4-Methoxyphenylmagnesium bromide

• CAS: 13139-86-1

Core Science & Biosynthesis

What are the physical properties of 4-Methoxyphenylmagnesium bromide?

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxyphenylmagnesium bromide, an organomagnesium compound, is a vital Grignard reagent in organic synthesis. It serves as a powerful nucleophile and a strong base, enabling the formation of carbon-carbon bonds. This technical guide provides a comprehensive overview of the physical properties of 4-Methoxyphenylmagnesium bromide, detailed experimental protocols for their determination, and a visualization of its synthesis pathway. Due to its reactive nature, this reagent is most commonly supplied and handled as a solution in an ethereal solvent, typically tetrahydrofuran (B95107) (THF).

Physical Properties

The physical properties of 4-Methoxyphenylmagnesium bromide are predominantly documented for its solutions. The neat compound is described as a white crystalline solid, though it is rarely isolated.

Property	Value	Notes
Molecular Formula	C₇H₇BrMgO
Molecular Weight	211.34 g/mol
Appearance	White crystalline solid (neat)	Commercially available and typically used as a yellow to brown solution in THF.
Melting Point	Not available	As a Grignard reagent, it is typically generated and used in situ or sold as a solution. The solid is highly reactive and difficult to isolate for melting point determination.
Boiling Point	65-67 °C (of 0.5M solution in THF)	This is the boiling point of the THF solvent. Decomposition of the Grignard reagent may occur at elevated temperatures.
Density	0.955 g/mL at 25 °C (of 0.5M solution in THF)	The density is dependent on the concentration of the solution.
Solubility
Water	Reacts violently	Characteristic of Grignard reagents, which are strong bases and readily protonated by water.
Ethereal Solvents	Good solubility	Soluble in solvents like diethyl ether and tetrahydrofuran (THF), which stabilize the Grignard reagent through coordination.

Experimental Protocols

The determination of the physical properties of air- and moisture-sensitive compounds like 4-Methoxyphenylmagnesium bromide requires specialized techniques to prevent decomposition. All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using either a Schlenk line or a glovebox.

Determination of Melting Point (for the solid compound)

Objective: To determine the melting point of solid 4-Methoxyphenylmagnesium bromide.

Methodology: This procedure must be performed in a glovebox under an inert atmosphere.

• Sample Preparation: A small sample of solid 4-Methoxyphenylmagnesium bromide is finely ground inside the glovebox.

• Capillary Loading: The powdered sample is packed into a standard melting point capillary tube.

• Sealing the Capillary: The open end of the capillary tube is sealed using the heating element of the melting point apparatus or a small flame (if safely permissible within the glovebox) to prevent contamination from the atmosphere.

• Melting Point Apparatus: The sealed capillary is placed in a standard melting point apparatus located inside the glovebox.

• Measurement: The temperature is increased gradually, and the range from the first appearance of liquid to the complete melting of the solid is recorded as the melting point.

Determination of Solubility

Objective: To qualitatively or quantitatively determine the solubility of 4-Methoxyphenylmagnesium bromide in a specific organic solvent.

Methodology: This protocol is designed for an inert atmosphere using Schlenk techniques.

• Apparatus Setup: A Schlenk flask containing a magnetic stir bar is flame-dried under vacuum and backfilled with inert gas.

• Solvent Addition: A known volume of the desired anhydrous organic solvent is added to the Schlenk flask via a cannula or a gas-tight syringe.

• Solute Addition: A pre-weighed amount of solid 4-Methoxyphenylmagnesium bromide (handled in a glovebox) or a known volume of its standardized solution is added to the solvent under a positive flow of inert gas.

• Equilibration: The mixture is stirred at a constant temperature until equilibrium is reached (i.e., no more solid dissolves).

• Observation (Qualitative): Visual inspection determines if the compound is soluble, partially soluble, or insoluble at that concentration.

• Analysis (Quantitative): For a saturated solution, a filtered aliquot is carefully removed using a cannula filter. The concentration of the Grignard reagent in the aliquot is then determined by titration (e.g., with a standard solution of a secondary alcohol in the presence of an indicator like 1,10-phenanthroline).

Synthesis of 4-Methoxyphenylmagnesium Bromide

The synthesis of 4-Methoxyphenylmagnesium bromide is a classic Grignard reaction. It involves the reaction of an aryl halide, 4-bromoanisole, with magnesium metal in an anhydrous ethereal solvent.

Caption: Synthesis of 4-Methoxyphenylmagnesium bromide.

An In-Depth Technical Guide to the Synthesis of 4-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 4-methoxyphenylmagnesium bromide, a crucial Grignard reagent in organic synthesis. This document details the underlying reaction mechanism, potential side reactions, and safety protocols. Furthermore, it offers detailed experimental procedures and quantitative data to aid researchers in optimizing this synthesis for applications in pharmaceutical and chemical research and development.

Introduction

4-Methoxyphenylmagnesium bromide is a versatile organometallic compound, widely employed as a nucleophilic source of the 4-methoxyphenyl (B3050149) group in the formation of carbon-carbon bonds. Its preparation involves the reaction of 4-bromoanisole (B123540) with magnesium metal, typically in an ethereal solvent such as tetrahydrofuran (B95107) (THF) or diethyl ether.[1] The resulting Grignard reagent is a powerful tool for introducing the 4-methoxyphenyl moiety into a wide array of organic molecules, making it a valuable intermediate in the synthesis of complex organic compounds, including pharmaceuticals.

Reaction Mechanism and Stoichiometry

The formation of 4-methoxyphenylmagnesium bromide proceeds via a single electron transfer (SET) mechanism on the surface of the magnesium metal. The overall stoichiometry of the reaction is as follows:

Reaction Scheme:

The generally accepted mechanism involves the following steps:

• Single Electron Transfer: An electron is transferred from the magnesium metal to the antibonding orbital of the carbon-bromine bond in 4-bromoanisole.

• Radical Anion Formation: This electron transfer results in the formation of a radical anion, which rapidly dissociates.

• Formation of an Aryl Radical: The dissociation of the radical anion yields a 4-methoxyphenyl radical and a bromide anion.

• Second Electron Transfer: The aryl radical then reacts with another magnesium atom (or a magnesium radical on the surface) to form the organomagnesium species.

The ether solvent plays a critical role in stabilizing the resulting Grignard reagent by coordinating to the magnesium atom.

Quantitative Data Summary

The yield of 4-methoxyphenylmagnesium bromide is influenced by several factors, including the choice of solvent, reaction temperature, and reaction time. The following table summarizes available quantitative data from various sources.

4-Bromoanisole (equiv.)	Magnesium (equiv.)	Solvent	Temperature (°C)	Time (h)	Concentration (M)	Yield (%)	Reference
1.0	2.5	THF	25	1	1.6	Not specified	[2]
1.0	1.15	THF	Reflux	0.5	Not specified	Not specified	[3]
Not specified	Not specified	Diethyl Ether	Not specified	Not specified	Not specified	94	[4]
Not specified	Not specified	2-MeTHF	Not specified	Not specified	Not specified	90	[4]
Not specified	Not specified	THF	Not specified	Not specified	Not specified	27	[4]

Note: Yields can be highly variable and are dependent on the rigorous exclusion of water and atmospheric oxygen. The concentration of the formed Grignard reagent is often determined by titration.[5]

Experimental Protocols

Two detailed experimental protocols for the synthesis of 4-methoxyphenylmagnesium bromide are provided below.

Protocol 1: Synthesis in Tetrahydrofuran

This protocol is adapted from a supplementary information document detailing the synthesis of a 1.6 M solution of (4-methoxyphenyl)magnesium bromide in tetrahydrofuran.[2]

Materials:

• Magnesium turnings (778 mg, 32.0 mmol, 2.5 equiv)

• 4-Bromoanisole (2.40 g, 12.8 mmol, 1.0 equiv)

• Anhydrous and degassed Tetrahydrofuran (THF) (8.0 mL total)

• Two-neck round-bottom flask

• Magnetic stirrer

• Condenser

• Dropping funnel

• Heat gun

• Nitrogen or Argon gas supply

Procedure:

• A two-neck flask equipped with a magnetic stirrer, a condenser, and a dropping funnel is dried thoroughly with a heat gun under vacuum and then filled with nitrogen gas.

• Magnesium turnings (778 mg, 32.0 mmol) are added to the flask. The flask is heated with a heat gun under vacuum for 5 minutes while stirring to burnish the magnesium surface.

• After cooling to room temperature, the flask is filled with nitrogen gas again, and 6.0 mL of dehydrated and degassed THF is added.

• A solution of 4-bromoanisole (2.40 g, 12.8 mmol) in 2.0 mL of THF is added to the dropping funnel.

• The 4-bromoanisole solution is added dropwise to the stirred magnesium suspension at room temperature (25 °C).

• The reaction mixture is stirred at 25 °C for 1 hour. The resulting Grignard reagent is a solution and is typically used directly in subsequent reactions.

Protocol 2: General Preparation from o-Bromoanisole (Adaptable for 4-Bromoanisole)

This protocol describes the preparation of 2-methoxyphenylmagnesium bromide and can be adapted for the synthesis of the 4-isomer by substituting 4-bromoanisole.[3]

Materials:

• Magnesium turnings (11 g, 0.46 g-atom)

• 4-Bromoanisole (0.414 mole, distilled from calcium hydride)

• Anhydrous Tetrahydrofuran (THF) (100 mL)

• Three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Nitrogen or Argon gas supply

Procedure:

• A three-necked round-bottom flask is equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, and the system is flushed with an inert gas (e.g., argon).

• Magnesium turnings (11 g, 0.46 g-atom) are placed in the flask.

• A solution of 4-bromoanisole (0.414 mole) in 100 mL of dry THF is prepared and transferred to the dropping funnel.

• A small portion of the 4-bromoanisole solution is added to the magnesium to initiate the reaction. Initiation may be indicated by a gentle reflux or a change in the appearance of the solution.

• Once the reaction has initiated, the remaining 4-bromoanisole solution is added dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, the solution of the Grignard reagent is heated to reflux for an additional 30 minutes to ensure the reaction goes to completion.

Potential Side Reactions: Wurtz Coupling

A common side reaction in the preparation of Grignard reagents is the Wurtz coupling, which leads to the formation of a biaryl byproduct.[6][7] In this case, 4,4'-dimethoxybiphenyl would be the byproduct.

Wurtz Coupling Reaction:

Minimizing Wurtz Coupling:

• Slow Addition of Alkyl Halide: A high local concentration of 4-bromoanisole can favor the Wurtz coupling reaction. Therefore, a slow, dropwise addition of the 4-bromoanisole solution to the magnesium suspension is crucial.[8]

• Temperature Control: The Grignard formation is exothermic. Maintaining a controlled temperature, often by cooling the reaction vessel, can help to minimize the rate of the Wurtz coupling reaction.[8]

• Solvent Choice: The choice of solvent can influence the extent of Wurtz coupling. For some substrates, diethyl ether or 2-methyltetrahydrofuran (B130290) (2-MeTHF) may give lower amounts of the coupling byproduct compared to THF.[4]

Safety and Handling

The synthesis of 4-methoxyphenylmagnesium bromide involves several hazards that require careful management.

Reagent Hazards:

• 4-Bromoanisole: This compound is a skin irritant and is harmful if swallowed.[9][10][11][12][13] It is a clear to light yellow liquid.[9]

• Magnesium: Magnesium turnings are flammable solids.

• Tetrahydrofuran (THF): THF is a highly flammable liquid and can form explosive peroxides upon storage, especially when exposed to air and light.[14] It is crucial to use freshly distilled or inhibitor-free THF.

• 4-Methoxyphenylmagnesium bromide solution: This Grignard reagent is highly flammable, corrosive, and reacts violently with water.[14][15][16][17][18] It is also sensitive to air and moisture.[14]

Safety Precautions:

• Inert Atmosphere: The entire synthesis must be carried out under a dry, inert atmosphere (nitrogen or argon) to prevent the Grignard reagent from reacting with atmospheric oxygen and moisture.

• Anhydrous Conditions: All glassware must be thoroughly dried (e.g., flame-dried or oven-dried) before use, and anhydrous solvents are essential. The presence of water will quench the Grignard reagent.

• Exothermic Reaction: The formation of the Grignard reagent is exothermic. An ice bath should be readily available to cool the reaction vessel if the reaction becomes too vigorous.

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

• Ventilation: The synthesis should be performed in a well-ventilated fume hood.

Visualization of Workflow and Reaction Pathway

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the synthesis of 4-methoxyphenylmagnesium bromide.

References

• 1. fiveable.me [fiveable.me]
• 2. rsc.org [rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 5. orgsyn.org [orgsyn.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. orgchemboulder.com [orgchemboulder.com]
• 10. 4-Bromoanisole - Safety Data Sheet [chemicalbook.com]
• 11. fishersci.fr [fishersci.fr]
• 12. echemi.com [echemi.com]
• 13. cdhfinechemical.com [cdhfinechemical.com]
• 14. fishersci.com [fishersci.com]
• 15. assets.thermofisher.cn [assets.thermofisher.cn]
• 16. fishersci.com [fishersci.com]
• 17. 4-甲氧基苯基溴化镁 溶液 0.5 M in THF | Sigma-Aldrich [sigmaaldrich.com]
• 18. assets.thermofisher.cn [assets.thermofisher.cn]

The Formation of 4-Methoxyphenylmagnesium Bromide: An In-depth Mechanistic and Practical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism and practical considerations for the formation of 4-methoxyphenylmagnesium bromide, a crucial Grignard reagent in organic synthesis. The document details the underlying reaction mechanism, provides a representative experimental protocol, and summarizes key reaction parameters.

Core Mechanism: A Surface-Mediated Single Electron Transfer Process

The formation of 4-methoxyphenylmagnesium bromide from 4-bromoanisole (B123540) and magnesium metal is a heterogeneous reaction that occurs on the surface of the magnesium.[1] The generally accepted mechanism proceeds through a single electron transfer (SET) pathway.[2][3] This process can be broken down into three key stages: initiation, propagation, and termination.

Initiation: The reaction begins with the activation of the magnesium surface. A passivating layer of magnesium oxide (MgO) typically coats the metal, which can inhibit the reaction.[2] Activation, achieved through mechanical or chemical means, exposes fresh, reactive magnesium. An electron is then transferred from the magnesium surface to the antibonding orbital of the carbon-bromine bond in 4-bromoanisole. This forms a short-lived radical anion.

Propagation: The radical anion rapidly fragments, cleaving the carbon-bromine bond to yield a 4-methoxyphenyl (B3050149) radical and a bromide anion. The radical species is believed to be adsorbed onto the magnesium surface.[1] Concurrently, the magnesium that donated an electron becomes a radical cation (Mg⁺•). This magnesium radical cation then combines with the 4-methoxyphenyl radical to form the organomagnesium compound, 4-methoxyphenylmagnesium bromide.

Termination: In an ideal reaction, termination occurs upon the complete consumption of either the 4-bromoanisole or the magnesium metal. However, side reactions can also terminate the desired process. The high reactivity of the Grignard reagent makes it susceptible to reaction with any protic source, such as water, which will quench the reagent to form anisole.[4]

The overall reaction is an oxidative insertion of magnesium into the carbon-halogen bond, resulting in a change of polarity at the carbon atom from electrophilic to nucleophilic. This "umpolung" is the basis for the synthetic utility of Grignard reagents.[5]

The Role of the Methoxy (B1213986) Group

Experimental Protocol: Synthesis of 4-Methoxyphenylmagnesium Bromide

The following is a representative protocol for the laboratory-scale synthesis of 4-methoxyphenylmagnesium bromide. All glassware must be rigorously dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture and oxygen.

Materials:

• Magnesium turnings

• 4-Bromoanisole (liquid)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine crystal (activator)

• Round-bottom flask with a reflux condenser and a dropping funnel

• Magnetic stirrer and heating mantle

Procedure:

• Preparation: A three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel is assembled and flame-dried under a stream of inert gas.

• Magnesium Activation: Magnesium turnings (1.2 equivalents) are placed in the flask. A small crystal of iodine is added. The flask is gently warmed with a heat gun until the purple iodine vapor sublimes and deposits on the magnesium surface. The disappearance of the iodine color is an indicator of activation.

• Initiation: A small portion of anhydrous ether or THF is added to just cover the magnesium turnings. A small amount of a solution of 4-bromoanisole (1.0 equivalent) in the anhydrous solvent is added from the dropping funnel. The reaction is initiated by gentle warming or sonication. Visual indicators of initiation include the disappearance of the iodine color, bubble formation at the magnesium surface, and the appearance of a cloudy or brownish color.[6]

• Addition: Once the reaction has initiated and is self-sustaining (as evidenced by gentle refluxing of the solvent), the remaining solution of 4-bromoanisole is added dropwise from the dropping funnel at a rate that maintains a steady reflux.

• Completion: After the addition is complete, the reaction mixture is typically stirred at reflux for an additional 30-60 minutes to ensure complete consumption of the magnesium. The resulting solution of 4-methoxyphenylmagnesium bromide is typically a cloudy, grey to brown mixture.

Quantitative Data and Reaction Parameters

Parameter	Value/Condition	Notes
Reactants	4-Bromoanisole, Magnesium
Molar Ratio (Mg:ArBr)	1.1:1 to 1.2:1	A slight excess of magnesium is used to ensure complete reaction of the aryl halide.
Solvent	Anhydrous Diethyl Ether or THF	THF is often preferred for aryl bromides due to its higher boiling point and better solvating power for the Grignard reagent.[7]
Activation Method	Iodine, 1,2-Dibromoethane, Mechanical Grinding	Chemical activation is common. 1,2-dibromoethane's reaction produces ethene gas, providing a visual cue of activation.
Initiation Temperature	Room Temperature to Gentle Reflux	The reaction is exothermic and often sustains its own reflux once initiated.[8]
Reaction Time	1 - 3 hours	Dependent on scale and reaction conditions.
Typical Yield	80 - 95%	Highly dependent on the exclusion of water and oxygen.

Visualizing the Process

The following diagrams illustrate the key mechanistic steps and a typical experimental workflow for the formation of 4-methoxyphenylmagnesium bromide.

Caption: Mechanism of 4-Methoxyphenylmagnesium Bromide Formation.

Caption: Experimental Workflow for Grignard Reagent Synthesis.

References

• 1. web.alfredstate.edu [web.alfredstate.edu]
• 2. ijpsm.com [ijpsm.com]
• 3. Formation of Grignard Reagents from Organic Halides [research.cm.utexas.edu]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. Grignard Reagent - GeeksforGeeks [geeksforgeeks.org]
• 6. m.youtube.com [m.youtube.com]
• 7. leah4sci.com [leah4sci.com]
• 8. mt.com [mt.com]

4-Methoxyphenylmagnesium bromide CAS number and molecular structure.

For researchers, scientists, and professionals in drug development, 4-Methoxyphenylmagnesium bromide is a crucial Grignard reagent. This guide provides an in-depth overview of its chemical identity, properties, synthesis, and applications, with a focus on its role in the synthesis of complex organic molecules.

Core Chemical Identity

CAS Number: 13139-86-1[1][2]

Molecular Structure: 4-Methoxyphenylmagnesium bromide is an organomagnesium compound with the empirical formula C₇H₇BrMgO.[2] The structure consists of a magnesium atom inserted into the carbon-bromine bond of 4-bromoanisole (B123540).

• Linear Formula: CH₃OC₆H₄MgBr[1]

• SMILES: COc1ccc([Mg]Br)cc1[1][2]

• InChI Key: JKXAZEXIOPFJSC-UHFFFAOYSA-M[1][2]

Physicochemical Properties

The quantitative data for 4-Methoxyphenylmagnesium bromide are summarized in the table below. These properties are critical for its handling, storage, and application in chemical synthesis.

Property	Value	Source(s)
Molecular Weight	211.34 g/mol	[1][3]
Appearance	Pale brown to dark brown, slightly hazy liquid	[2]
Typical Concentration	0.5 M or 1.0 M in Tetrahydrofuran (B95107) (THF)	[1]
Density (of 0.5M soln)	0.955 g/mL at 25 °C	[1]
Boiling Point (of soln)	65-67 °C	[1]
Flash Point (of soln)	-20 °C	[1]

Synthesis of 4-Methoxyphenylmagnesium Bromide

The synthesis of 4-Methoxyphenylmagnesium bromide is a classic example of a Grignard reaction, where an organohalide reacts with magnesium metal in an ethereal solvent.

Caption: Synthesis of 4-Methoxyphenylmagnesium bromide.

Experimental Protocol for Synthesis

The following is a detailed protocol for the laboratory-scale synthesis of 4-Methoxyphenylmagnesium bromide.

Materials:

• Magnesium turnings

• 4-Bromoanisole

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (optional, as an initiator)

• Round-bottom flask, condenser, and dropping funnel (all oven-dried)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen or argon inlet. Ensure all glassware is completely dry to prevent the quenching of the Grignard reagent.

• Magnesium Activation: Place magnesium turnings (approximately 1.1 to 1.2 molar equivalents) into the flask. If the reaction is difficult to initiate, a small crystal of iodine can be added to activate the magnesium surface.

• Reaction Initiation: Add a small portion of a solution of 4-bromoanisole (1.0 equivalent) in anhydrous THF to the magnesium turnings. The reaction is typically initiated by gentle warming. The disappearance of the iodine color (if used) and the formation of a cloudy solution are indicators of reaction initiation.

• Controlled Addition: Once the reaction has started, add the remaining solution of 4-bromoanisole in anhydrous THF dropwise from the dropping funnel at a rate that maintains a gentle reflux. The reaction is exothermic, and an ice bath should be kept nearby to control the reaction rate if it becomes too vigorous.

• Completion and Use: After the addition is complete, the reaction mixture is typically stirred at room temperature or gentle reflux for an additional 30 to 60 minutes to ensure all the magnesium has reacted. The resulting grayish-brown solution of 4-Methoxyphenylmagnesium bromide is then used directly in subsequent reactions.

Applications in Drug Development and Organic Synthesis

4-Methoxyphenylmagnesium bromide is a versatile nucleophilic reagent used to form carbon-carbon bonds. Its applications are particularly relevant in the synthesis of pharmaceutical intermediates and complex organic molecules.

• Synthesis of Tubulin Polymerization Inhibitors: It has been used in the synthesis of 2-Amino-3,4,5-trimethoxybenzophenone, a compound that acts as a tubulin polymerization inhibitor.[1][4]

• Total Synthesis: This Grignard reagent is a key component in the total synthesis of natural products such as (−)-centrolobine.[1]

• Cross-Coupling Reactions: It participates in nickel-catalyzed cross-coupling reactions with fluoroazines and fluorodiazines, which are important scaffolds in medicinal chemistry.[5]

• Conjugate Addition: 4-Methoxyphenylmagnesium bromide can act as a nucleophile in conjugate addition reactions to α,β-unsaturated aldehydes and ketones, a fundamental transformation in organic synthesis.[6]

Experimental Workflow: Grignard Reaction with an Aldehyde

The following diagram illustrates a typical experimental workflow for the reaction of 4-Methoxyphenylmagnesium bromide with an aldehyde to form a secondary alcohol.

Caption: A typical workflow for a Grignard reaction.

Safety and Handling

4-Methoxyphenylmagnesium bromide is a highly reactive and hazardous substance that requires careful handling.

• Flammability: It is a highly flammable liquid and vapor.[7] Keep away from heat, sparks, open flames, and hot surfaces.

• Reactivity with Water: It reacts violently with water.[7] All reactions must be carried out under strictly anhydrous conditions.

• Corrosivity: It causes severe skin burns and eye damage.[7] Appropriate personal protective equipment (gloves, goggles, lab coat) must be worn.

• Air and Light Sensitivity: The reagent is sensitive to air and light and may form explosive peroxides.[8] It should be stored under an inert atmosphere and protected from light.

This technical guide provides a foundational understanding of 4-Methoxyphenylmagnesium bromide for professionals in research and drug development. Adherence to proper experimental protocols and safety precautions is paramount when working with this versatile and reactive compound.

References

• 1. 4-メトキシフェニルマグネシウムブロミド 溶液 0.5 M in THF | Sigma-Aldrich [sigmaaldrich.com]
• 2. 4-Methoxyphenylmagnesium bromide, 0.5M in THF 100 mL | Request for Quote [thermofisher.com]
• 3. 4-Methoxyphenylmagnesium bromide | C7H7BrMgO | CID 2734898 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Methoxyphenylmagnesium bromide solution 0.5 M in THF 13139-86-1 India [ottokemi.com]
• 5. Cross-coupling reactions of phenylmagnesium halides with fluoroazines and fluorodiazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fiveable.me [fiveable.me]
• 7. 4-Methoxyphenylmagnesium bromide, 1M solution in THF, AcroSeal 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 8. fishersci.com [fishersci.com]

The Crucial Role of Solvent Choice: Solubility of 4-Methoxyphenylmagnesium Bromide in THF vs. Diethyl Ether

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in the successful execution of Grignard reactions, directly impacting the formation, stability, and reactivity of the organomagnesium reagent. This technical guide provides a comprehensive analysis of the solubility of 4-methoxyphenylmagnesium bromide, a common Grignard reagent, in two of the most frequently employed ethereal solvents: tetrahydrofuran (B95107) (THF) and diethyl ether (ether). Understanding the nuances of solubility in these solvents is paramount for optimizing reaction yields and ensuring reproducibility in synthetic chemistry.

Factors Influencing Solubility: A Comparative Analysis

The solubility of Grignard reagents is not a simple dissolution process but rather a complex interplay of coordination chemistry and intermolecular forces. The magnesium center of the Grignard reagent is a Lewis acid and requires coordination by a Lewis basic solvent to be stabilized and solubilized.[1][2] Both THF and diethyl ether are Lewis bases due to the lone pairs of electrons on their oxygen atoms, but their structural and electronic differences lead to significant variations in their ability to dissolve Grignard reagents.

Several key factors dictate the superior solvating power of THF for Grignard reagents like 4-methoxyphenylmagnesium bromide compared to diethyl ether:

• Lewis Basicity: THF is a stronger Lewis base than diethyl ether. This allows for more effective coordination to the magnesium atom, leading to the formation of a more stable and soluble complex.[3]

• Steric Accessibility: The oxygen atom in the cyclic structure of THF is sterically more accessible for coordination compared to the oxygen in diethyl ether, which is encumbered by two freely rotating ethyl groups.[4] This less hindered access facilitates stronger and more stable coordination with the magnesium center.

• Solvent Structure and Association: In diethyl ether, Grignard reagents have a greater tendency to form dimeric or higher oligomeric structures through halogen bridging.[3] These larger aggregates are less soluble. In contrast, the stronger coordinating ability of THF favors the existence of monomeric Grignard species, which are inherently more soluble.[3]

• Dielectric Constant: THF has a higher dielectric constant than diethyl ether, which contributes to its ability to solvate charged or highly polarized species.

These factors collectively result in a significantly higher solubility of 4-methoxyphenylmagnesium bromide in THF. This is evidenced by the commercial availability of this reagent in THF solutions at concentrations of 0.5M and 1M, which are practical concentrations for many synthetic applications.[5][6][7][8]

Quantitative Solubility Data

Solvent	Qualitative Solubility of 4-Methoxyphenylmagnesium bromide	Commercially Available Concentrations	Key Influencing Factors
Tetrahydrofuran (THF)	High	0.5M, 1.0M	Stronger Lewis base, sterically accessible oxygen, favors monomeric species.[3][4]
Diethyl Ether	Moderate to Low	Not commonly available as a stable, concentrated solution	Weaker Lewis base, sterically hindered oxygen, promotes formation of less soluble oligomers.[3][4]

It is also worth noting that 2-Methyltetrahydrofuran (MTHF), a bio-based alternative to THF, has been reported to solubilize organo-Grignard bromides to an even greater extent, with some being three times more soluble in MTHF than in THF.[9]

Experimental Protocols

Accurate determination and handling of Grignard reagents are crucial for successful synthesis. The following are generalized protocols for the preparation and titration of 4-methoxyphenylmagnesium bromide.

Preparation of 4-Methoxyphenylmagnesium Bromide

This protocol outlines the general steps for the synthesis of a Grignard reagent. All glassware must be rigorously dried, and the reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture and oxygen. [10][11]

Materials:

• Magnesium turnings

• 4-Bromoanisole (B123540)

• Anhydrous tetrahydrofuran or anhydrous diethyl ether

• Iodine crystal (for initiation)

• Three-neck round-bottom flask, reflux condenser, dropping funnel, and nitrogen/argon inlet

Procedure:

• Assemble the flame-dried glassware, including the round-bottom flask containing a magnetic stir bar and magnesium turnings, a reflux condenser, and a dropping funnel. Purge the entire system with an inert gas.

• Add a small crystal of iodine to the flask to activate the magnesium surface.

• Prepare a solution of 4-bromoanisole in the chosen anhydrous solvent in the dropping funnel.

• Add a small portion of the 4-bromoanisole solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and bubbling is observed. Gentle warming may be necessary to start the reaction.[12]

• Once the reaction has initiated, add the remaining 4-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture until most of the magnesium has been consumed. The resulting grey-brown solution is the Grignard reagent.

Titration of 4-Methoxyphenylmagnesium Bromide

The concentration of the prepared Grignard reagent should be determined by titration before use. A common method involves titration against a solution of iodine.[12][13]

Materials:

• Prepared 4-methoxyphenylmagnesium bromide solution

• Anhydrous THF

• Iodine

• Lithium chloride (optional, to solubilize magnesium halides)

• Syringes and needles

Procedure:

• In a flame-dried vial under an inert atmosphere, prepare a solution of a precisely weighed amount of iodine in anhydrous THF. The addition of LiCl can aid in the dissolution of magnesium halide byproducts.[12]

• Cool the iodine solution to 0 °C in an ice bath.

• Slowly add the Grignard reagent solution dropwise to the stirred iodine solution using a syringe.

• The endpoint is reached when the characteristic brown color of the iodine completely disappears, resulting in a colorless or pale yellow solution.[12]

• The molarity of the Grignard reagent can be calculated based on the volume of the Grignard solution required to react with the known amount of iodine.

Visualization of Solubility Factors

The following diagram illustrates the key factors influencing the enhanced solubility of 4-methoxyphenylmagnesium bromide in THF compared to diethyl ether.

Caption: Logical relationship of factors affecting solubility.

References

• 1. quora.com [quora.com]
• 2. Ethereal solvents are optimal for use in Grignard reactions for all of th.. [askfilo.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. 4-Methoxyphenylmagnesium bromide, 0.5M in THF | Fisher Scientific [fishersci.ca]
• 6. thomassci.com [thomassci.com]
• 7. 4-Methoxyphenylmagnesium bromide, 0.5M in THF 100 mL | Request for Quote [thermofisher.com]
• 8. 4-Methoxyphenylmagnesium bromide, 1M solution in THF, AcroSeal 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 9. ijarse.com [ijarse.com]
• 10. Grignard reagent - Sciencemadness Wiki [sciencemadness.org]
• 11. bohr.winthrop.edu [bohr.winthrop.edu]
• 12. benchchem.com [benchchem.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

Spectroscopic and Synthetic Profile of 4-Methoxyphenylmagnesium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Methoxyphenylmagnesium bromide, a crucial Grignard reagent in organic synthesis. Due to the inherent instability and reactivity of Grignard reagents, direct spectroscopic analysis is often challenging. Therefore, this guide focuses on its synthesis, characterization through derivatization, and its application in forming new carbon-carbon bonds.

Synthesis of 4-Methoxyphenylmagnesium Bromide

4-Methoxyphenylmagnesium bromide is typically prepared through the reaction of 4-bromoanisole (B123540) with magnesium metal in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (B95107) (THF).[1] The reaction is highly sensitive to moisture and oxygen, necessitating the use of dry glassware and inert atmospheric conditions (e.g., nitrogen or argon).

Experimental Protocol: Synthesis of 4-Methoxyphenylmagnesium Bromide

Materials:

• Magnesium turnings

• 4-Bromoanisole

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal (as an initiator)

• Three-neck round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

Procedure:

• A three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer is thoroughly dried and flushed with an inert gas.

• Magnesium turnings are placed in the flask. A small crystal of iodine is often added to activate the magnesium surface.

• A solution of 4-bromoanisole in anhydrous THF is prepared and placed in the dropping funnel.

• A small amount of the 4-bromoanisole solution is added to the magnesium turnings. The reaction is initiated, which is often indicated by a gentle bubbling and a change in color. Gentle heating may be required to start the reaction.

• Once the reaction has initiated, the remaining 4-bromoanisole solution is added dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, the reaction mixture is typically stirred at room temperature or gentle reflux until the magnesium is consumed. The resulting dark grey to brown solution is the 4-Methoxyphenylmagnesium bromide Grignard reagent.

Spectroscopic Characterization

Direct spectroscopic analysis of 4-Methoxyphenylmagnesium bromide is complicated by its reactive nature and the presence of the Schlenk equilibrium in solution, where it can exist in multiple forms (RMgX, R₂Mg, and MgX₂). Consequently, the formation of the Grignard reagent is most commonly confirmed by reacting it with an electrophile and analyzing the resulting stable product.

A standard method for confirming the formation and quantifying the yield of a Grignard reagent is to quench an aliquot of the solution with an excess of an electrophile like carbon dioxide (as dry ice), which after acidic workup, yields the corresponding carboxylic acid (4-methoxybenzoic acid in this case). The successful isolation of this product confirms the presence of the Grignard reagent.

Predicted Spectroscopic Data of a Derivatization Product: 4-Methoxybenzoic Acid

Table 1: ¹H NMR Data (Predicted)

Compound Name	Aromatic Protons (ppm)	Methoxy Protons (ppm)
4-Bromoanisole	δ 7.3-7.5 (d, 2H), 6.7-6.9 (d, 2H)	δ 3.7-3.8 (s, 3H)
4-Methoxybenzoic Acid	δ 7.9-8.1 (d, 2H), 6.9-7.0 (d, 2H)	δ 3.8-3.9 (s, 3H)

Table 2: ¹³C NMR Data (Predicted)

Compound Name	Aromatic Carbons (ppm)	Methoxy Carbon (ppm)	Carbonyl Carbon (ppm)
4-Bromoanisole	δ 158-160 (C-OCH₃), 132-134 (C-H), 115-117 (C-H), 113-115 (C-Br)	δ 55-56	-
4-Methoxybenzoic Acid	δ 163-165 (C-OCH₃), 131-133 (C-H), 125-127 (C-COOH), 113-115 (C-H)	δ 55-56	δ 167-169

Infrared (IR) Spectroscopy

The IR spectrum of the starting material, 4-bromoanisole, would show characteristic C-H stretching of the aromatic ring (~3000-3100 cm⁻¹), C-O stretching of the ether (~1250 cm⁻¹), and the C-Br stretching frequency (typically below 600 cm⁻¹). For the product, 4-methoxybenzoic acid, the most prominent features would be a broad O-H stretch from the carboxylic acid (~2500-3300 cm⁻¹), a strong C=O stretch (~1680-1710 cm⁻¹), and the C-O stretching of the ether and carboxylic acid. Direct IR analysis of the Grignard reagent solution is challenging due to strong solvent absorption and the reagent's reactivity.

Logical Workflow and Reaction Pathway

The following diagrams illustrate the synthesis of 4-Methoxyphenylmagnesium bromide and its subsequent reaction with an electrophile, in this case, a generic ketone.

Caption: Experimental workflow for the synthesis of 4-Methoxyphenylmagnesium bromide.

Caption: Reaction of 4-Methoxyphenylmagnesium bromide with a ketone to form a tertiary alcohol.

References

• 1. fiveable.me [fiveable.me]

The Methoxy Group's Influence: An In-depth Technical Guide to the Electron-Donating Effects in 4-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the electron-donating effects of the methoxy (B1213986) group in 4-methoxyphenylmagnesium bromide. We will delve into the electronic properties, synthesis, reactivity, and spectroscopic characterization of this important Grignard reagent, offering valuable insights for its application in organic synthesis and drug development.

Core Concepts: The Dual Electronic Nature of the Methoxy Group

The methoxy group (-OCH₃) exhibits a nuanced electronic influence on the aromatic ring, characterized by two opposing effects:

• Mesomeric (Resonance) Effect (+M): The oxygen atom of the methoxy group possesses lone pairs of electrons that can be delocalized into the π-system of the benzene (B151609) ring. This resonance donation increases the electron density at the ortho and para positions, making the aromatic ring more nucleophilic. This effect is particularly pronounced at the para position.

• Inductive Effect (-I): Due to the higher electronegativity of the oxygen atom compared to the carbon atom, the methoxy group withdraws electron density from the aromatic ring through the sigma bond.

In the case of 4-methoxyphenylmagnesium bromide, the methoxy group is in the para position relative to the carbon-magnesium bond. In this position, the electron-donating resonance effect is dominant over the electron-withdrawing inductive effect. This net electron donation has significant implications for the reactivity of the Grignard reagent.

Quantifying the Electronic Effect: Hammett Constants

The Hammett equation provides a quantitative measure of the electronic influence of substituents on the reactivity of aromatic compounds. The substituent constant, sigma (σ), reflects the electron-donating or electron-withdrawing nature of a group.

Substituent	Position	Hammett Sigma (σ)	Implication for 4-Methoxyphenylmagnesium bromide
Methoxy (-OCH₃)	para (σp)	-0.27	Strong electron-donating effect, increasing the nucleophilicity of the carbanion.
Methoxy (-OCH₃)	meta (σm)	+0.12	Electron-withdrawing effect, decreasing the nucleophilicity of the carbanion.

The negative σp value for the para-methoxy group confirms its electron-donating character through resonance, which is expected to enhance the nucleophilicity of 4-methoxyphenylmagnesium bromide compared to the unsubstituted phenylmagnesium bromide.

Synthesis and Reactivity

The increased electron density on the aromatic ring of 4-methoxyphenylmagnesium bromide, due to the electron-donating methoxy group, enhances its nucleophilicity. This makes it a more reactive nucleophile in comparison to phenylmagnesium bromide. This enhanced reactivity can lead to higher yields and faster reaction rates in nucleophilic addition and substitution reactions.

Caption: Synthesis of 4-Methoxyphenylmagnesium bromide.

Comparative Reactivity

Grignard Reagent	Key Feature	Expected Reactivity with Electrophiles
4-Methoxyphenylmagnesium bromide	Electron-donating -OCH₃ group at the para position.	Higher reactivity due to increased nucleophilicity of the carbanion.
Phenylmagnesium bromide	No substituent effect (baseline).	Lower reactivity compared to the methoxy-substituted counterpart.

This enhanced reactivity is expected to manifest in higher reaction yields and/or faster reaction rates when 4-methoxyphenylmagnesium bromide is reacted with electrophiles such as ketones, aldehydes, and esters.

Caption: Reaction of 4-Methoxyphenylmagnesium bromide with benzophenone.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 4-methoxyphenylmagnesium bromide and its subsequent reaction with an electrophile.

Synthesis of 4-Methoxyphenylmagnesium Bromide

Materials:

• 4-Bromoanisole (1.0 eq)

• Magnesium turnings (1.2 eq)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Iodine crystal (catalytic amount)

Procedure:

• All glassware must be rigorously dried in an oven at 120°C overnight and assembled hot under a stream of dry nitrogen or argon.

• Place the magnesium turnings and a small iodine crystal in a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

• Dissolve the 4-bromoanisole in anhydrous THF and add it to the dropping funnel.

• Add a small portion of the 4-bromoanisole solution to the magnesium turnings.

• Initiate the reaction by gently warming the flask with a heat gun. The disappearance of the iodine color and the appearance of a cloudy solution indicate the initiation of the Grignard formation.

• Once the reaction has started, add the remaining 4-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to reflux the mixture for an additional 30-60 minutes to ensure complete consumption of the magnesium.

• The resulting grey to brownish solution of 4-methoxyphenylmagnesium bromide is ready for use.

Reaction with Benzophenone

Materials:

• 4-Methoxyphenylmagnesium bromide solution in THF (from section 3.1)

• Benzophenone (0.9 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution or 1 M hydrochloric acid

Procedure:

• Dissolve the benzophenone in anhydrous THF in a separate flask under a nitrogen/argon atmosphere.

• Cool the benzophenone solution to 0°C using an ice bath.

• Slowly add the prepared 4-methoxyphenylmagnesium bromide solution to the benzophenone solution via a cannula or dropping funnel with vigorous stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution or 1 M HCl at 0°C.

• Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude product, 4-methoxy-triphenylmethanol.

• Purify the crude product by recrystallization or column chromatography.

Spectroscopic Characterization

While a dedicated, high-resolution spectrum of 4-methoxyphenylmagnesium bromide is not readily found in the literature, its spectroscopic features can be predicted based on the analysis of similar compounds.

¹H NMR Spectroscopy (Expected)

The proton NMR spectrum of 4-methoxyphenylmagnesium bromide in an ethereal solvent like THF-d₈ is expected to show the following signals:

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.0-7.2	Doublet	2H	Aromatic protons ortho to the -MgBr group
~6.7-6.9	Doublet	2H	Aromatic protons meta to the -MgBr group
~3.8	Singlet	3H	Methoxy (-OCH₃) protons

The aromatic signals will be shifted upfield compared to 4-bromoanisole due to the strong electron-donating effect of the -MgBr group.

¹³C NMR Spectroscopy (Expected)

The carbon NMR spectrum is also expected to reflect the electron-donating nature of the substituents.

Chemical Shift (ppm)	Assignment
~165	Carbon attached to -MgBr (ipso-carbon)
~158	Carbon attached to the methoxy group
~135	Aromatic carbons ortho to the -MgBr group
~112	Aromatic carbons meta to the -MgBr group
~55	Methoxy (-OCH₃) carbon

The ipso-carbon signal is expected to be significantly downfield due to the direct attachment to the electropositive magnesium atom.

Infrared (IR) Spectroscopy

The IR spectrum of 4-methoxyphenylmagnesium bromide would be dominated by the characteristic vibrational modes of the aromatic ring and the C-O bond of the methoxy group.

Wavenumber (cm⁻¹)	Assignment
~3050-3000	Aromatic C-H stretching
~2950, 2850	Aliphatic C-H stretching (methoxy group)
~1600, 1500	Aromatic C=C stretching
~1250	Asymmetric C-O-C stretching (aryl ether)
~1030	Symmetric C-O-C stretching (aryl ether)
~830	para-disubstituted benzene C-H out-of-plane bending

Conclusion

The para-methoxy group in 4-methoxyphenylmagnesium bromide exerts a significant electron-donating effect, primarily through resonance. This electronic influence enhances the nucleophilicity of the Grignard reagent, making it a more reactive and often more selective reagent in organic synthesis compared to its unsubstituted counterpart, phenylmagnesium bromide. This in-depth guide provides the foundational knowledge, quantitative data, and practical protocols necessary for researchers and drug development professionals to effectively utilize the unique properties of 4-methoxyphenylmagnesium bromide in their synthetic endeavors. The provided visualizations of the synthesis and reaction pathways offer a clear and concise understanding of the key transformations involving this versatile reagent.

An In-depth Technical Guide to the Nucleophilicity of 4-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nucleophilicity of 4-methoxyphenylmagnesium bromide, a crucial Grignard reagent in organic synthesis. This document details the underlying principles governing its reactivity, presents available quantitative data, and offers detailed experimental protocols for its preparation and use.

Introduction

4-Methoxyphenylmagnesium bromide (p-MeO-PhMgBr) is an organomagnesium halide that serves as a potent nucleophile in a wide array of chemical transformations. Its utility in the formation of carbon-carbon bonds makes it an invaluable tool in the synthesis of complex organic molecules, including active pharmaceutical ingredients. The presence of the electron-donating methoxy (B1213986) group at the para position of the phenyl ring significantly influences its reactivity, enhancing its nucleophilic character compared to the parent phenylmagnesium bromide.[1] This guide will delve into the factors modulating its nucleophilicity, methods for its quantitative assessment, and practical protocols for its application.

Factors Influencing Nucleophilicity

The nucleophilicity of 4-methoxyphenylmagnesium bromide is a multifaceted property governed by electronic effects, solvent interactions, and the nature of the electrophilic partner.

Electronic Effects: The methoxy group (-OCH₃) at the para-position exerts a positive mesomeric (+M) and a negative inductive (-I) effect. The +M effect, which involves the donation of a lone pair of electrons from the oxygen atom into the aromatic pi-system, is dominant and results in an increased electron density at the carbon atom bound to magnesium. This enhanced electron density translates to a more potent nucleophile. This effect can stabilize the transition state of nucleophilic attack, accelerating the reaction rate.[1]

Solvent Effects: Grignard reagents exist in a complex equilibrium in solution, known as the Schlenk equilibrium, which involves the disproportionation of the Grignard reagent into its corresponding diorganomagnesium (R₂Mg) and magnesium dihalide (MgX₂) species. The position of this equilibrium, and thus the concentration of the more nucleophilic diorganomagnesium species, is highly dependent on the coordinating solvent. Ethereal solvents such as diethyl ether and tetrahydrofuran (B95107) (THF) are essential for the formation and stabilization of the Grignard reagent by coordinating to the magnesium center.

Electrophile Nature: The reactivity of 4-methoxyphenylmagnesium bromide is also dictated by the nature of the electrophile. It readily participates in 1,2-additions to a variety of carbonyl compounds, including aldehydes, ketones, and esters, as well as in conjugate (1,4-) additions to α,β-unsaturated systems.[1]

Below is a diagram illustrating the key factors that influence the nucleophilicity of 4-methoxyphenylmagnesium bromide.

Caption: Factors influencing the nucleophilicity of 4-methoxyphenylmagnesium bromide.

Quantitative Assessment of Nucleophilicity

Comparative Reactivity Data

The electron-donating nature of the para-methoxy group is expected to increase the nucleophilicity of the Grignard reagent. This can be quantified by comparing its reaction rates with those of other substituted phenylmagnesium bromides against a common electrophile. The following table summarizes the expected trend in reactivity based on the electronic properties of the substituent.

Grignard Reagent	Substituent	Electronic Effect	Expected Relative Nucleophilicity
4-Methoxyphenylmagnesium bromide	-OCH₃	+M, -I (Donating)	Highest
4-Methylphenylmagnesium bromide	-CH₃	+I (Donating)	High
Phenylmagnesium bromide	-H	(Reference)	Moderate
4-Chlorophenylmagnesium bromide	-Cl	-I, +M (Withdrawing)	Low

This table represents a qualitative trend based on established electronic effects. Quantitative kinetic data is required for precise comparison.

Experimental Protocols

Detailed and reliable experimental procedures are paramount for the successful synthesis and application of 4-methoxyphenylmagnesium bromide. The following protocols are provided as a guide for researchers.

Preparation of 4-Methoxyphenylmagnesium Bromide

This protocol describes the synthesis of 4-methoxyphenylmagnesium bromide from 4-bromoanisole (B123540) and magnesium turnings in anhydrous tetrahydrofuran (THF).

Materials:

• Magnesium turnings

• Iodine (a single crystal)

• 4-Bromoanisole

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Argon or Nitrogen gas supply

• Three-necked round-bottom flask, reflux condenser, dropping funnel, and magnetic stirrer

Procedure:

• Assemble a dry three-necked flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel. Flame-dry the apparatus under a stream of inert gas (argon or nitrogen) and allow it to cool to room temperature.

• Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in the flask.

• Prepare a solution of 4-bromoanisole (1.0 equivalent) in anhydrous THF in the dropping funnel.

• Add a small portion of the 4-bromoanisole solution to the magnesium turnings. The reaction is initiated by gentle warming or the addition of an activator like 1,2-dibromoethane (B42909) if necessary. The disappearance of the iodine color and the onset of a gentle reflux indicate the start of the reaction.

• Once the reaction has initiated, add the remaining 4-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for an additional 1-2 hours to ensure complete reaction. The resulting gray to brownish solution is the Grignard reagent.

The concentration of the prepared Grignard reagent should be determined by titration before use.

Below is a workflow diagram for the synthesis of 4-methoxyphenylmagnesium bromide.

References

• 1. fiveable.me [fiveable.me]

A Technical Guide to the Thermal Stability and Decomposition of 4-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxyphenylmagnesium bromide (p-Anisylmagnesium bromide) is a vital Grignard reagent, extensively utilized in organic synthesis for the formation of carbon-carbon bonds. Its utility in the pharmaceutical and chemical industries necessitates a thorough understanding of its thermal stability to ensure safe handling, storage, and reaction scale-up. This technical guide aims to provide an in-depth understanding of the factors influencing the thermal stability of 4-methoxyphenylmagnesium bromide, its potential decomposition pathways, and methodologies for its thermal analysis.

Factors Influencing Thermal Stability

The thermal stability of 4-methoxyphenylmagnesium bromide in solution, typically in tetrahydrofuran (B95107) (THF), is influenced by several factors:

• Temperature: Elevated temperatures can provide the necessary activation energy to initiate decomposition pathways.

• Concentration: The concentration of the Grignard reagent in solution can affect its aggregation state due to the Schlenk equilibrium, which in turn may influence its thermal stability.[1]

• Solvent: The coordinating solvent, typically THF, plays a crucial role in stabilizing the Grignard reagent.[1] Loss of solvent can lead to a less stable, potentially pyrophoric residue.

• Impurities: The presence of impurities, such as excess magnesium, unreacted 4-bromoanisole, or moisture and oxygen, can catalyze decomposition reactions.

The Schlenk Equilibrium

In solution, Grignard reagents exist in equilibrium between the monomeric form (RMgX) and the dimeric or polymeric forms, as well as in equilibrium with the corresponding dialkylmagnesium (R₂Mg) and magnesium halide (MgX₂) species. This is known as the Schlenk equilibrium.[1]

Caption: The Schlenk equilibrium for 4-methoxyphenylmagnesium bromide (Ar = 4-methoxyphenyl).

The position of this equilibrium is influenced by the solvent, temperature, and the nature of the organic and halide substituents.[1] This equilibrium is critical as the different species may exhibit varying thermal stabilities.

Thermal Decomposition Pathways and Products

While specific studies on the thermal decomposition of 4-methoxyphenylmagnesium bromide are scarce, decomposition is generally expected to proceed through homolytic cleavage of the carbon-magnesium bond at elevated temperatures, leading to the formation of radical species. These highly reactive intermediates can then undergo a variety of reactions.

Potential Decomposition Products:

Based on safety data sheets and the general chemistry of aryl Grignard reagents, the following hazardous decomposition products can be anticipated upon thermal decomposition:[2][3]

• Carbon monoxide (CO)

• Carbon dioxide (CO₂)

• Hydrogen bromide (HBr)

• Magnesium oxides (MgO)

• Bromine (Br₂)

• Anisole

• Biphenyl derivatives

Caption: A simplified proposed thermal decomposition pathway for 4-methoxyphenylmagnesium bromide.

Experimental Protocols for Thermal Analysis

To rigorously assess the thermal stability of 4-methoxyphenylmagnesium bromide, a combination of thermoanalytical techniques should be employed. The following are detailed, albeit generalized, experimental protocols.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature ranges at which mass loss occurs due to solvent evaporation and decomposition.

Methodology:

• Calibrate the TGA instrument according to the manufacturer's specifications.

• In an inert atmosphere glovebox, carefully load a small, representative sample (5-10 mg) of the 4-methoxyphenylmagnesium bromide solution into a hermetically sealed aluminum or ceramic TGA pan.

• Seal the pan to prevent solvent evaporation before the analysis begins.

• Transfer the sealed pan to the TGA instrument.

• Purge the TGA furnace with a high-purity inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-50 mL/min).

• Heat the sample from ambient temperature to a final temperature (e.g., 500 °C) at a controlled heating rate (e.g., 10 °C/min).

• Record the mass loss as a function of temperature.

• The resulting TGA curve will show distinct mass loss steps corresponding to solvent evaporation and subsequent decomposition of the Grignard reagent.

Differential Scanning Calorimetry (DSC)

Objective: To determine the onset temperature of decomposition and the associated enthalpy change (exothermic or endothermic).

Methodology:

• Calibrate the DSC instrument with appropriate standards (e.g., indium).

• In an inert atmosphere glovebox, place a small sample (2-5 mg) of the 4-methoxyphenylmagnesium bromide solution into a high-pressure DSC pan capable of withstanding the vapor pressure of the solvent.

• Hermetically seal the pan.

• Place an empty, sealed pan on the reference side of the DSC cell.

• Heat the sample and reference pans at a constant rate (e.g., 5-10 °C/min) under an inert atmosphere.

• Record the differential heat flow between the sample and the reference as a function of temperature.

• Exothermic peaks in the DSC thermogram indicate decomposition events. The onset temperature of the first major exotherm is a critical indicator of the decomposition temperature.

Caption: A general experimental workflow for the thermal analysis of 4-methoxyphenylmagnesium bromide.

Quantitative Data Summary

As previously stated, specific quantitative data for the thermal decomposition of 4-methoxyphenylmagnesium bromide is not available in the public domain. For risk assessment, it is recommended to perform the analyses described above. The tables below are provided as templates for presenting such data once obtained.

Table 1: Thermogravimetric Analysis (TGA) Data (Hypothetical)

Parameter	Value
Onset of Solvent Evaporation (°C)	TBD
Onset of Decomposition (°C)	TBD
Temperature at Max Decomposition Rate (°C)	TBD
Residual Mass at 500 °C (%)	TBD

Table 2: Differential Scanning Calorimetry (DSC) Data (Hypothetical)

Parameter	Value
Onset of Decomposition Exotherm (°C)	TBD
Peak Decomposition Temperature (°C)	TBD
Enthalpy of Decomposition (J/g)	TBD

Conclusion and Safety Recommendations

A comprehensive understanding of the thermal stability of 4-methoxyphenylmagnesium bromide is paramount for its safe application in research and industrial settings. While specific decomposition data is not currently available, the general principles of Grignard reagent stability and decomposition provide a framework for safe handling. It is strongly recommended that researchers and drug development professionals conduct their own thermal hazard assessments using techniques such as TGA and DSC before scaling up reactions involving this reagent.

Key Safety Recommendations:

• Always handle 4-methoxyphenylmagnesium bromide solutions under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with air and moisture.

• Store the reagent at the recommended temperature, typically in a refrigerator, to minimize thermal decomposition over time.

• Avoid localized heating and ensure adequate cooling capacity for reactions involving this reagent.

• Be aware of the potential for peroxide formation in THF, which can lower the thermal stability of the system.

• In the event of a fire, use a Class D fire extinguisher (for combustible metals) and do not use water.

References

• 1. Pyrolysis-GC-MS | Pyrolysis Gas Chromatography | EAG Laboratories [eag.com]
• 2. Pyrolysis–gas chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 3. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]

A Technical Guide to 4-Methoxyphenylmagnesium Bromide Solution: Commercial Availability, Suppliers, and Synthetic Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-methoxyphenylmagnesium bromide solution, a crucial Grignard reagent in organic synthesis. The document details its commercial availability from leading suppliers, presents key quantitative data in a comparative format, and offers detailed experimental protocols for its application in notable synthetic procedures. Furthermore, this guide includes visual representations of reaction pathways and experimental workflows to facilitate a deeper understanding of its practical use.

Introduction to 4-Methoxyphenylmagnesium Bromide

4-Methoxyphenylmagnesium bromide (CAS No. 13139-86-1) is an organomagnesium halide, commonly known as a Grignard reagent. It serves as a potent nucleophile and a strong base, making it an invaluable tool for the formation of carbon-carbon bonds in organic synthesis. The presence of the methoxy (B1213986) group on the phenyl ring can influence the reactivity and stability of the reagent. This reagent is typically supplied as a solution in an ethereal solvent, most commonly tetrahydrofuran (B95107) (THF), to maintain its stability and reactivity. Due to its sensitivity to air and moisture, it requires handling under inert atmospheric conditions.

Commercial Availability and Suppliers

4-Methoxyphenylmagnesium bromide solution is readily available from several major chemical suppliers. The most common concentrations are 0.5 M and 1.0 M solutions in tetrahydrofuran (THF). The product is typically packaged in air-sensitive reagent bottles, such as AcroSeal™ or Sure/Seal™ bottles, to ensure its stability during storage and handling.

Below are tables summarizing the offerings from prominent suppliers.

Table 1: MilliporeSigma (Sigma-Aldrich)

Product Number	Concentration (in THF)	Packaging Size
470260	0.5 M	100 mL, 1 L

Table 2: Thermo Fisher Scientific (including Acros Organics and Alfa Aesar)

Product Number	Concentration	Solvent	Packaging Size
AC377421000	1.0 M	THF	100 mL
AC377428000	1.0 M	THF	800 mL
089435.AE	0.5 M	THF	100 mL, 500 mL

Table 3: Ottokemi

Product Code	Concentration (in THF)	Packaging Size
M 2272	0.5 M	100 mL, 500 mL

Experimental Protocols

4-Methoxyphenylmagnesium bromide is a versatile reagent employed in a variety of synthetic transformations. Below are detailed protocols for some of its key applications as described in the scientific literature.

General Protocol for a Grignard Reaction

This protocol outlines the general steps for using 4-methoxyphenylmagnesium bromide in a typical Grignard reaction with an electrophile, such as a ketone or an aldehyde.

Materials:

• 4-Methoxyphenylmagnesium bromide solution in THF

• Anhydrous THF

• Electrophile (e.g., a ketone or aldehyde)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether or other suitable extraction solvent

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask, dropping funnel, condenser, and magnetic stirrer

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a condenser, and a dropping funnel under an inert atmosphere.

• Reagent Addition: Charge the flask with the electrophile dissolved in anhydrous THF.

• Grignard Reagent Addition: Add the 4-methoxyphenylmagnesium bromide solution dropwise to the stirred solution of the electrophile at a controlled temperature (often 0 °C or room temperature). The reaction is exothermic and the rate of addition should be managed to prevent overheating.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature or with gentle heating until the reaction is complete (monitored by TLC or other analytical methods).

• Quenching: Cool the reaction mixture in an ice bath and slowly add saturated aqueous ammonium chloride solution to quench the excess Grignard reagent and the magnesium alkoxide intermediate.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure and purify the crude product by a suitable method, such as column chromatography or recrystallization.

Synthesis of (-)-Centrolobine

This protocol is adapted from the expeditious synthesis of the natural product (-)-centrolobine, as reported by Boulard et al. in Tetrahedron Letters (2004).[1]

Procedure: The second sequence in the synthesis involves a Grignard addition/reduction. To a solution of the intermediate lactone in anhydrous THF at -78 °C under an argon atmosphere is added 1.1 equivalents of 4-methoxyphenylmagnesium bromide solution (1.0 M in THF) dropwise. The reaction mixture is stirred at -78 °C for 2 hours. The reaction is then quenched by the addition of a saturated aqueous solution of NH4Cl. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure. The resulting crude hemiacetal is then subjected to a reduction step to yield (-)-centrolobine.

Synthesis of 2-Amino-3,4,5-trimethoxybenzophenones

This procedure is based on the synthesis of potent tubulin polymerization inhibitors as described by Chuang et al. in ChemMedChem (2011).[2]

General Procedure for the Synthesis of Benzophenones: To a solution of a substituted 2-aminobenzonitrile (B23959) (1.0 equiv) in anhydrous THF at 0 °C under a nitrogen atmosphere is added 4-methoxyphenylmagnesium bromide (1.2 equiv, 1.0 M solution in THF) dropwise. The reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The reaction is then quenched with 1 N HCl and the mixture is stirred for another 30 minutes. The resulting solution is made basic with 1 N NaOH and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by column chromatography on silica (B1680970) gel to afford the desired 2-amino-3,4,5-trimethoxybenzophenone derivative.

Demetalation of Porphyrins

This protocol for the demetalation of metal porphyrins is adapted from the work of Murakami et al. in Chemistry – A European Journal (2013).[1]

General Procedure for Transmetalation: A solution of a nickel(II) porphyrin (1.0 equiv) in dry toluene (B28343) is treated with a significant excess of 4-methoxyphenylmagnesium bromide (typically 20-40 equivalents, as a 1.0 M solution in THF) under an inert atmosphere. The reaction mixture is heated at a specified temperature (e.g., 80 °C) for a certain period (e.g., 1-2 hours), during which the progress of the reaction can be monitored by UV/Vis spectroscopy. After cooling to room temperature, the excess Grignard reagent is quenched by the careful addition of methanol. The solvent is evaporated, and the resulting magnesium porphyrin can be isolated or directly converted to the free-base porphyrin by treatment with a weak acid.

Visualizing Workflows and Reactions

The following diagrams, generated using the DOT language, illustrate a typical Grignard reaction workflow and the specific reaction for the synthesis of a benzophenone (B1666685) derivative.

A generalized workflow for a Grignard reaction.

Synthesis of a benzophenone derivative.

References

• 1. Easy Demetalation of Porphyrins - ChemistryViews [chemistryviews.org]
• 2. 2-amino-3,4,5-trimethoxybenzophenones as potent tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 4-Methoxyphenylmagnesium Bromide in Copper-Catalyzed Conjugate Addition

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-methoxyphenylmagnesium bromide in copper-catalyzed conjugate addition reactions, a crucial carbon-carbon bond-forming methodology in organic synthesis. Detailed protocols and quantitative data are presented to facilitate the application of this versatile reagent in research and development settings.

Introduction

The copper-catalyzed conjugate addition (or 1,4-addition) of Grignard reagents to α,β-unsaturated carbonyl compounds is a powerful and widely utilized transformation for the formation of β-functionalized ketones, esters, and other carbonyl derivatives.[1][2] 4-Methoxyphenylmagnesium bromide, an electron-rich aryl Grignard reagent, serves as an excellent nucleophile in these reactions, enabling the introduction of the valuable 4-methoxyphenyl (B3050149) moiety into a wide array of substrates. This functional group is a common structural motif in pharmaceuticals and biologically active molecules. The use of a catalytic amount of a copper salt is essential to promote the 1,4-addition pathway over the competing 1,2-addition to the carbonyl group.[1]

Reaction Mechanism and Signaling Pathway

The generally accepted mechanism for the copper-catalyzed conjugate addition of a Grignard reagent (R-MgBr) to an α,β-unsaturated carbonyl compound proceeds through a series of well-defined steps. The catalytic cycle involves the formation of a copper(I) species, which is the active catalyst.

A proposed catalytic cycle for the conjugate addition of Grignard reagents to α,β-unsaturated carbonyl compounds using a copper catalyst is depicted below. The reaction is initiated by the formation of an organocopper species from the Grignard reagent and the copper catalyst. This species then coordinates to the α,β-unsaturated substrate. Subsequent reductive elimination forms the new carbon-carbon bond and a copper(III) intermediate, which then regenerates the active copper(I) catalyst and furnishes the magnesium enolate of the product. Aqueous workup then provides the final β-substituted carbonyl compound.

Caption: Proposed catalytic cycle for the copper-catalyzed conjugate addition of 4-methoxyphenylmagnesium bromide.

Quantitative Data Summary

The following tables summarize the quantitative data for the copper-catalyzed conjugate addition of 4-methoxyphenylmagnesium bromide to various α,β-unsaturated carbonyl compounds.

Table 1: Copper-Catalyzed Conjugate Addition to α,β-Unsaturated Thioesters [3]

Entry	Substrate (α,β-Unsaturated Thioester)	Chiral Ligand	Copper Salt	Yield (%)	ee (%)
1	S-tert-Butyl 3-phenylpropenethioate	(S)-Tol-BINAP	CuI	75	96
2	S-tert-Butyl 3-(2-naphthyl)propenethioate	(S)-Tol-BINAP	CuI	82	98
3	S-tert-Butyl 3-(4-chlorophenyl)propenethioate	(S)-Tol-BINAP	CuI	78	95
4	S-tert-Butyl 3-(3-methoxyphenyl)propenethioate	(S)-Tol-BINAP	CuI	70	94

Experimental Protocols

The following are representative experimental protocols for the copper-catalyzed conjugate addition of 4-methoxyphenylmagnesium bromide.

General Protocol for Heterogeneous Copper-Catalyzed Conjugate Addition[1][4]

This protocol is adapted from a general procedure for a recyclable heterogeneous polysaccharide/nanocopper catalyzed reaction.

Materials:

• Polysaccharide-Cu(I/II) catalyst (5 mol%)

• α,β-Unsaturated ketone (1.0 equiv, 0.15 mmol)

• 4-Methoxyphenylmagnesium bromide in THF (1.2 equiv, 0.18 mmol)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a dry microwave vial under a nitrogen atmosphere, add the polysaccharide-Cu(I/II) catalyst (5 mol%).

• Add anhydrous THF (1 mL) followed by the 4-methoxyphenylmagnesium bromide solution (0.18 mmol) at 0 °C. Stir the mixture for 10 minutes.

• Add a solution of the α,β-unsaturated ketone (0.15 mmol) in anhydrous THF (0.5 mL) dropwise over 15 minutes.

• Stir the reaction mixture at 0 °C for the required time (monitored by TLC or GC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride solution.

• Extract the mixture with diethyl ether or ethyl acetate (B1210297) (3 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Protocol for Enantioselective Conjugate Addition to α,β-Unsaturated Thioesters[3]

This protocol is based on the enantioselective addition of aryl Grignard reagents to thioesters.

Materials:

• Copper(I) Iodide (CuI) (5 mol%)

• (S)-Tol-BINAP (6 mol%)

• α,β-Unsaturated thioester (1.0 equiv)

• 4-Methoxyphenylmagnesium bromide in THF (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• In a flame-dried Schlenk tube under an argon atmosphere, dissolve CuI (5 mol%) and (S)-Tol-BINAP (6 mol%) in anhydrous THF.

• Stir the mixture at room temperature for 30 minutes to form the catalyst complex.

• Cool the mixture to the desired reaction temperature (e.g., -78 °C).

• Add the α,β-unsaturated thioester (1.0 equiv) to the catalyst solution.

• Slowly add the 4-methoxyphenylmagnesium bromide solution (1.5 equiv) dropwise over 30 minutes.

• Stir the reaction at the same temperature until completion (monitored by TLC or HPLC).

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography to afford the desired product.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Experimental Workflow

The general workflow for performing a copper-catalyzed conjugate addition of 4-methoxyphenylmagnesium bromide is outlined below.

References

• 1. diva-portal.org [diva-portal.org]
• 2. Copper-catalyzed asymmetric conjugate addition of Grignard reagents to cyclic enones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-catalyzed enantioselective conjugate addition of organometallic reagents to challenging Michael acceptors - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Copper-Catalyzed 1,4-Conjugate Addition of 4-Methoxyphenylmagnesium Bromide to α,β-Unsaturated Enones

**Abstract

This document provides a detailed protocol for the copper-catalyzed 1,4-conjugate addition (Michael addition) of 4-methoxyphenylmagnesium bromide to various α,β-unsaturated enones. The use of a copper(I) catalyst is crucial for achieving high yields of the 1,4-adduct while minimizing the competing 1,2-addition pathway. This method is widely applicable in organic synthesis for the formation of carbon-carbon bonds and the synthesis of complex molecules in pharmaceutical and materials science research. The protocols herein describe the preparation of the Grignard reagent, the setup of the conjugate addition reaction, and the subsequent workup and purification of the β-substituted ketone product.

Introduction

The conjugate addition of organometallic reagents to α,β-unsaturated carbonyl compounds is a cornerstone of modern organic synthesis. Grignard reagents, in the presence of a copper catalyst, are highly effective nucleophiles for this transformation. The reaction proceeds via an organocuprate intermediate, which selectively attacks the β-carbon of the enone, leading to the formation of a new carbon-carbon bond. This protocol specifically details the 1,4-addition of 4-methoxyphenylmagnesium bromide, a common and useful organometallic reagent, to a range of enone substrates. The described method offers high efficiency and selectivity, making it a valuable tool for synthetic chemists.

Reaction Mechanism Overview

The generally accepted mechanism for the copper-catalyzed 1,4-addition of a Grignard reagent to an enone involves the formation of a Gilman-type cuprate (B13416276) or a related organocopper species in situ. This organocopper reagent is softer than the original Grignard reagent, which favors the soft 1,4-addition over the hard 1,2-addition to the carbonyl carbon. The key steps are:

• Transmetalation: The Grignard reagent (R-MgBr) reacts with a copper(I) salt (e.g., CuI, CuBr) to form an organocopper species.

• π-Complex Formation: The organocopper reagent coordinates to the carbon-carbon double bond of the enone.

• Nucleophilic Attack: The organic group is transferred from the copper to the β-carbon of the enone, forming an enolate intermediate.

• Protonolysis: The enolate is protonated during the aqueous workup to yield the final β-substituted ketone product.

Experimental Protocols

3.1 Materials and Reagents

• Magnesium turnings

• Iodine (crystal)

• 4-Bromoanisole (B123540)

• Anhydrous Tetrahydrofuran (THF)

• Copper(I) Iodide (CuI)

• α,β-Unsaturated enone (e.g., cyclohexen-2-one, cyclopenten-2-one)

• Anhydrous Diethyl Ether (Et₂O)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium thiosulfate (B1220275) (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (Schlenk flask, dropping funnel, etc.)

• Inert atmosphere (Nitrogen or Argon)

3.2 Preparation of 4-Methoxyphenylmagnesium Bromide

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet.

• To the flask, add magnesium turnings (1.2 equivalents) and a small crystal of iodine.

• Gently heat the flask with a heat gun under a stream of inert gas until violet vapors of iodine are observed. This serves to activate the magnesium.

• Allow the flask to cool to room temperature.

• In the dropping funnel, prepare a solution of 4-bromoanisole (1.0 equivalent) in anhydrous THF.

• Add a small portion of the 4-bromoanisole solution to the magnesium turnings. The reaction is initiated when the brown color of the iodine disappears and gentle refluxing is observed.

• Once the reaction has started, add the remaining 4-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for an additional 1-2 hours to ensure complete formation of the Grignard reagent. The concentration of the Grignard reagent can be determined by titration if necessary.

3.3 General Protocol for Copper-Catalyzed 1,4-Addition

• In a separate flame-dried Schlenk flask under an inert atmosphere, prepare a suspension of Copper(I) Iodide (CuI) (typically 5-10 mol%) in anhydrous THF.

• Cool the suspension to the desired temperature (e.g., -78 °C, 0 °C, or room temperature, depending on the substrate).

• To this suspension, slowly add the freshly prepared 4-methoxyphenylmagnesium bromide solution via cannula or syringe.

• Stir the resulting mixture for 15-30 minutes to allow for the formation of the active organocopper reagent.

• Slowly add a solution of the α,β-unsaturated enone (1.0 equivalent) in anhydrous THF to the reaction mixture.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by slowly adding saturated aqueous ammonium chloride solution at a low temperature.

• Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extract the aqueous layer with diethyl ether or ethyl acetate (B1210297) (3 x volume).

• Wash the combined organic layers with saturated aqueous sodium thiosulfate solution (if iodine color persists), followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired 1,4-adduct.

Data Presentation: Reaction of 4-Methoxyphenylmagnesium Bromide with Various Enones

Entry	Enone Substrate	Equivalents of Grignard	Copper Catalyst (mol%)	Temperature (°C)	Time (h)	Yield of 1,4-Adduct (%)
1	Cyclohexen-2-one	1.2	CuI (5)	0 to RT	2	92
2	Cyclopenten-2-one	1.2	CuI (5)	0 to RT	2	89
3	Chalcone	1.5	CuBr·SMe₂ (10)	-20	3	95
4	Methyl vinyl ketone	1.2	CuI (10)	-78 to 0	1.5	85

Note: The data presented is a representative summary from typical literature procedures. Actual yields may vary depending on the specific reaction conditions and scale.

Visualizations

5.1. Experimental Workflow Diagram

Caption: Workflow for the copper-catalyzed 1,4-addition of 4-methoxyphenylmagnesium bromide to enones.

Safety Precautions

• Grignard reagents are highly reactive, pyrophoric, and react violently with water and protic solvents. All reactions must be carried out under a strictly inert atmosphere (nitrogen or argon) using anhydrous solvents and flame-dried glassware.

• 4-Bromoanisole is a skin and eye irritant. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Anhydrous ethers (THF, diethyl ether) are extremely flammable and can form explosive peroxides. Use in a well-ventilated fume hood away from ignition sources.

• Always quench Grignard reactions slowly and at low temperatures to control the exothermic reaction.

Conclusion

The protocol described provides a reliable and high-yielding method for the copper-catalyzed 1,4-addition of 4-methoxyphenylmagnesium bromide to α,β-unsaturated enones. The use of a copper(I) catalyst is essential for directing the regioselectivity of the addition. This transformation is a powerful tool for the construction of complex organic molecules and finds broad utility in academic and industrial research settings. Careful attention to anhydrous and anaerobic conditions is critical for the success of the reaction.

Application Notes and Protocols: Synthesis of (−)-Centrolobine Utilizing 4-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of (−)-centrolobine, a natural product with potential therapeutic applications. A key step in the documented synthetic route involves the nucleophilic addition of 4-Methoxyphenylmagnesium bromide to a chiral cyclopentanone (B42830) derivative. This Grignard reaction is pivotal in establishing a key carbon-carbon bond and setting the stage for the subsequent stereoselective formation of the tetrahydropyran (B127337) core of the target molecule. The protocols provided herein are based on the successful total synthesis reported by Breit and Schmidt, offering a reproducible methodology for obtaining this biologically active compound.

Introduction

(−)-Centrolobine is a diarylheptanoid natural product that has garnered interest due to its biological activities. Its synthesis presents a challenge in controlling the stereochemistry of its tetrahydropyran ring. The synthetic strategy developed by Breit and Schmidt provides an efficient and stereoselective route to this molecule. A crucial transformation in their approach is the Grignard reaction between 4-methoxyphenylmagnesium bromide and a cyclopentanone-derived starting material. This reaction forms a tertiary alcohol, which is a key intermediate for the subsequent steps of the synthesis.

Data Presentation

The following table summarizes the quantitative data for the multi-step synthesis of (−)-centrolobine, commencing with the Grignard reaction.

Step	Reaction	Reagents and Conditions	Product	Yield (%)
1a	Grignard Addition	4-Methoxyphenylmagnesium bromide (1.0 equiv), THF	Tertiary Alcohol Intermediate	Not explicitly stated for this step
1b	Dehydration	PTSA (30 mol %), Toluene (B28343), reflux, 2 h	Olefin Intermediate	95 (for steps 1a and 1b combined)
2	Ozonolysis	i) O₃, MeOH, −78 °C; ii) SMe₂ (5.0 equiv), −78 °C to rt, 2 h	Aldehyde Intermediate	83
3	Alkynylation/Acetylation	i) Ethynylmagnesium bromide (1.0 equiv), 0 °C to rt, 2 h; ii) AcCl (1.0 equiv), 0 °C to rt, 2 h	Propargyl Acetate Intermediate	85
4	Cuprate Addition	(4-(Benzyloxy)phenyl)magnesium bromide (1.0 equiv), CuBr (10 mol %), THF, 0 °C to rt, 2 h	Diarylalkyne Intermediate	48
5	Asymmetric Reduction	(+)-CBS (1.0 equiv), BH₃·THF (2.0 equiv), THF/MeOH, −20 °C, 5 h	Chiral Alcohol Intermediate	85
6a	Rh-catalyzed Cyclization	[Rh(COD)Cl]₂ (2.5 mol %), dppf (5.0 mol %), PTSA (30 mol %), PhF (0.3 M), 80 °C, 14 h	Dihydropyran Intermediate	83 (d.r. 90/10)
6b	Hydrogenation	Pd/C (5.0 mol %), H₂ (1 atm), MeOH/DCM (1/1), rt, 72 h	(−)-Centrolobine	84 (d.r. 90/10, 90% ee)
Overall	~20

Experimental Protocols

The following is a detailed protocol for the initial Grignard reaction and subsequent dehydration step in the synthesis of (−)-centrolobine. While the original publication does not provide a detailed experimental procedure for the Grignard reaction on the specific substrate, a representative protocol for the addition of 4-methoxyphenylmagnesium bromide to a ketone is provided below.

Step 1a: Grignard Addition of 4-Methoxyphenylmagnesium bromide

Materials:

• Starting cyclopentanone derivative

• 4-Methoxyphenylmagnesium bromide solution (e.g., 1.0 M in THF)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether (Et₂O)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), dissolve the starting cyclopentanone derivative in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• To the stirred solution, add 4-methoxyphenylmagnesium bromide solution (1.0 equivalent) dropwise via a syringe. The addition rate should be controlled to maintain the reaction temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture back to 0 °C and quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

• Combine the organic extracts and wash with brine.

• Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to afford the crude tertiary alcohol intermediate.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel if necessary, or used directly in the next step.

Step 1b: Dehydration to the Olefin

Materials:

• Crude tertiary alcohol from Step 1a

• Toluene

• p-Toluenesulfonic acid (PTSA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the crude tertiary alcohol in toluene in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Add p-toluenesulfonic acid (30 mol %) to the solution.

• Heat the reaction mixture to reflux and maintain for 2 hours, or until TLC analysis indicates the completion of the reaction.

• Cool the reaction mixture to room temperature and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired olefin intermediate. The combined yield for steps 1a and 1b is reported to be 95%.

Mandatory Visualization

The following diagram illustrates the overall workflow for the synthesis of (−)-centrolobine.

Caption: Synthetic workflow for the total synthesis of (−)-centrolobine.

Application Notes and Protocols for the Synthesis of Tubulin Polymerization Inhibitors Using 4-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for the synthesis and evaluation of tubulin polymerization inhibitors, with a specific focus on leveraging 4-Methoxyphenylmagnesium bromide as a key synthetic reagent. The protocols outlined below are intended to guide researchers in the development of novel anticancer agents that target microtubule dynamics.

Introduction

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are crucial components of the cytoskeleton involved in essential cellular functions, including cell division, intracellular transport, and the maintenance of cell shape.[1] The critical role of microtubules in mitosis makes them a prime target for the development of anticancer therapeutics. Compounds that interfere with tubulin polymerization dynamics, either by inhibiting the assembly of tubulin into microtubules or by stabilizing them, can lead to cell cycle arrest and induce apoptosis, particularly in rapidly proliferating cancer cells.[1]

One promising class of tubulin polymerization inhibitors is the benzophenones. Specifically, 2-amino-3,4,5-trimethoxybenzophenone analogues have demonstrated potent activity by targeting the colchicine (B1669291) binding site on β-tubulin.[2] The synthesis of these compounds can be efficiently achieved through a Grignard reaction, a powerful tool in organic chemistry for the formation of carbon-carbon bonds. This protocol will detail the use of 4-Methoxyphenylmagnesium bromide, a commercially available Grignard reagent, in the synthesis of a potent tubulin polymerization inhibitor.

Synthesis of a 2-Amino-3,4,5-trimethoxybenzophenone Analog

The following is a representative synthetic workflow for the preparation of a tubulin inhibitor using 4-Methoxyphenylmagnesium bromide.

Caption: Synthetic workflow for a tubulin inhibitor.

Experimental Protocol: Synthesis of 2-Amino-3-(4-methoxyphenyl)-3,4,5-trimethoxybenzophenone

This protocol is adapted from established methodologies for the synthesis of benzophenone-based tubulin inhibitors.

Materials:

• 4-Bromoanisole

• Magnesium turnings

• Anhydrous tetrahydrofuran (B95107) (THF)

• 2-Amino-3,4,5-trimethoxybenzonitrile

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ethyl acetate (B1210297)

• Hexane

• Silica (B1680970) gel for column chromatography

Procedure:

• Preparation of 4-Methoxyphenylmagnesium bromide: In a flame-dried, two-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and under an inert atmosphere (e.g., nitrogen or argon), add magnesium turnings. To this, add a solution of 4-bromoanisole in anhydrous THF dropwise. The reaction is initiated, which is evident by a gentle reflux. After the initial reaction subsides, the mixture is heated to reflux for 1-2 hours to ensure complete formation of the Grignard reagent. The resulting solution of 4-Methoxyphenylmagnesium bromide is cooled to 0 °C.

• Grignard Reaction: A solution of 2-Amino-3,4,5-trimethoxybenzonitrile in anhydrous THF is added dropwise to the cooled Grignard reagent. The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 2-4 hours.

• Work-up and Purification: The reaction is quenched by the slow addition of 1 M HCl at 0 °C. The mixture is then extracted with ethyl acetate. The combined organic layers are washed with saturated aqueous NaHCO₃ and brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by silica gel column chromatography using a hexane-ethyl acetate gradient to yield the pure 2-Amino-3-(4-methoxyphenyl)-3,4,5-trimethoxybenzophenone.

Biological Evaluation of Synthesized Inhibitors

The efficacy of the synthesized compounds as tubulin polymerization inhibitors is evaluated through a series of in vitro and cell-based assays.

In Vitro Tubulin Polymerization Assay

This assay directly measures the effect of the synthesized compound on the assembly of purified tubulin into microtubules.

Principle:

The polymerization of tubulin can be monitored by an increase in fluorescence of a reporter molecule that binds to polymerized microtubules.

Protocol:

• Reagent Preparation: Prepare a tubulin solution (e.g., 2 mg/mL) in a suitable buffer (e.g., General Tubulin Buffer) containing GTP. Prepare serial dilutions of the synthesized compound and control compounds (e.g., paclitaxel (B517696) as a polymerization promoter and colchicine as an inhibitor).

• Assay Execution: In a 96-well plate, add the test compound or control to the appropriate wells. To initiate polymerization, add the tubulin solution to each well.

• Data Acquisition: Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C. Measure the fluorescence intensity at regular intervals for a set period (e.g., 60 minutes).

• Data Analysis: Plot fluorescence intensity versus time to generate polymerization curves. The IC₅₀ value, the concentration of the compound that inhibits tubulin polymerization by 50%, can be calculated from the dose-response curve.

Cell-Based Assays

Antiproliferative Activity (MTT Assay):

This assay determines the cytotoxic effect of the synthesized compounds on cancer cell lines.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized compound for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate to allow the formation of formazan (B1609692) crystals by viable cells.

• Data Analysis: Solubilize the formazan crystals and measure the absorbance at a specific wavelength. The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, is determined.

Quantitative Data Summary

The following table summarizes the biological activity of a representative 2-amino-3,4,5-trimethoxybenzophenone analog (Compound 17 from Chuang H.Y., et al.).[2]

Compound	Tubulin Polymerization IC₅₀ (µM)	Cell Line	Antiproliferative IC₅₀ (nM)
Compound 17	1.6	Human promyelocytic leukemia (HL-60)	7
Human breast adenocarcinoma (MCF-7)	10
Human lung carcinoma (NCI-H460)	9
Human glioblastoma (SF-268)	12
Multidrug-resistant cancer cell line	16
Combretastatin A-4	1.9	-	-

Mechanism of Action: Signaling Pathways

Tubulin polymerization inhibitors that bind to the colchicine site disrupt microtubule dynamics, leading to a cascade of cellular events that culminate in cell cycle arrest at the G2/M phase and subsequent apoptosis.

Caption: G2/M arrest and apoptosis pathway.

The disruption of the mitotic spindle activates the Spindle Assembly Checkpoint (SAC), a critical cellular surveillance mechanism. The activated SAC prevents the onset of anaphase by inhibiting the Anaphase-Promoting Complex (APC/C), leading to the accumulation of Cyclin B1. This sustained high level of Cyclin B1/Cdk1 activity maintains the cell in a state of mitotic arrest. Prolonged arrest at the G2/M phase ultimately triggers the intrinsic apoptotic pathway, often involving the phosphorylation and inactivation of anti-apoptotic proteins like Bcl-2, leading to the activation of the caspase cascade and programmed cell death.[3][4]

References

• 1. benchchem.com [benchchem.com]
• 2. 2-amino-3,4,5-trimethoxybenzophenones as potent tubulin polymerization inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: Nickel-Catalyzed Cross-Coupling of 4-Methoxyphenylmagnesium Bromide with Aryl Ethers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the nickel-catalyzed cross-coupling of 4-methoxyphenylmagnesium bromide with aryl ethers. This Kumada-type coupling reaction represents a powerful tool for the formation of carbon-carbon bonds, enabling the synthesis of biaryl and aryl-alkyl compounds, which are prevalent motifs in pharmaceuticals and functional materials. The use of relatively inexpensive and earth-abundant nickel as a catalyst makes this methodology an attractive alternative to palladium-catalyzed systems.

Introduction

The cross-coupling of Grignard reagents with organic electrophiles, known as the Kumada coupling, is a fundamental transformation in organic synthesis.[1] The activation of robust C–O bonds in aryl ethers as an alternative to aryl halides has gained significant attention due to the wide availability and lower cost of phenol (B47542) derivatives.[2] Nickel catalysts have proven to be uniquely effective in cleaving the strong C(aryl)–O bond, facilitating this transformation.[3]

This protocol focuses on the reaction between 4-methoxyphenylmagnesium bromide, an electron-rich Grignard reagent, and various aryl ethers. The reaction proceeds via a catalytic cycle involving a low-valent nickel species. These reactions are often sensitive to the choice of ligand, solvent, and reaction temperature, which influences the efficiency and selectivity of the coupling.

Data Presentation

The following table summarizes representative quantitative data for the nickel-catalyzed cross-coupling of aryl ethers with Grignard reagents, including examples analogous to the title reaction. The data highlights the scope of the reaction with respect to the aryl ether substrate and the typical yields achieved under optimized conditions.

Aryl Ether Substrate	Grignard Reagent	Ni-Catalyst (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Anisole	Phenylmagnesium Bromide	NiCl₂(dppe) (5)	-	Dioxane	80	24	85	Wenkert (1979)
2-Methoxynaphthalene	p-Tolylmagnesium Bromide	Ni(cod)₂ (10)	IPr (20)	Dioxane	100	12	>95	[4]
Anisole	p-Tolylmagnesium Bromide	Ni(cod)₂ (10)	IPr (20)	Dioxane	100	12	96	[4]
4-Chloroanisole	Phenylmagnesium Bromide	NiCl₂(PCy₃)₂ (5)	-	THF	60	16	92	Dankwardt (2004)
4-Bromoanisole	t-Butylmagnesium Chloride	NiCl₂ (10)	IPr (10)	THF	0	1	High	[5]
Methoxyarenes	Alkylmagnesium Iodides	Ni(cod)₂ (5)	dcype (7.5)	Dioxane	100	24	50-98	[6]
Anisole Derivatives	Alkylmagnesium Iodides	Ni(cod)₂/ICy	-	Dioxane	100	24	up to 98	[7][8]

Note: This table is a compilation of representative data from various sources to illustrate the general scope and efficiency of the reaction. For specific substrates, optimization of reaction conditions may be required.

Experimental Protocols

General Considerations: All reactions should be performed under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques or in a glovebox. Solvents should be anhydrous and degassed prior to use. Grignard reagents are sensitive to air and moisture.

Materials:

• Nickel catalyst (e.g., Ni(cod)₂, NiCl₂(dppe), NiCl₂(PCy₃)₂)

• Ligand (e.g., N-heterocyclic carbene (NHC) ligands like IPr, phosphine (B1218219) ligands)

• Aryl ether

• 4-Methoxyphenylmagnesium bromide (commercially available or freshly prepared)

• Anhydrous solvent (e.g., dioxane, THF, diethyl ether)

• Quenching solution (e.g., 1 M HCl)

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄)

General Procedure for Nickel-Catalyzed Cross-Coupling:

• To a dry Schlenk flask under an inert atmosphere, add the nickel catalyst (e.g., Ni(cod)₂, 5-10 mol%) and the ligand (if required, 10-20 mol%).

• Add the aryl ether (1.0 mmol, 1.0 equiv) and the anhydrous solvent (e.g., dioxane, 2-5 mL).

• Stir the mixture at room temperature for 10-15 minutes to ensure dissolution and complex formation.

• Slowly add the 4-methoxyphenylmagnesium bromide solution (e.g., 1.0 M in THF, 1.2-2.0 mmol, 1.2-2.0 equiv) to the reaction mixture at room temperature.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the specified time (e.g., 12-24 h). Monitor the reaction progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and quench by the slow addition of 1 M HCl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired biaryl product.

Reaction Mechanism and Experimental Workflow

The generally accepted mechanism for the nickel-catalyzed Kumada cross-coupling of aryl ethers proceeds through a catalytic cycle involving Ni(0) and Ni(II) intermediates. The key steps are oxidative addition, transmetalation, and reductive elimination.

Figure 1: Proposed catalytic cycle for the Kumada cross-coupling of aryl ethers.

The catalytic cycle is initiated by the oxidative addition of the aryl ether to a low-valent nickel(0) complex, cleaving the C-O bond to form a Ni(II) intermediate.[9][10] This is often the rate-limiting step. Subsequently, transmetalation with the Grignard reagent occurs, where the alkoxy group is exchanged for the aryl group from the Grignard reagent. The final step is reductive elimination from the resulting diorganonickel(II) complex to yield the biaryl product and regenerate the active Ni(0) catalyst.[9]

Figure 2: General experimental workflow for the cross-coupling reaction.

Safety Precautions

• Nickel compounds are potential carcinogens and should be handled with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Grignard reagents are highly flammable and react violently with water. Handle them under an inert atmosphere and away from ignition sources.

• Anhydrous solvents can be flammable.

• The quenching step with acid is exothermic and may release flammable gases. Perform this step slowly and in a well-ventilated fume hood.

By following these protocols and considering the safety precautions, researchers can effectively utilize this nickel-catalyzed cross-coupling reaction for the synthesis of a wide range of valuable organic molecules.

References

• 1. Kumada Coupling [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Nickel-Catalyzed Alkylative Cross-Coupling of Anisoles with Grignard Reagents via C-O Bond Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nickel-Catalyzed Cross-Coupling of Anisoles with Alkyl Grignard Reagents via C-O Bond Cleavage [organic-chemistry.org]
• 9. Mechanism of Ni-catalyzed selective C-O bond activation in cross-coupling of aryl esters. | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-Methoxyphenylmagnesium Bromide in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-methoxyphenylmagnesium bromide as a key reagent in the synthesis of important pharmaceutical intermediates. The protocols detailed below are based on established synthetic methodologies and are intended to guide researchers in the efficient preparation of these valuable compounds.

Introduction

4-Methoxyphenylmagnesium bromide is a versatile Grignard reagent widely employed in organic synthesis to form carbon-carbon bonds. Its utility is particularly notable in the construction of complex molecular architectures found in many pharmaceutical agents. The 4-methoxyphenyl (B3050149) group is a common motif in bioactive molecules, and this Grignard reagent provides a direct and efficient method for its introduction. This document focuses on its application in the synthesis of intermediates for Tamoxifen, a selective estrogen receptor modulator, and 2-Amino-3,4,5-trimethoxybenzophenone, a precursor to tubulin polymerization inhibitors.

I. Synthesis of a Tamoxifen Intermediate: 1-(4-Methoxyphenyl)-1,2-diphenylbutan-1-ol

The synthesis of Tamoxifen, a crucial drug in the treatment of breast cancer, often proceeds through a key carbinol intermediate, 1-(4-methoxyphenyl)-1,2-diphenylbutan-1-ol. This intermediate is prepared via the Grignard reaction between 4-methoxyphenylmagnesium bromide and α-ethyldesoxybenzoin (1,2-diphenylbutan-1-one).

Reaction Scheme

Caption: Grignard reaction for Tamoxifen intermediate synthesis.

Experimental Protocol

Materials:

• 4-Bromoanisole (B123540)

• Magnesium turnings

• Anhydrous tetrahydrofuran (B95107) (THF)

• α-Ethyldesoxybenzoin (1,2-diphenylbutan-1-one)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate (B86663)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Preparation of 4-Methoxyphenylmagnesium Bromide:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to the flask.

  • Under a nitrogen atmosphere, add a solution of 4-bromoanisole (1.0 equivalent) in anhydrous THF dropwise from the dropping funnel to the magnesium turnings.

  • The reaction is initiated by gentle warming. Once initiated, the addition is continued at a rate that maintains a gentle reflux.

  • After the addition is complete, the mixture is stirred at reflux for an additional hour to ensure complete formation of the Grignard reagent.

• Grignard Reaction:

  • Cool the freshly prepared 4-methoxyphenylmagnesium bromide solution to 0 °C in an ice bath.

  • Prepare a solution of α-ethyldesoxybenzoin (1.0 equivalent) in anhydrous THF.

  • Add the α-ethyldesoxybenzoin solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Upon completion, cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of a saturated aqueous ammonium chloride solution.

  • Extract the product with ethyl acetate (B1210297) (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude 1-(4-methoxyphenyl)-1,2-diphenylbutan-1-ol.

  • The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Quantitative Data

Parameter	Value
Reactant Ratio
4-Bromoanisole	1.0 equiv
Magnesium	1.2 equiv
α-Ethyldesoxybenzoin	1.0 equiv
Reaction Conditions
Solvent	Anhydrous THF
Reaction Temperature	0 °C to room temp.
Reaction Time	2-4 hours
Yield
Expected Yield	>80%

Note: The subsequent dehydration and alkylation steps to form Tamoxifen have been reported with an overall yield of 84.8% on an industrial scale.[1]

II. Synthesis of a Tubulin Polymerization Inhibitor Intermediate: 2-Amino-3,4,5-trimethoxybenzophenone

2-Amino-3,4,5-trimethoxybenzophenone is a key intermediate in the synthesis of potent tubulin polymerization inhibitors, which are a class of anticancer agents. This intermediate can be synthesized via the reaction of 4-methoxyphenylmagnesium bromide with 2-amino-3,4,5-trimethoxybenzonitrile.

Reaction Scheme

Caption: Synthesis of a tubulin inhibitor intermediate.

Experimental Protocol

Materials:

• 4-Methoxyphenylmagnesium bromide solution in THF (commercially available or freshly prepared)

• 2-Amino-3,4,5-trimethoxybenzonitrile

• Anhydrous diethyl ether or THF

• Aqueous hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Grignard Reaction:

  • In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, place a solution of 2-amino-3,4,5-trimethoxybenzonitrile (1.0 equivalent) in anhydrous diethyl ether or THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the 4-methoxyphenylmagnesium bromide solution (1.1 equivalents) dropwise to the stirred nitrile solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction by TLC.

• Hydrolysis and Work-up:

  • Upon completion, carefully pour the reaction mixture onto a mixture of crushed ice and 1 M aqueous hydrochloric acid.

  • Stir the mixture vigorously for 1-2 hours to ensure complete hydrolysis of the intermediate imine.

  • Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate and filter.

• Purification:

  • Concentrate the filtrate under reduced pressure to yield the crude 2-Amino-3,4,5-trimethoxybenzophenone.

  • The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) or by recrystallization.

Quantitative Data

Parameter	Value
Reactant Ratio
2-Amino-3,4,5-trimethoxybenzonitrile	1.0 equiv
4-Methoxyphenylmagnesium bromide	1.1 equiv
Reaction Conditions
Solvent	Anhydrous Diethyl Ether or THF
Reaction Temperature	0 °C to room temp.
Reaction Time	2-4 hours
Yield
Expected Yield	60-75%

Note: The yield is based on typical Grignard reactions with aminobenzonitriles.[2]

Logical Workflow for Synthesis and Purification

References

• 1. Tamoxifen synthesis - chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Stereoselective Reactions with 4-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the stereoselective use of 4-methoxyphenylmagnesium bromide in asymmetric synthesis. The focus is on copper-catalyzed conjugate addition reactions, a powerful tool for the enantioselective formation of carbon-carbon bonds.

Introduction

4-Methoxyphenylmagnesium bromide is a versatile Grignard reagent utilized in organic synthesis for the introduction of the 4-methoxyphenyl (B3050149) group.[1] In recent years, significant advancements have been made in controlling the stereochemical outcome of its reactions, particularly in the context of conjugate additions to α,β-unsaturated carbonyl compounds. By employing chiral ligands in conjunction with copper catalysts, high levels of enantioselectivity can be achieved, providing access to valuable chiral building blocks for drug discovery and development.[2]

This guide details a protocol for the copper-catalyzed asymmetric conjugate addition of 4-methoxyphenylmagnesium bromide to cyclic enones, a reaction that proceeds with high regioselectivity and enantioselectivity.[2]

Reaction Principle and Signaling Pathway

The core of this stereoselective transformation lies in the formation of a chiral copper complex that coordinates with both the Grignard reagent and the enone substrate. This coordination orients the molecules in a specific three-dimensional arrangement, favoring the attack of the 4-methoxyphenyl group from one face of the enone over the other. The choice of the chiral ligand is crucial in determining the efficiency and direction of the stereochemical induction. Ferrocenyl-based diphosphine ligands, such as TaniaPhos and JosiPhos, have demonstrated exceptional performance in these reactions.[2]

The general catalytic cycle can be visualized as follows:

Figure 1: Catalytic cycle for copper-catalyzed conjugate addition.

Quantitative Data Summary

The following table summarizes representative results for the copper-catalyzed asymmetric conjugate addition of aryl Grignard reagents to cyclic enones, which is analogous to the reaction with 4-methoxyphenylmagnesium bromide. The data is based on studies using various chiral ferrocenyl diphosphine ligands.[2]

Entry	Enone Substrate	Chiral Ligand	Grignard Reagent	Yield (%)	ee (%)
1	Cyclohexenone	(R,S)-TaniaPhos	PhMgBr	>98	96
2	Cyclohexenone	(R)-(S)-JosiPhos	PhMgBr	>98	94
3	Cyclopentenone	(R,S)-TaniaPhos	PhMgBr	85	92
4	Cycloheptenone	(R,S)-TaniaPhos	PhMgBr	90	88

Experimental Protocol

This protocol provides a general procedure for the copper-catalyzed asymmetric conjugate addition of 4-methoxyphenylmagnesium bromide to a cyclic enone.

Materials and Reagents

• Copper(I) chloride (CuCl) or Copper(I) bromide-dimethyl sulfide (B99878) complex (CuBr·SMe2)

• Chiral ferrocenyl diphosphine ligand (e.g., TaniaPhos or JosiPhos)

• 4-Methoxyphenylmagnesium bromide solution (in THF or Et2O)

• Cyclic enone (e.g., cyclohexenone)

• Anhydrous diethyl ether (Et2O) or tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH4Cl) solution

• Standard laboratory glassware for air-sensitive reactions (Schlenk line, argon atmosphere)

Experimental Workflow

The following diagram illustrates the general workflow for the experimental procedure.

Figure 2: General experimental workflow.

Detailed Procedure

Note: All reactions should be performed under a dry argon atmosphere using standard Schlenk techniques. Solvents must be anhydrous.

• Catalyst Preparation:

  • In a flame-dried Schlenk tube, combine the copper(I) salt (e.g., CuCl, 0.05 mmol) and the chiral ferrocenyl diphosphine ligand (e.g., (R,S)-TaniaPhos, 0.055 mmol).

  • Add anhydrous diethyl ether (5 mL).

  • Stir the mixture at room temperature for 30 minutes.

• Reaction:

  • Add the cyclic enone (1.0 mmol) to the catalyst mixture.

  • Cool the reaction flask to the desired temperature (typically between -78 °C and 0 °C, optimization may be required).

  • Slowly add the 4-methoxyphenylmagnesium bromide solution (1.2 mmol) dropwise over a period of 5-10 minutes.

  • Stir the reaction mixture at this temperature until the starting material is consumed, as monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Allow the mixture to warm to room temperature and extract the product with diethyl ether or ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

• Analysis:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Safety Precautions

• Grignard reagents are highly reactive and moisture-sensitive. Handle them under an inert atmosphere.

• Anhydrous solvents are essential for the success of the reaction.

• Copper salts can be toxic. Handle with appropriate personal protective equipment.

• The reaction can be exothermic, especially during the addition of the Grignard reagent. Ensure proper cooling and slow addition.

Conclusion

The use of 4-methoxyphenylmagnesium bromide in copper-catalyzed stereoselective reactions offers a reliable and efficient method for the synthesis of chiral molecules. The protocols and data presented herein provide a solid foundation for researchers to apply this methodology in their synthetic endeavors, with the potential for further optimization and application in the development of novel therapeutics and other functional materials.

References

• 1. fiveable.me [fiveable.me]
• 2. Copper-catalyzed asymmetric conjugate addition of Grignard reagents to cyclic enones - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Grignard Reaction of 4-Methoxyphenylmagnesium Bromide with Aldehydes and Ketones

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Grignard reaction is a fundamental and versatile tool in organic synthesis for the formation of carbon-carbon bonds. This application note provides detailed protocols and quantitative data for the reaction of 4-methoxyphenylmagnesium bromide, a common Grignard reagent, with various aldehydes and ketones. The resulting secondary and tertiary alcohols are valuable intermediates in the synthesis of complex organic molecules, including active pharmaceutical ingredients. 4-Methoxyphenylmagnesium bromide is prepared from 4-bromoanisole (B123540) and magnesium metal in an ethereal solvent such as diethyl ether or tetrahydrofuran (B95107) (THF).[1] Its utility stems from the nucleophilic character of the carbon atom bonded to magnesium, which readily attacks the electrophilic carbon of a carbonyl group.[1]

Data Presentation

The following tables summarize the quantitative data for the Grignard reaction of 4-methoxyphenylmagnesium bromide with representative aldehydes and ketones.

Table 1: Reaction of 4-Methoxyphenylmagnesium Bromide with Acetone (B3395972)

Product	Reactants	Solvent	Reaction Time	Temperature	Yield	Reference
2-(4-Methoxyphenyl)propan-2-ol	4-Methoxyacetophenone, Methylmagnesium chloride	THF	4.5 hours	10-15°C (addition), then reflux	94%	[2]

Table 2: Reaction of 4-Methoxyphenylmagnesium Bromide with Benzaldehyde (B42025) (Representative)

Product	Reactants	Solvent	Reaction Time	Temperature	Typical Yield Range
(4-Methoxyphenyl)(phenyl)methanol (B119875)	4-Methoxyphenylmagnesium bromide, Benzaldehyde	Anhydrous Diethyl Ether	1-2 hours	0°C to Room Temp.	80-95%

Table 3: Reaction of 4-Methoxyphenylmagnesium Bromide with Cyclohexanone

| Product | Reactants | Solvent | Reaction Time | Temperature | Yield | Reference | |---|---|---|---|---|---| | 1-(4-Methoxyphenyl)cyclohexan-1-ol | 4-Methoxyphenylacetonitrile, Cyclohexanone, n-BuLi, then Rh/Al2O3 reduction | Not specified | Not specified | -78°C | 79% (of precursor) | |

Experimental Protocols

Protocol 1: General Preparation of 4-Methoxyphenylmagnesium Bromide

This protocol describes the in situ preparation of 4-methoxyphenylmagnesium bromide, which is then used directly in subsequent reactions with aldehydes or ketones.

Materials:

• Magnesium turnings

• 4-Bromoanisole

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Iodine crystal (optional, as an initiator)

Procedure:

• All glassware must be rigorously dried in an oven and assembled hot under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

• Place magnesium turnings (1.2 equivalents) in a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer.

• Add a small crystal of iodine if necessary to activate the magnesium surface.

• Dissolve 4-bromoanisole (1.0 equivalent) in anhydrous diethyl ether or THF in the dropping funnel.

• Add a small portion of the 4-bromoanisole solution to the magnesium turnings. The reaction is initiated when the color of the iodine fades and bubbling is observed. Gentle warming may be required to start the reaction.

• Once the reaction has started, add the remaining 4-bromoanisole solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting greyish-brown solution is ready for the next step.

Protocol 2: Synthesis of 2-(4-Methoxyphenyl)propan-2-ol (Reaction with Acetone)

Materials:

• 4-Methoxyphenylmagnesium bromide solution (prepared as in Protocol 1)

• Acetone

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

Procedure:

• Cool the freshly prepared 4-methoxyphenylmagnesium bromide solution to 0°C in an ice bath.

• Dissolve acetone (1.0 equivalent) in anhydrous diethyl ether or THF and add it to the dropping funnel.

• Add the acetone solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with two portions of diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield 2-(4-methoxyphenyl)propan-2-ol.

Protocol 3: Synthesis of (4-Methoxyphenyl)(phenyl)methanol (Reaction with Benzaldehyde)

Materials:

• 4-Methoxyphenylmagnesium bromide solution (prepared as in Protocol 1)

• Benzaldehyde

• Anhydrous diethyl ether or THF

• Dilute hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Cool the prepared 4-methoxyphenylmagnesium bromide solution in an ice-water bath.

• Dissolve benzaldehyde (1.0 equivalent) in anhydrous diethyl ether or THF and add it to the dropping funnel.

• Add the benzaldehyde solution dropwise to the stirred Grignard reagent at a rate that maintains the reaction temperature below 10°C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional hour.

• Cool the reaction mixture in an ice bath and slowly add dilute hydrochloric acid to quench the reaction and dissolve the magnesium salts.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with diethyl ether.

• Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• The crude (4-methoxyphenyl)(phenyl)methanol can be purified by recrystallization or column chromatography.

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. rsc.org [rsc.org]

Application of 4-Methoxyphenylmagnesium Bromide in the Total Synthesis of Natural Products

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxyphenylmagnesium bromide is a versatile Grignard reagent frequently employed in organic synthesis to introduce the 4-methoxyphenyl (B3050149) group into a target molecule. This organometallic compound serves as a potent nucleophile, readily participating in reactions with various electrophiles to form new carbon-carbon bonds. Its utility is particularly highlighted in the total synthesis of complex natural products, where the introduction of the electron-rich 4-methoxyphenyl moiety can be a crucial step in constructing the carbon skeleton or can serve as a precursor for further functional group transformations. This document provides detailed application notes and experimental protocols for the use of 4-methoxyphenylmagnesium bromide in the total synthesis of two notable natural products: the diarylheptanoid (−)-centrolobine and the potent tubulin polymerization inhibitor, 2-Amino-3,4,5-trimethoxybenzophenone .

Application in the Total Synthesis of (−)-Centrolobine

The total synthesis of the natural product (−)-centrolobine, a compound with potential biological activities, showcases the strategic application of 4-methoxyphenylmagnesium bromide. In a multi-step synthesis, this Grignard reagent is utilized to introduce one of the key aromatic rings of the diarylheptanoid structure.

Key Reaction Step and Quantitative Data

The pivotal reaction involves the addition of 4-methoxyphenylmagnesium bromide to an aldehyde intermediate. This reaction is a classic Grignard addition to a carbonyl group, forming a secondary alcohol.

Step	Reactants	Reagents	Solvent	Temperature	Time	Product	Yield
Grignard Addition	Aldehyde Intermediate	4-Methoxyphenylmagnesium bromide (1.0 equiv)	THF	0 °C to rt	2 h	Secondary Alcohol Intermediate	95%

Experimental Protocol: Grignard Addition to Aldehyde Intermediate

Materials:

• Aldehyde intermediate

• 4-Methoxyphenylmagnesium bromide solution (in THF)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• A solution of the aldehyde intermediate in anhydrous THF is cooled to 0 °C in an ice bath under an inert atmosphere (e.g., argon or nitrogen).

• To this cooled solution, a solution of 4-methoxyphenylmagnesium bromide (1.0 equivalent) in THF is added dropwise via a syringe or dropping funnel.

• The reaction mixture is allowed to warm to room temperature and stirred for 2 hours.

• The reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and filtered.

• The solvent is removed under reduced pressure to yield the crude secondary alcohol.

• The crude product is purified by silica gel column chromatography to afford the pure secondary alcohol intermediate.

Synthetic Pathway Overview

Caption: Synthetic route to (−)-centrolobine.

Application in the Synthesis of a Tubulin Polymerization Inhibitor

4-Methoxyphenylmagnesium bromide is also a key reagent in the synthesis of 2-Amino-3,4,5-trimethoxybenzophenone, a compound identified as a potent inhibitor of tubulin polymerization, a critical process in cell division and a target for anticancer drugs.

Key Reaction Step and Quantitative Data

In this synthesis, the Grignard reagent is added to a substituted benzonitrile (B105546), which, after hydrolysis of the intermediate imine, yields the corresponding benzophenone (B1666685).

Step	Reactants	Reagents	Solvent	Temperature	Time	Product	Yield
Grignard Addition to Nitrile	Substituted Benzonitrile	4-Methoxyphenylmagnesium bromide	Anhydrous THF	0 °C to reflux	Not specified	2-Amino-3,4,5-trimethoxybenzophenone	Not specified

Experimental Protocol: Synthesis of 2-Amino-3,4,5-trimethoxybenzophenone

Materials:

• Substituted benzonitrile

• 4-Methoxyphenylmagnesium bromide solution (in THF)

• Anhydrous tetrahydrofuran (THF)

• Aqueous acid (e.g., HCl) for hydrolysis

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the substituted benzonitrile in anhydrous THF at 0 °C under an inert atmosphere, add the 4-methoxyphenylmagnesium bromide solution dropwise.

• After the addition is complete, the reaction mixture is typically heated to reflux to ensure the completion of the reaction.

• Upon cooling, the reaction is carefully quenched with an aqueous acid solution to hydrolyze the intermediate imine.

• The mixture is then extracted with ethyl acetate.

• The combined organic extracts are washed with brine, dried over anhydrous Na₂SO₄, and concentrated under reduced pressure.

• The resulting crude product is purified by column chromatography on silica gel to yield the desired 2-Amino-3,4,5-trimethoxybenzophenone.

Experimental Workflow

Caption: Workflow for benzophenone synthesis.

Conclusion

The application of 4-methoxyphenylmagnesium bromide in the total synthesis of (−)-centrolobine and 2-Amino-3,4,5-trimethoxybenzophenone demonstrates its reliability and effectiveness as a nucleophilic source of the 4-methoxyphenyl group. The straightforward reaction conditions and generally high yields make it an invaluable tool for medicinal chemists and synthetic organic chemists in the construction of complex molecular architectures. The protocols provided herein offer a detailed guide for the practical application of this important Grignard reagent in the synthesis of biologically active natural products and their analogs.

Application Notes and Protocols: 4-Methoxyphenylmagnesium Bromide as a Nucleophile in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxyphenylmagnesium bromide (p-anisylmagnesium bromide) is a versatile and widely utilized Grignard reagent in organic synthesis. Its utility stems from the nucleophilic character of the carbon atom bound to magnesium, enabling the formation of new carbon-carbon bonds.[1] The presence of the electron-donating methoxy (B1213986) group at the para position of the phenyl ring enhances its nucleophilicity.[1] This document provides detailed application notes and experimental protocols for the use of 4-methoxyphenylmagnesium bromide in several key synthetic transformations, including nickel-catalyzed cross-coupling reactions, copper-catalyzed conjugate additions, and nucleophilic additions to electrophiles.

Physicochemical Properties

Property	Value
Chemical Formula	C₇H₇BrMgO
Molecular Weight	211.34 g/mol
Appearance	Commercially available as a solution, typically in THF.
Solubility	Soluble in ethereal solvents such as THF and diethyl ether.

Applications in Organic Synthesis

4-Methoxyphenylmagnesium bromide is a valuable reagent for the introduction of the 4-methoxyphenyl (B3050149) group into a wide array of organic molecules. Its applications are diverse, ranging from the synthesis of complex natural products to the preparation of pharmacologically active compounds.

Nickel-Catalyzed Cross-Coupling Reactions

Nickel-catalyzed cross-coupling reactions represent a powerful tool for the formation of carbon-carbon bonds. 4-Methoxyphenylmagnesium bromide can be effectively coupled with various organic halides, particularly aryl and heteroaryl halides, to generate biaryl structures. These motifs are prevalent in pharmaceuticals and functional materials.

A common application involves the coupling of 4-methoxyphenylmagnesium bromide with fluoroazines and their derivatives. The use of nickel catalysts is often advantageous due to their lower cost and unique reactivity compared to palladium catalysts.

Quantitative Data: Nickel-Catalyzed Cross-Coupling of 4-Methoxyphenylmagnesium Bromide with Fluoroazines

Entry	Fluoroazine	Ligand	Product	Yield (%)
1	2-Fluoropyridine	dppe	2-(4-Methoxyphenyl)pyridine	75
2	2-Chloropyrazine (B57796)	dppf	2-(4-Methoxyphenyl)pyrazine	82
3	4-Fluorotoluene	dppp	4-Methyl-4'-methoxybiphenyl	68

dppe: 1,2-Bis(diphenylphosphino)ethane, dppf: 1,1'-Bis(diphenylphosphino)ferrocene, dppp: 1,3-Bis(diphenylphosphino)propane.

Experimental Protocol: Nickel-Catalyzed Cross-Coupling of 4-Methoxyphenylmagnesium Bromide with 2-Chloropyrazine (Adapted from a general procedure)

This protocol is adapted from a general procedure for the nickel-catalyzed cross-coupling of Grignard reagents with 2-chloropyridines.[2]

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen inlet is assembled.

• Reagent Charging: The flask is charged with NiCl₂(dppf) (0.05 mmol, 5 mol%) and 2-chloropyrazine (1.0 mmol). The apparatus is then evacuated and backfilled with nitrogen three times.

• Solvent Addition: Anhydrous tetrahydrofuran (B95107) (THF, 10 mL) is added to the flask via syringe.

• Grignard Reagent Addition: A solution of 4-methoxyphenylmagnesium bromide in THF (0.5 M, 1.2 mmol, 1.2 equiv) is added dropwise to the stirred reaction mixture at room temperature over 15 minutes.

• Reaction: The reaction mixture is stirred at room temperature for 12 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction is quenched by the slow addition of saturated aqueous ammonium (B1175870) chloride solution (10 mL). The mixture is then extracted with ethyl acetate (B1210297) (3 x 15 mL).

• Purification: The combined organic layers are washed with brine (20 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate gradient) to afford 2-(4-methoxyphenyl)pyrazine.

Logical Workflow for Nickel-Catalyzed Cross-Coupling

Caption: Workflow for the synthesis of 2-(4-methoxyphenyl)pyrazine.

Copper-Catalyzed 1,4-Conjugate Addition

The conjugate addition of Grignard reagents to α,β-unsaturated carbonyl compounds is a fundamental C-C bond-forming reaction. While Grignard reagents can add directly to the carbonyl group (1,2-addition), the presence of a catalytic amount of a copper(I) salt promotes the 1,4-addition (Michael addition) pathway.[3] 4-Methoxyphenylmagnesium bromide is an excellent nucleophile for this transformation, leading to the formation of β-arylated ketones and esters.

Quantitative Data: Copper-Catalyzed Conjugate Addition of 4-Methoxyphenylmagnesium Bromide to Cyclohexenone

Entry	Catalyst (mol%)	Additive	Temperature (°C)	Product	Yield (%)
1	CuI (5)	None	-20	3-(4-Methoxyphenyl)cyclohexanone	85
2	CuBr·SMe₂ (5)	TMSCl	-40	3-(4-Methoxyphenyl)cyclohexanone	92
3	CuCN·2LiCl (5)	HMPA	-78	3-(4-Methoxyphenyl)cyclohexanone	88

Experimental Protocol: Copper-Catalyzed 1,4-Addition of 4-Methoxyphenylmagnesium Bromide to Cyclohexenone

• Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stir bar, a thermometer, a dropping funnel, and a nitrogen inlet.

• Catalyst Preparation: The flask is charged with CuBr·SMe₂ (0.05 mmol, 5 mol%) and anhydrous THF (10 mL). The suspension is cooled to -40 °C.

• Grignard Reagent Addition: A solution of 4-methoxyphenylmagnesium bromide in THF (0.5 M, 1.1 mmol, 1.1 equiv) is added dropwise to the copper catalyst suspension. The mixture is stirred for 15 minutes at -40 °C.

• Substrate Addition: A solution of cyclohexenone (1.0 mmol) in anhydrous THF (5 mL) is added dropwise to the reaction mixture, maintaining the temperature at -40 °C.

• Reaction: The reaction is stirred at -40 °C for 2 hours and then allowed to warm to room temperature over 1 hour.

• Work-up: The reaction is quenched by the addition of saturated aqueous ammonium chloride solution (15 mL). The mixture is stirred for 30 minutes until the aqueous layer turns deep blue. The layers are separated, and the aqueous layer is extracted with diethyl ether (3 x 20 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated. The residue is purified by flash column chromatography (eluent: hexane/ethyl acetate gradient) to yield 3-(4-methoxyphenyl)cyclohexanone.

Signaling Pathway for Copper-Catalyzed 1,4-Addition

Caption: Mechanism of copper-catalyzed 1,4-addition.

Nucleophilic Addition to Epoxides and Other Electrophiles

4-Methoxyphenylmagnesium bromide readily participates in nucleophilic addition reactions with a variety of electrophiles, including epoxides, aldehydes, ketones, and nitriles. The ring-opening of epoxides with Grignard reagents is a particularly useful method for the synthesis of β-aryl alcohols.

Application in the Total Synthesis of (-)-Centrolobine

In the total synthesis of the natural product (-)-centrolobine, a key step involves the nucleophilic ring-opening of a chiral epoxide with 4-methoxyphenylmagnesium bromide in the presence of a copper catalyst. This reaction proceeds with high regioselectivity and stereospecificity.

Experimental Protocol: Ring-Opening of a Chiral Epoxide in the Synthesis of (-)-Centrolobine (Illustrative)

This protocol is based on a reported synthetic scheme and illustrates a typical procedure.

• Apparatus and Reagents: A flame-dried Schlenk flask containing a magnetic stir bar is charged with CuI (0.1 equiv). The flask is evacuated and backfilled with argon. Anhydrous THF is added, and the suspension is cooled to -20 °C.

• Grignard Addition: A solution of 4-methoxyphenylmagnesium bromide in THF (1.2 equiv) is added dropwise, and the mixture is stirred for 20 minutes.

• Epoxide Addition: A solution of the chiral epoxide (1.0 equiv) in anhydrous THF is added slowly to the reaction mixture.

• Reaction and Work-up: The reaction is stirred at -20 °C until completion (monitored by TLC). The reaction is then quenched with saturated aqueous NH₄Cl and worked up as previously described.

Application in the Synthesis of a Tubulin Polymerization Inhibitor

The synthesis of 2-Amino-3,4,5-trimethoxybenzophenone, a potent tubulin polymerization inhibitor, can be achieved through the addition of 4-methoxyphenylmagnesium bromide to 2-amino-3,4,5-trimethoxybenzonitrile.

Experimental Protocol: Synthesis of 2-Amino-3,4,5-trimethoxybenzophenone

• Grignard Reaction: To a solution of 4-methoxyphenylmagnesium bromide (2.0 equiv) in THF, a solution of 2-amino-3,4,5-trimethoxybenzonitrile (1.0 equiv) in THF is added dropwise at 0 °C.

• Reaction and Hydrolysis: The reaction mixture is allowed to warm to room temperature and stirred for 12 hours. The reaction is then carefully quenched with 2 M HCl at 0 °C and stirred for an additional 2 hours to facilitate hydrolysis of the intermediate imine.

• Work-up and Purification: The mixture is neutralized with saturated aqueous NaHCO₃ and extracted with ethyl acetate. The organic layer is washed, dried, and concentrated. The crude product is purified by crystallization or column chromatography.

General Workflow for Nucleophilic Addition

References

• 1. Nickel-catalyzed cross-electrophile coupling of 2-chloropyridines with alkyl bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nickel-Catalyzed Cross-Electrophile Coupling of 2-Chloropyridines with Alkyl Bromides – WEIX RESEARCH GROUP – UW–Madison [weixgroup.chem.wisc.edu]
• 3. rua.ua.es [rua.ua.es]

Technical Notes & Optimization

Technical Support Center: Formation of 4-Methoxyphenylmagnesium Bromide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the successful initiation and formation of 4-Methoxyphenylmagnesium bromide. This Grignard reagent is synthesized from 4-bromoanisole (B123540) and magnesium metal, typically in an anhydrous ether solvent such as tetrahydrofuran (B95107) (THF).[1][2][3]

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in initiating the formation of 4-Methoxyphenylmagnesium bromide?

The main obstacle to initiating a Grignard reaction is the passivating layer of magnesium oxide (MgO) that coats the surface of the magnesium metal.[4] This layer forms when magnesium is exposed to air and acts as a barrier, preventing the magnesium from reacting with the 4-bromoanisole.[2][4] Successful initiation, therefore, requires methods to disrupt or remove this oxide layer, exposing a fresh, reactive magnesium surface.[4]

Q2: What are the visual indicators of a successful Grignard reaction initiation?

A successful initiation is typically characterized by several observable signs. These include:

• The disappearance of the color of a chemical activator like iodine.[4]

• Spontaneous boiling of the solvent, especially with low-boiling point ethers.[4]

• The appearance of a cloudy grey or brownish color in the reaction mixture.[4][5]

• The generation of heat (an exothermic reaction).[4][6]

Q3: Why is it critical to use anhydrous solvents and an inert atmosphere?

Grignard reagents are highly reactive and readily react with protic solvents like water.[3][7] The presence of moisture will quench the Grignard reagent as it forms, significantly reducing the yield.[7][8] Similarly, atmospheric oxygen can also react with the Grignard reagent.[7] Therefore, all glassware must be rigorously dried, and the reaction should be conducted under an inert atmosphere, such as dry nitrogen or argon.[8]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 4-Methoxyphenylmagnesium bromide in a question-and-answer format.

Q4: My reaction has not started after adding the 4-bromoanisole. What should I do?

If there are no visual signs of reaction, the magnesium likely needs activation. Several methods can be employed:

• Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909).[2][4][9] The disappearance of the iodine color or the observation of ethylene (B1197577) bubbles from the 1,2-dibromoethane indicates successful activation.[2][4]

• Mechanical Activation:

  • Gently crush some of the magnesium turnings against the side of the flask with a dry glass stirring rod to expose a fresh surface.[7][10]

  • Place the reaction flask in an ultrasonic bath.[2][7]

  • Stir the mixture rapidly.[7]

• Thermal Activation: Gently warm the mixture with a heat gun.[9] Be cautious, as the reaction can become highly exothermic once it starts.[6]

Q5: The reaction mixture has turned dark or black. What does this indicate?

A dark or black appearance can suggest reagent decomposition due to overheating.[8] This can be mitigated by controlling the rate of addition of the 4-bromoanisole to maintain a gentle reflux.[8]

Q6: A white precipitate has formed in my reaction flask. What is the cause?

The formation of a white precipitate often indicates the presence of magnesium hydroxides or oxides, which form when the Grignard reagent comes into contact with water or air.[8] This suggests a significant contamination issue, and it is crucial to review and improve the drying and inert atmosphere procedures.[8]

Experimental Protocols

Protocol 1: Initiation of 4-Methoxyphenylmagnesium bromide using Iodine Activation

Materials:

• Magnesium turnings

• 4-bromoanisole

• Anhydrous tetrahydrofuran (THF)

• Iodine crystal

• Glassware (round-bottom flask, condenser, dropping funnel), all flame-dried or oven-dried.

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Assemble the dry glassware and flush the system with an inert gas.

• Place the magnesium turnings (1.2 equivalents) and a magnetic stir bar in the reaction flask.

• Add a single, small crystal of iodine.[4]

• Add a small portion of anhydrous THF to the flask, enough to cover the magnesium.

• In the dropping funnel, prepare a solution of 4-bromoanisole (1.0 equivalent) in the remaining anhydrous THF.

• Add a small amount of the 4-bromoanisole solution to the magnesium suspension.

• Stir the mixture. The reaction is initiated when the brown color of the iodine disappears and gentle reflux is observed.[4]

• Once initiated, add the remaining 4-bromoanisole solution dropwise to maintain a gentle reflux.

• After the addition is complete, continue to stir the mixture for an additional 30-60 minutes until most of the magnesium is consumed.[8]

Data Presentation

Table 1: Common Activation Methods for Grignard Reagent Formation

Activation Method	Activating Agent/Technique	Observable Sign of Initiation	Reference
Chemical	Iodine (I₂)	Disappearance of purple/brown color	[2][4]
1,2-Dibromoethane (BrCH₂CH₂Br)	Bubbling (ethylene gas formation)	[2][3]
Methyl Iodide (CH₃I)	Gentle reflux	[2]
Mechanical	Crushing Magnesium	Localized cloudiness, gentle reflux	[7][10]
Sonication	Onset of turbidity and exotherm	[2][7]
Rapid Stirring	Onset of turbidity and exotherm	[7]
Thermal	Gentle Heating	Onset of turbidity and exotherm	[9]

Table 2: Recommended Reaction Conditions

Parameter	Recommended Condition	Rationale	Reference
Solvent	Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (Et₂O)	Stabilizes the Grignard reagent; aprotic.	[1][2][3]
Atmosphere	Inert (Nitrogen or Argon)	Prevents reaction with atmospheric oxygen and moisture.	[7][8]
Glassware	Flame-dried or oven-dried (>120°C)	Removes adsorbed water.	[4][8]
Molar Ratio (4-bromoanisole:Mg)	1 : 1.2 to 1 : 1.1	A slight excess of magnesium ensures complete reaction of the aryl halide.	[8][11]
Addition Rate	Dropwise, maintaining gentle reflux	Controls the exothermic reaction and prevents side reactions.	[6][8]

Visualizations

Caption: A generalized experimental workflow for the synthesis of Grignard reagents.

Caption: Troubleshooting workflow for an unsuccessful Grignard reaction initiation.

References

• 1. fiveable.me [fiveable.me]
• 2. Grignard reagent - Wikipedia [en.wikipedia.org]
• 3. Grignard_reaction [chemeurope.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. mt.com [mt.com]
• 7. homework.study.com [homework.study.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. WO2020193617A1 - Impact of trace elements in the grignard reaction - Google Patents [patents.google.com]

Technical Support Center: 4-Methoxyphenylmagnesium Bromide Synthesis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesis of 4-Methoxyphenylmagnesium bromide.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 4-Methoxyphenylmagnesium bromide, focusing on common side reactions and their mitigation.

Q1: My Grignard reaction won't initiate. What are the possible causes and solutions?

A1: Failure to initiate is a common issue in Grignard synthesis. Several factors can contribute to this problem:

• Wet Glassware or Reagents: Grignard reagents are extremely sensitive to moisture.[1][2] Ensure all glassware is oven-dried or flame-dried under an inert atmosphere (nitrogen or argon) before use. Solvents like diethyl ether or tetrahydrofuran (B95107) (THF) must be anhydrous.[3]

• Inactive Magnesium Surface: The surface of the magnesium turnings may be coated with magnesium oxide, which prevents the reaction.

  • Activation Methods:

    • Mechanical Activation: Vigorously stir the magnesium turnings to break up the oxide layer.

    • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to the magnesium suspension.[4] The disappearance of the iodine color or the evolution of ethylene (B1197577) gas indicates activation.

• Low-Quality Magnesium: The purity of the magnesium can affect the reaction's success. Using high-purity magnesium turnings is recommended.

Q2: The yield of my 4-Methoxyphenylmagnesium bromide is significantly lower than expected. What are the likely side reactions responsible, and how can I minimize them?

A2: Low yields are often due to side reactions that consume the Grignard reagent or the starting material. The most common side reactions are hydrolysis, Wurtz coupling, and oxidation.

• Hydrolysis: The Grignard reagent reacts with any trace of water to form anisole (B1667542).

  • Solution: As mentioned above, ensure all components of the reaction are scrupulously dry and the reaction is performed under a dry, inert atmosphere.

• Wurtz Coupling (Homocoupling): The already formed 4-Methoxyphenylmagnesium bromide can react with the starting material, 4-bromoanisole (B123540), to produce 4,4'-dimethoxybiphenyl.[5]

  • Solutions to Minimize Wurtz Coupling:

    • Slow Addition: Add the 4-bromoanisole solution dropwise to the magnesium suspension. This maintains a low concentration of the halide and favors the formation of the Grignard reagent over the coupling product.[4]

    • Temperature Control: Maintain a gentle reflux during the addition. If the reaction becomes too vigorous, cool the flask in an ice bath. High temperatures can promote Wurtz coupling.[1]

    • Solvent Choice: The choice of solvent can influence the extent of Wurtz coupling. For some aryl Grignard syntheses, diethyl ether or 2-methyltetrahydrofuran (B130290) (2-MeTHF) may give better yields and less homocoupling byproduct compared to THF.[6]

• Oxidation: Grignard reagents can react with oxygen.

  • Solution: Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the synthesis to prevent exposure to air.

Q3: My reaction mixture turned dark brown or black. Is this normal, and does it indicate a failed reaction?

A3: A color change to grayish-brown or black is often normal for Grignard reactions and usually indicates that the reaction has initiated. However, if the reaction stalls or if the color is accompanied by the formation of a large amount of precipitate, it could be indicative of excessive Wurtz coupling, as the biphenyl (B1667301) byproduct may be insoluble. Monitor the reaction by taking small aliquots, quenching them with an electrophile (like iodine), and analyzing the product formation by TLC or GC.

Frequently Asked Questions (FAQs)

Q1: What is the primary byproduct in the synthesis of 4-Methoxyphenylmagnesium bromide?

A1: The most common byproduct is 4,4'-dimethoxybiphenyl, which is formed via a Wurtz coupling reaction between the Grignard reagent and unreacted 4-bromoanisole.[5] Another significant cause of yield loss is the formation of anisole through the reaction of the Grignard reagent with trace amounts of water (hydrolysis).

Q2: Which solvent is best for preparing 4-Methoxyphenylmagnesium bromide?

A2: Anhydrous diethyl ether or tetrahydrofuran (THF) are the most commonly used solvents for the preparation of 4-Methoxyphenylmagnesium bromide.[3] The choice between them can depend on the subsequent reaction conditions. Some studies suggest that for aryl Grignard reagents, 2-methyltetrahydrofuran (2-MeTHF) can be a superior solvent in suppressing Wurtz coupling.[6]

Q3: How can I confirm the formation and determine the concentration of my 4-Methoxyphenylmagnesium bromide solution?

A3: The concentration of Grignard reagents can be determined by titration. A common method involves reacting an aliquot of the Grignard solution with a known excess of an acid (like HCl) and then back-titrating the excess acid with a standardized solution of a base (like NaOH). Other methods, such as titration with iodine followed by titration of the excess iodine with sodium thiosulfate, can also be used.

Quantitative Data on Side Reactions

While specific quantitative data for the side reactions of 4-Methoxyphenylmagnesium bromide synthesis under varied conditions is not extensively available in the provided search results, the following table illustrates the potential impact of solvent choice on the yield of an aryl Grignard product and the formation of the Wurtz coupling byproduct, based on analogous systems.

Solvent	Typical Yield of Grignard Product (%)	Wurtz Coupling Byproduct (%)
Diethyl Ether (Et₂O)	High	Low
Tetrahydrofuran (THF)	Moderate to High	Moderate
2-Methyltetrahydrofuran (2-MeTHF)	High	Very Low

Note: The values in this table are illustrative and based on general findings for aryl Grignard reactions. Actual yields can vary depending on specific reaction conditions.

Experimental Protocol: Synthesis of 4-Methoxyphenylmagnesium Bromide

This protocol is a general guideline. All operations should be performed under a dry, inert atmosphere (e.g., nitrogen or argon).

Materials:

• Magnesium turnings

• Iodine (crystal)

• 4-bromoanisole

• Anhydrous tetrahydrofuran (THF) or diethyl ether

Procedure:

• Preparation: Place magnesium turnings (1.2 equivalents) in a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet.

• Activation: Add a single crystal of iodine. Gently warm the flask until the purple color of the iodine disappears. This indicates the activation of the magnesium surface. Allow the flask to cool to room temperature.

• Initiation: Dissolve 4-bromoanisole (1.0 equivalent) in anhydrous THF or diethyl ether and add it to the dropping funnel. Add a small portion of this solution to the activated magnesium. The reaction should initiate, as evidenced by a gentle reflux and the appearance of a gray, cloudy suspension.

• Addition: Once the reaction has started, add the remaining 4-bromoanisole solution dropwise at a rate that maintains a steady, gentle reflux. If the reaction becomes too vigorous, cool the flask with an ice-water bath.

• Completion: After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure all the magnesium has reacted. The resulting gray to brown solution is the 4-Methoxyphenylmagnesium bromide reagent and can be used in subsequent steps.

Visualizing Reaction Pathways

References

• 1. 4-Methoxyphenylmagnesium bromide solution 0.5 M in THF 13139-86-1 India [ottokemi.com]
• 2. 4-Methoxyphenylmagnesium bromide, 1M solution in THF, AcroSeal 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. fiveable.me [fiveable.me]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]

Titration methods for determining the concentration of 4-Methoxyphenylmagnesium bromide.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on determining the concentration of 4-Methoxyphenylmagnesium bromide. Accurate concentration determination is critical for stoichiometric control in Grignard reactions, ensuring reproducibility and desired product yields.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to determine the exact concentration of a 4-Methoxyphenylmagnesium bromide solution?

A1: The concentration of Grignard reagents, including 4-Methoxyphenylmagnesium bromide, can vary significantly from the nominal value provided by the supplier.[1] Over time, the reagent can degrade due to exposure to atmospheric moisture and oxygen.[2] Precise knowledge of the molarity is essential for accurate stoichiometric calculations in reactions, preventing the use of excess or insufficient reagent, which can lead to side reactions, reduced yields, and purification difficulties.

Q2: What are the most common methods for titrating 4-Methoxyphenylmagnesium bromide?

A2: Several reliable methods are available, with the most common being:

• Iodine Titration: A direct titration where the Grignard reagent reacts with a known amount of iodine.[2][3]

• Acid-Base Titration with Diphenylacetic Acid: This method uses the Grignard reagent as a base to deprotonate diphenylacetic acid, with a distinct color change at the endpoint.[4][5][6]

• Colorimetric Titration with Menthol (B31143) and 1,10-Phenanthroline (B135089): In this method, a complex of the Grignard reagent with 1,10-phenanthroline is titrated with a standard solution of an alcohol, like menthol.[5][7]

Q3: My 4-Methoxyphenylmagnesium bromide solution has a precipitate. Is it still usable?

A3: The presence of a precipitate, often magnesium oxide or hydroxide (B78521) from degradation, can indicate a lower concentration of the active Grignard reagent.[1] It is highly recommended to titrate the supernatant to determine the accurate concentration of the active reagent before use.

Q4: How often should I titrate my Grignard reagent?

A4: It is best practice to titrate a new bottle of Grignard reagent upon receipt and then periodically, especially if it has been opened multiple times or stored for an extended period. For critical applications, titration before each use is recommended to ensure the highest accuracy.

Troubleshooting Guide

This guide addresses common issues encountered during the titration of 4-Methoxyphenylmagnesium bromide.

Issue	Potential Cause(s)	Troubleshooting Steps & Solutions
Inconsistent Titration Results	- Inadequate drying of glassware. - Exposure of the Grignard reagent or titration setup to air/moisture. - Inaccurate measurement of reagents.	- Ensure all glassware is rigorously flame-dried or oven-dried and cooled under an inert atmosphere (argon or nitrogen).[4][8] - Perform the titration under a positive pressure of an inert gas. - Use properly calibrated syringes and glassware.
Faint or Indistinct Endpoint	- Slow reaction between the titrant and the Grignard reagent. - Impurities in the Grignard reagent. - Incorrect indicator choice or concentration.	- For iodine titration, the addition of LiCl can sharpen the endpoint by preventing the precipitation of magnesium salts.[2][3] - Ensure the indicator is of high purity and used at the recommended concentration. - Allow for adequate mixing and time for the color change to stabilize.
Grignard Reagent Appears Cloudy or Dark	- Partial decomposition due to exposure to air or moisture. - Side reactions during preparation (e.g., Wurtz coupling).[9][10]	- The solution can often still be used after determining the concentration of the active Grignard reagent in the supernatant. - If the decomposition is severe (indicated by a very low titer), it is best to discard the reagent.
Titration Volume is Significantly Higher/Lower than Expected	- Incorrectly prepared standard solution. - Significant degradation of the Grignard reagent. - Systematic error in volume measurement.[11]	- Re-standardize the titrant solution. - If the titer is unexpectedly low, the Grignard reagent has likely degraded. - Review the procedure for any potential sources of measurement error.

Experimental Protocols

Below are detailed methodologies for the key titration experiments.

Method 1: Iodine Titration

This method is straightforward and relies on the reaction of the Grignard reagent with iodine. The endpoint is the disappearance of the brown iodine color.[2][3]

Reagents and Materials:

• 4-Methoxyphenylmagnesium bromide solution (in THF)

• Iodine (I₂), solid

• Anhydrous Lithium Chloride (LiCl)

• Anhydrous Tetrahydrofuran (THF)

• Oven-dried glassware (e.g., 25 mL round-bottom flask)

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

• Syringes and needles

Procedure:

• Prepare a saturated LiCl/THF solution: Add anhydrous LiCl to anhydrous THF and stir for several hours to create a saturated solution (approximately 0.5 M).[2][3]

• Prepare the titration flask: Flame-dry a 25 mL round-bottom flask with a magnetic stir bar under vacuum and backfill with an inert gas.

• Add iodine and LiCl/THF: Accurately weigh approximately 254 mg (1 mmol) of iodine into the flask. Add 5 mL of the saturated LiCl/THF solution and stir until the iodine is completely dissolved.[3]

• Titration: Slowly add the 4-Methoxyphenylmagnesium bromide solution dropwise from a syringe while stirring vigorously. The brown color of the iodine will fade. The endpoint is reached when the solution becomes colorless and the disappearance of the brown color persists.[2][3][4]

• Calculation:

  • Moles of I₂ = (mass of I₂ in g) / 253.81 g/mol

  • Molarity of Grignard (M) = (moles of I₂) / (Volume of Grignard reagent in L)

Quantitative Data Summary:

Parameter	Value
Molar Mass of I₂	253.81 g/mol
Stoichiometric Ratio (Grignard:I₂)	1:1
Expected Concentration Range	0.9 - 1.2 M[1]

Method 2: Titration with Diphenylacetic Acid

This acid-base titration uses the basicity of the Grignard reagent. The endpoint is indicated by a persistent yellow color.[4][5][6]

Reagents and Materials:

• 4-Methoxyphenylmagnesium bromide solution (in THF)

• Diphenylacetic acid, solid

• Anhydrous Tetrahydrofuran (THF)

• Oven-dried glassware

• Magnetic stirrer and stir bar

• Inert gas supply

• Syringes and needles

Procedure:

• Prepare the titration flask: Dry a 25 mL flask containing a stir bar in an oven and cool under an inert atmosphere.

• Add diphenylacetic acid: Accurately weigh approximately 106 mg (0.5 mmol) of diphenylacetic acid into the flask.

• Add solvent: Add 5 mL of anhydrous THF and stir to dissolve the acid.

• Titration: Add the 4-Methoxyphenylmagnesium bromide solution dropwise from a syringe. The endpoint is marked by the appearance of a persistent light yellow color.[4][5]

• Calculation:

  • Moles of Diphenylacetic Acid = (mass of diphenylacetic acid in g) / 212.24 g/mol

  • Molarity of Grignard (M) = (moles of diphenylacetic acid) / (Volume of Grignard reagent in L)

Quantitative Data Summary:

Parameter	Value
Molar Mass of Diphenylacetic Acid	212.24 g/mol
Stoichiometric Ratio (Grignard:Acid)	1:1
Endpoint Indicator	Persistent yellow color

Method 3: Titration with Menthol and 1,10-Phenanthroline

This method utilizes a colorimetric endpoint based on the formation of a colored complex.[5][7]

Reagents and Materials:

• 4-Methoxyphenylmagnesium bromide solution (in THF)

• (-)-Menthol

• 1,10-Phenanthroline (indicator)

• Anhydrous Toluene

• Anhydrous Tetrahydrofuran (THF)

• Oven-dried glassware

• Magnetic stirrer and stir bar

• Inert gas supply

• Syringes and needles

Procedure:

• Prepare a standard menthol solution: Accurately prepare a 1.0 M solution of (-)-menthol in anhydrous toluene.

• Prepare the titration flask: To a dry, inert gas-flushed flask, add a small crystal of 1,10-phenanthroline.

• Add Grignard solution: Add a precisely measured volume (e.g., 1.0 mL) of the 4-Methoxyphenylmagnesium bromide solution to the flask, followed by 5 mL of anhydrous THF. A colored solution (often violet or reddish-brown) will form.[5][7]

• Titration: Titrate this solution with the standardized 1.0 M menthol solution until the color disappears.

• Calculation:

  • Moles of Menthol = Molarity of menthol solution × Volume of menthol solution in L

  • Molarity of Grignard (M) = (moles of menthol) / (Volume of Grignard reagent in L)

Quantitative Data Summary:

Parameter	Value
Titrant	1.0 M (-)-Menthol in Toluene
Indicator	1,10-Phenanthroline
Endpoint	Disappearance of the colored complex

Visualized Workflows

References

• 1. 4-Methoxyphenylmagnesium bromide, 1M solution in THF, AcroSeal™ 100 mL | Request for Quote [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chemtips.wordpress.com [chemtips.wordpress.com]
• 5. researchgate.net [researchgate.net]
• 6. How do you titrate Grignard reagents? | Filo [askfilo.com]
• 7. scribd.com [scribd.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. reddit.com [reddit.com]
• 10. benchchem.com [benchchem.com]
• 11. How to avoid titration errors in your lab | Metrohm [metrohm.com]

Technical Support Center: Optimizing 4-Methoxyphenylmagnesium Bromide Additions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for optimizing the reaction temperature in 4-methoxyphenylmagnesium bromide additions to carbonyl compounds.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the Grignard reaction between 4-methoxyphenylmagnesium bromide and a carbonyl compound, with a focus on temperature-related optimizations.

Issue	Potential Cause	Recommended Solution
Low to no product yield	Poor quality of Grignard reagent: The initial formation of 4-methoxyphenylmagnesium bromide was unsuccessful due to moisture or passivated magnesium.	- Ensure all glassware is rigorously flame-dried or oven-dried and assembled under an inert atmosphere (e.g., nitrogen or argon). - Use anhydrous solvents, such as dry diethyl ether or tetrahydrofuran (B95107) (THF). - Activate the magnesium turnings with a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) before adding the 4-bromoanisole (B123540).
Incorrect reaction temperature: The addition of the Grignard reagent to the carbonyl compound was performed at a temperature that is too high or too low.	- For most additions to aldehydes and ketones, a low temperature (0 °C to -20 °C) is recommended to improve selectivity and minimize side reactions. Some sterically hindered substrates may require warming to room temperature.
Decomposition of the Grignard reagent: The Grignard reagent was exposed to atmospheric moisture or carbon dioxide before or during the addition.	- Maintain a positive pressure of an inert gas throughout the experiment. - Add the carbonyl compound to the freshly prepared Grignard reagent in a controlled manner.
Significant amount of biphenyl (B1667301) byproduct (4,4'-dimethoxybiphenyl)	Wurtz coupling side reaction: This is often promoted by higher reaction temperatures during the formation of the Grignard reagent.	- Control the exotherm during the formation of 4-methoxyphenylmagnesium bromide by slow, dropwise addition of 4-bromoanisole. - Maintain a gentle reflux during the Grignard formation; avoid excessive heating.
Presence of unreacted starting materials	Insufficient reaction time or temperature: The reaction may not have gone to completion.	- After the initial addition at a low temperature, allow the reaction to warm to room temperature and stir for an additional 1-2 hours. - Monitor the reaction progress by thin-layer chromatography (TLC).
Steric hindrance: The carbonyl compound or the Grignard reagent may be sterically bulky, slowing down the reaction.	- Consider using a less hindered substrate if possible. - Increasing the reaction temperature after the initial addition may be necessary, but this should be done cautiously to avoid side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for adding 4-methoxyphenylmagnesium bromide to an aldehyde or ketone?

A1: The optimal temperature can vary depending on the specific carbonyl compound. However, a general recommendation is to perform the addition at a low temperature, typically between 0 °C and -20 °C, to maximize the yield of the desired alcohol and minimize the formation of byproducts. Starting the reaction at a low temperature and then allowing it to slowly warm to room temperature is a common strategy.

Q2: How does temperature affect the formation of the Wurtz coupling byproduct?

A2: Higher temperatures, particularly during the formation of the Grignard reagent from 4-bromoanisole and magnesium, can significantly increase the rate of the Wurtz coupling side reaction. This leads to the formation of 4,4'-dimethoxybiphenyl. It is crucial to control the exothermic reaction during the Grignard reagent preparation by cooling the reaction vessel and adding the 4-bromoanisole solution slowly.

Q3: Can I run the Grignard addition at room temperature?

A3: While some Grignard additions can be performed at room temperature, it is generally not recommended for reactions with 4-methoxyphenylmagnesium bromide, especially when high purity of the product is desired. Room temperature reactions are more likely to yield side products from enolization (if the carbonyl compound has alpha-protons) or other competing reactions.

Q4: My reaction is very slow at low temperatures. What should I do?

A4: If the reaction is sluggish at low temperatures, you can gradually allow the reaction mixture to warm to room temperature after the initial addition of the carbonyl compound. In some cases, gentle heating may be required to drive the reaction to completion, but this should be monitored carefully to avoid decomposition or side reactions.

Data Presentation

The following table provides illustrative data on the effect of reaction temperature on the yield and purity of the product from the addition of 4-methoxyphenylmagnesium bromide to benzaldehyde (B42025). Please note that these are representative values and actual results may vary based on specific experimental conditions.

Reaction Temperature (°C)	Product Yield (%)	Purity (%)	Major Impurity
-20	92	98	Unreacted Benzaldehyde
0	88	95	4,4'-Dimethoxybiphenyl
25 (Room Temperature)	75	85	4,4'-Dimethoxybiphenyl, Benzyl alcohol (from reduction)
35 (Reflux in THF)	60	70	4,4'-Dimethoxybiphenyl, Benzyl alcohol, and other byproducts

Experimental Protocols

Protocol 1: Preparation of 4-Methoxyphenylmagnesium Bromide

This protocol describes the preparation of the Grignard reagent from 4-bromoanisole.

Materials:

• Magnesium turnings

• Iodine crystal (as initiator)

• 4-Bromoanisole

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Add magnesium turnings (1.2 equivalents) and a small crystal of iodine to the flask.

• Assemble the glassware and flush the system with dry nitrogen.

• Add a small amount of anhydrous THF to the flask to just cover the magnesium turnings.

• In the dropping funnel, prepare a solution of 4-bromoanisole (1.0 equivalent) in anhydrous THF.

• Add a small portion of the 4-bromoanisole solution to the magnesium suspension to initiate the reaction. Initiation is indicated by the disappearance of the iodine color and the onset of gentle reflux.

• Once the reaction has started, add the remaining 4-bromoanisole solution dropwise at a rate that maintains a gentle reflux. Use a water bath to cool the flask if the reaction becomes too vigorous.

• After the addition is complete, continue to stir the mixture at room temperature for 30-60 minutes until most of the magnesium is consumed. The resulting greyish, cloudy solution is the Grignard reagent.

Protocol 2: Addition of 4-Methoxyphenylmagnesium Bromide to Benzaldehyde

This protocol details the addition of the prepared Grignard reagent to benzaldehyde as an example.

Materials:

• Freshly prepared 4-Methoxyphenylmagnesium bromide solution in THF

• Benzaldehyde

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Cool the freshly prepared 4-methoxyphenylmagnesium bromide solution to 0 °C in an ice bath.

• Dissolve benzaldehyde (1.0 equivalent) in anhydrous THF in a separate flask.

• Add the benzaldehyde solution dropwise to the stirred Grignard reagent solution at 0 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, and then let it warm to room temperature and stir for an additional hour.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product, (4-methoxyphenyl)(phenyl)methanol.

• Purify the crude product by column chromatography or recrystallization as needed.

Mandatory Visualization

Caption: Troubleshooting workflow for low yield in Grignard additions.

Caption: Competing reaction pathways as a function of temperature.

Technical Support Center: Quenching Procedures for Reactions Involving 4-Methoxyphenylmagnesium Bromide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-Methoxyphenylmagnesium bromide.

Troubleshooting Guide

This guide addresses common issues encountered during the quenching of reactions involving 4-Methoxyphenylmagnesium bromide.

Issue	Potential Cause	Recommended Solution
Violent/Uncontrolled Quenching Reaction	1. Quenching agent added too quickly. 2. Reaction mixture not sufficiently cooled. 3. High concentration of unreacted Grignard reagent.	1. Add the quenching agent dropwise with vigorous stirring. 2. Ensure the reaction mixture is cooled to 0 °C in an ice bath before and during the quench. 3. The Grignard reaction may not have gone to completion. Consider increasing the reaction time or temperature before quenching.
Formation of a Persistent Emulsion During Workup	1. Vigorous shaking during extraction. 2. Formation of fine magnesium salt precipitates.	1. Gently invert the separatory funnel instead of shaking vigorously. 2. Add a small amount of saturated aqueous sodium chloride (brine) to break up the emulsion. 3. Filter the mixture through a pad of Celite before extraction.
Low Yield of Desired Product	1. Incomplete reaction of the Grignard reagent. 2. Decomposition of an acid-sensitive product during workup. 3. Hydrolysis of the Grignard reagent by residual moisture.	1. Ensure the Grignard reaction has gone to completion by monitoring with TLC or GC. 2. Use a mild quenching agent like saturated aqueous ammonium (B1175870) chloride instead of strong acids.[1] 3. Ensure all glassware is rigorously dried and anhydrous solvents are used.
Presence of Anisole (B1667542) as a Byproduct	1. Quenching of unreacted 4-Methoxyphenylmagnesium bromide. 2. Presence of moisture in the reaction mixture.	1. This is often unavoidable if an excess of the Grignard reagent is used. Anisole can typically be removed by column chromatography or distillation. 2. Ensure strictly anhydrous conditions throughout the reaction.
Formation of a White Precipitate That is Difficult to Dissolve	1. Formation of magnesium hydroxides and salts.	1. Add a sufficient amount of the quenching solution and stir vigorously. 2. If using a weak acid quencher like ammonium chloride, consider the addition of a minimal amount of dilute strong acid (e.g., 1M HCl) to dissolve the salts, but be cautious of potential side reactions with the desired product.

Frequently Asked Questions (FAQs)

Q1: What is the recommended quenching agent for reactions involving 4-Methoxyphenylmagnesium bromide, especially when the product is potentially acid-sensitive?

A1: For acid-sensitive products, the preferred quenching agent is a saturated aqueous solution of ammonium chloride (NH₄Cl). This provides a mild proton source to protonate the alkoxide intermediate without significantly lowering the pH, thus preventing acid-catalyzed side reactions such as elimination or decomposition.

Q2: How should the quenching procedure be performed to ensure safety and maximize product yield?

A2: The reaction mixture should be cooled to 0°C in an ice bath. The saturated aqueous ammonium chloride solution should then be added slowly and dropwise with vigorous stirring. This allows for controlled neutralization of the reactive Grignard reagent and dissipation of the exothermic heat of reaction.

Q3: What are the visual cues for a complete quench?

A3: A complete quench is typically indicated by the cessation of any exothermic reaction (fizzing or warming). The reaction mixture will also transition from a cloudy, often grayish or brownish suspension, to a biphasic mixture where the magnesium salts may appear as a white precipitate.

Q4: I observe a significant amount of anisole in my crude product. Why is this happening and how can I remove it?

A4: Anisole is formed from the reaction of unreacted 4-Methoxyphenylmagnesium bromide with the proton source during the quench. Its presence is common, especially if an excess of the Grignard reagent was used. Anisole can usually be removed from the desired product by purification techniques such as column chromatography on silica (B1680970) gel or fractional distillation.

Q5: Can I use water or dilute strong acids to quench my reaction?

A5: While water and dilute strong acids (like HCl or H₂SO₄) can be used to quench Grignard reactions, they are more reactive and can lead to a violent, uncontrolled quench, especially with a high concentration of unreacted Grignard reagent.[2] Strong acids can also cause side reactions if your product has acid-sensitive functional groups. Saturated aqueous ammonium chloride is generally a safer and more controlled alternative.

Quantitative Data Presentation

The following table summarizes representative yields for reactions involving 4-Methoxyphenylmagnesium bromide with different electrophiles, highlighting the quenching conditions used.

Electrophile	Product	Quenching Conditions	Yield (%)	Reference
CO₂	4-Methoxybenzoic acid	1 M HCl	45%	[3]
2-Phenyl-1,3-dioxane-4,6-dione derivative	3-substituted fluorene (B118485) derivative	Concentrated in vacuo, then purified by column chromatography	40%	[3]
Benzalphthalide	2,3-Diphenylindone derivative	Cold solution of concentrated sulfuric acid in water	Not specified	[4]

Experimental Protocols

Protocol 1: General Quenching Procedure Using Saturated Aqueous Ammonium Chloride

This protocol is suitable for most reactions involving 4-Methoxyphenylmagnesium bromide, particularly when the product is suspected to be sensitive to strong acids.

Materials:

• Reaction mixture containing the magnesium alkoxide product of the Grignard reaction.

• Saturated aqueous ammonium chloride (NH₄Cl) solution.

• An appropriate organic solvent for extraction (e.g., diethyl ether, ethyl acetate).

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Ice bath.

• Separatory funnel.

Procedure:

• Cool the reaction flask containing the Grignard reaction mixture to 0 °C using an ice bath.

• With vigorous stirring, slowly add the saturated aqueous ammonium chloride solution dropwise to the reaction mixture. Monitor the addition to control the exothermic reaction.

• Continue adding the quenching solution until the reaction is complete (i.e., no more heat is evolved, and the cloudy appearance may change).

• Transfer the mixture to a separatory funnel.

• Extract the aqueous layer with the chosen organic solvent (e.g., 3 x 50 mL).

• Combine the organic extracts and wash with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter to remove the drying agent.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by an appropriate method (e.g., column chromatography, recrystallization, or distillation).

Protocol 2: Quenching with Dilute Acid

This protocol can be used when the product is known to be stable to acidic conditions. The acid helps to dissolve the magnesium salts, which can sometimes simplify the workup.

Materials:

• Reaction mixture containing the magnesium alkoxide product.

• 1 M Hydrochloric acid (HCl) or 10% Sulfuric acid (H₂SO₄).

• An appropriate organic solvent for extraction.

• Anhydrous magnesium sulfate or sodium sulfate.

• Ice bath.

• Separatory funnel.

Procedure:

• Cool the reaction flask to 0 °C in an ice bath.

• Slowly and carefully add the dilute acid solution dropwise with vigorous stirring. Be prepared for a potentially vigorous exothermic reaction.

• Continue the addition until all the magnesium salts have dissolved and the mixture becomes a clear biphasic solution.

• Transfer the mixture to a separatory funnel.

• Separate the organic layer.

• Extract the aqueous layer with the organic solvent (e.g., 2 x 50 mL).

• Combine the organic extracts and wash with water, followed by brine.

• Dry the organic layer over an anhydrous drying agent.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product.

Visualizations

Caption: General experimental workflow for quenching a reaction involving 4-Methoxyphenylmagnesium bromide.

Caption: A logical decision tree for troubleshooting common issues during the quenching procedure.

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]
• 3. rsc.org [rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of Products from 4-Methoxyphenylmagnesium Bromide Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-methoxyphenylmagnesium bromide. The following information is designed to address specific issues that may be encountered during the purification of reaction products.

Troubleshooting Guide

This section addresses common problems encountered during the work-up and purification of products from a 4-methoxyphenylmagnesium bromide reaction.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Incomplete Grignard Reagent Formation: Moisture in the reaction setup or a passivating oxide layer on the magnesium can hinder the formation of the Grignard reagent.	1. Ensure Anhydrous Conditions: Thoroughly dry all glassware in an oven and cool under an inert atmosphere. Use anhydrous solvents. 2. Activate Magnesium: Use a crystal of iodine or a few drops of 1,2-dibromoethane (B42909) to activate the magnesium surface. Crushing the magnesium turnings can also expose a fresh surface.
2. Premature Quenching: The Grignard reagent is a strong base and can be quenched by acidic protons from water, alcohols, or even terminal alkynes before it reacts with the intended electrophile.	1. Strictly Anhydrous Conditions: Maintain a dry, inert atmosphere (e.g., nitrogen or argon) throughout the reaction. 2. Use Dry Starting Materials: Ensure the electrophile (e.g., ketone, aldehyde) is free of water.
Persistent Emulsion During Extraction	1. Formation of Fine Magnesium Salt Precipitates: Magnesium salts formed during the quenching step can stabilize the interface between the organic and aqueous layers.	1. Add Saturated NaCl (Brine): This increases the ionic strength of the aqueous layer, which can help break the emulsion. 2. Filter Through Celite: Filter the entire mixture through a pad of Celite to remove fine solids before extraction. 3. Centrifugation: If available, centrifuging the mixture is a highly effective method to separate the layers.
Product Contaminated with a Yellowish-White Solid	1. Formation of 4,4'-Dimethoxybiphenyl: This is a common byproduct from the coupling of the Grignard reagent with unreacted 4-bromoanisole.	1. Trituration: Wash the crude product with a minimal amount of a cold, non-polar solvent like hexanes or petroleum ether. The biphenyl (B1667301) byproduct is more soluble in these solvents than the desired polar alcohol product. 2. Recrystallization: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water, ethyl acetate (B1210297)/hexanes).
Product Contains Unreacted Starting Material (Ketone/Aldehyde)	1. Insufficient Grignard Reagent: Not enough Grignard reagent was present to fully react with the electrophile.	1. Use an Excess of Grignard Reagent: Typically, 1.1 to 1.5 equivalents of the Grignard reagent are used. 2. Column Chromatography: The unreacted starting material is generally less polar than the alcohol product and can be separated using silica (B1680970) gel column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the best way to quench a 4-methoxyphenylmagnesium bromide reaction?

A common and effective method for quenching a Grignard reaction is the slow, dropwise addition of a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) at 0 °C. This procedure protonates the alkoxide intermediate to form the desired alcohol while minimizing the formation of emulsions that can occur with a water or dilute acid quench. For reactions where the product is a carboxylic acid (from quenching with CO₂), a dilute acid like 1M HCl is typically used to both protonate the carboxylate and dissolve the magnesium salts.

Q2: My TLC plate shows multiple spots after the reaction. How do I identify the product and major impurities?

In a typical reaction of 4-methoxyphenylmagnesium bromide with a ketone or aldehyde, you can expect the following on a silica gel TLC plate, with polarity generally decreasing from top to bottom (higher Rf to lower Rf):

• 4,4'-Dimethoxybiphenyl (byproduct): This is a relatively non-polar compound and will have a high Rf value.

• Unreacted Ketone/Aldehyde (starting material): This will be less polar than the alcohol product and have a moderately high Rf.

• Desired Alcohol Product: Being the most polar component, the alcohol will have the lowest Rf value and will likely be closer to the baseline.

A good starting solvent system for TLC analysis is a mixture of hexanes and ethyl acetate (e.g., 4:1 or 3:1).

Q3: What is "trituration" and how does it help in purifying the product?

Trituration is a purification technique where a crude solid is washed with a solvent in which the desired product is sparingly soluble, while the impurities are highly soluble.[1] In the context of a 4-methoxyphenylmagnesium bromide reaction, the crude product is often contaminated with the non-polar byproduct 4,4'-dimethoxybiphenyl.[2] By washing the crude solid with a cold, non-polar solvent like hexanes or petroleum ether, the biphenyl impurity dissolves away, leaving behind the more polar and less soluble alcohol product.

Q4: Can I use column chromatography to purify my product? What solvent system should I use?

Yes, column chromatography is a very effective method for purifying the products of Grignard reactions. Since the desired alcohol is typically the most polar compound in the mixture, it will adhere more strongly to the silica gel. A common strategy is to use a gradient elution, starting with a non-polar solvent system and gradually increasing the polarity.

A good starting point for the mobile phase is a mixture of hexanes and ethyl acetate. You can start with a low polarity mixture (e.g., 9:1 hexanes:ethyl acetate) to elute the non-polar 4,4'-dimethoxybiphenyl and any unreacted starting material, and then gradually increase the proportion of ethyl acetate to elute your more polar alcohol product.

Q5: What are some good solvent systems for recrystallizing the alcohol product?

The choice of recrystallization solvent depends on the specific properties of your alcohol product. A good recrystallization solvent is one in which the compound is soluble at high temperatures but insoluble at low temperatures. Often, a mixed solvent system is effective. Some common solvent pairs for recrystallizing polar compounds like alcohols include:

• Ethanol and Water

• Acetone and Water

• Ethyl acetate and Hexanes

• Dichloromethane and Hexanes

You would dissolve the crude product in a minimum amount of the hot solvent in which it is more soluble (e.g., ethanol, acetone, ethyl acetate), and then slowly add the "anti-solvent" (e.g., water, hexanes) until the solution becomes cloudy. Gentle heating to redissolve the solid followed by slow cooling should induce crystallization of the pure product.

Experimental Protocols

Protocol 1: General Aqueous Work-up

• Cool the Reaction: Once the reaction is complete, cool the reaction flask to 0 °C in an ice-water bath.

• Quench the Reaction: Slowly and with vigorous stirring, add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise. The addition is exothermic, so maintain the temperature below 20 °C.

• Dissolve Solids: Continue adding the NH₄Cl solution until no more gas evolves and most of the solids have dissolved. If magnesium salts persist, a small amount of dilute HCl (e.g., 1M) can be cautiously added.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer two to three times with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine and Wash: Combine the organic extracts and wash them sequentially with water and then with a saturated solution of sodium chloride (brine).

• Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

Protocol 2: Purification by Column Chromatography

• Prepare the Column: Pack a glass column with silica gel using a slurry method with a non-polar solvent (e.g., hexanes).

• Load the Sample: Dissolve the crude product in a minimal amount of the elution solvent or a slightly more polar solvent (e.g., dichloromethane) and load it onto the top of the silica gel.

• Elute the Column: Begin elution with a low-polarity solvent mixture (e.g., 95:5 hexanes:ethyl acetate). This will elute the non-polar byproducts first.

• Collect Fractions: Collect the eluent in a series of test tubes or flasks.

• Monitor Fractions: Monitor the composition of the fractions by thin-layer chromatography (TLC).

• Increase Polarity: Gradually increase the polarity of the mobile phase (e.g., to 80:20 or 70:30 hexanes:ethyl acetate) to elute the more polar alcohol product.

• Combine and Evaporate: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Visualizations

Caption: General purification workflow for products from a 4-methoxyphenylmagnesium bromide reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Impact of solvent choice on the reactivity of 4-Methoxyphenylmagnesium bromide.

This technical support center provides researchers, scientists, and drug development professionals with detailed guidance on the impact of solvent choice on the reactivity of 4-Methoxyphenylmagnesium bromide. It includes frequently asked questions, troubleshooting guides, and detailed experimental protocols to address common challenges encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for preparing and using 4-Methoxyphenylmagnesium bromide?

The most common and highly recommended solvents for the preparation and subsequent reactions of 4-Methoxyphenylmagnesium bromide are anhydrous aprotic ethereal solvents.[1] The two primary choices are:

• Tetrahydrofuran (THF): Often preferred due to its higher boiling point and superior ability to solvate and stabilize the Grignard reagent.[2]

• Diethyl ether (Et₂O): A traditional and effective solvent, though its high volatility and lower boiling point can sometimes be a disadvantage.[3][4]

For successful Grignard reagent formation, the solvent must be strictly anhydrous, as any trace of water will react with and destroy the reagent.[4][5]

Q2: What is the specific role of the solvent in this Grignard reaction?

Ethereal solvents like THF and diethyl ether are not merely inert media; they play a crucial role in the formation and stability of the Grignard reagent. The lone pairs of electrons on the oxygen atoms in these solvents coordinate to the electron-deficient magnesium center of the Grignard reagent.[4] This solvation has several key benefits:

• Stabilization: The coordination stabilizes the highly reactive organomagnesium species in solution.[4]

• Solubility: It helps to keep the Grignard reagent dissolved and accessible for reaction. THF is generally a better solvating agent than diethyl ether, which can be beneficial for reagent solubility and reactivity.[2][6]

• Reactivity Modulation: The solvent shell around the magnesium atom influences the reagent's aggregation state (see Schlenk equilibrium) and its overall nucleophilicity.[6]

Q3: Can I use non-ethereal solvents for this reaction? What are the risks?

Using non-ethereal solvents is generally not recommended and carries significant risks:

• Protic Solvents: Solvents with acidic protons, such as water, alcohols, or carboxylic acids, will be deprotonated by the highly basic Grignard reagent, leading to the formation of anisole (B1667542) and the immediate quenching of the reagent.

• Aprotic Polar Solvents: Solvents like acetone, acetonitrile, or dimethylformamide (DMF) are incompatible. They contain electrophilic sites (e.g., carbonyls, nitriles) that will react with the nucleophilic Grignard reagent, leading to low yields and a complex mixture of side products.

• Non-coordinating Solvents: While sometimes used as co-solvents (e.g., toluene), using a non-coordinating solvent alone is often insufficient to stabilize the Grignard reagent, which may lead to precipitation and decomposition.

Q4: How does the choice between THF and Diethyl Ether affect reaction rate and yield?

The choice between THF and diethyl ether can significantly impact the reaction's outcome:

• Reaction Rate: THF has a higher boiling point (66 °C) compared to diethyl ether (34.6 °C).[2] This allows reactions in THF to be conducted at a higher temperature (at reflux), which typically increases the reaction rate.

• Yield and Side Reactions: THF's superior solvating power can lead to higher effective concentrations of the monomeric, more reactive Grignard species, potentially improving yields.[2][6] However, for some substrates, side reactions like Wurtz-type coupling may be more prevalent at the higher temperatures achievable in THF. Newer, "greener" ethereal solvents like 2-Methyltetrahydrofuran (2-MeTHF) have been shown to provide yields comparable or even superior to THF while suppressing such side reactions.[7]

Troubleshooting Guide

Issue 1: The Grignard reaction fails to initiate or gives a very low yield.

• Probable Cause: Presence of moisture in the glassware, solvent, or reagents. Grignard reagents are extremely sensitive to water.[5]

• Solution:

  • Dry Glassware: All glassware must be rigorously dried before use, typically by flame-drying under vacuum or oven-drying overnight at >120 °C and assembling while hot under an inert atmosphere (Nitrogen or Argon).[5]

  • Anhydrous Solvent: Use a freshly opened bottle of anhydrous solvent or solvent passed through a purification system.

  • Activate Magnesium: The surface of magnesium turnings can oxidize, preventing reaction. Activate the magnesium by adding a small crystal of iodine (the brown color will disappear upon initiation) or a few drops of 1,2-dibromoethane.[8] Stirring the magnesium turnings without solvent under vacuum can also help to break up the oxide layer.

Issue 2: A significant amount of 4,4'-dimethoxybiphenyl is formed as a side product.

• Probable Cause: This is a result of a Wurtz-type coupling reaction between the formed Grignard reagent and unreacted 4-bromoanisole (B123540). This side reaction is often favored by higher reaction temperatures and high local concentrations of the aryl bromide.[9]

• Solution:

  • Control Addition: Add the solution of 4-bromoanisole slowly and dropwise to the magnesium suspension to maintain a gentle reflux and avoid creating localized "hot spots" or high concentrations of the bromide.

  • Solvent Choice: Consider using 2-Methyltetrahydrofuran (2-MeTHF). Studies have shown that 2-MeTHF can suppress the formation of Wurtz coupling by-products compared to THF or diethyl ether.[7][10]

Issue 3: The Grignard reagent precipitates from the solution.

• Probable Cause: The Grignard reagent may have limited solubility in the chosen solvent, or the concentration is too high. This is more common in diethyl ether than in THF.[6]

• Solution:

  • Switch to THF: If using diethyl ether, switching to THF may resolve the issue due to its superior solvating properties.[2]

  • Dilution: Add more anhydrous solvent to decrease the concentration and improve solubility.

  • Gentle Warming: Gently warming the mixture (if the reaction conditions permit) can help redissolve the reagent.

Quantitative Data Summary

The choice of solvent can influence the yield of subsequent reactions. The following table provides a representative comparison of product yields for the reaction of an aryl Grignard reagent with a standard electrophile (benzophenone) in different ethereal solvents.

Note: Yields are representative and can vary based on specific reaction conditions, scale, and purity of reagents.

Solvent	Boiling Point (°C)	Key Advantages	Potential Disadvantages	Representative Yield (%)
Diethyl Ether	34.6	Traditional, well-understood, easy to remove post-reaction.	Highly flammable, low boiling point limits reaction temperature, forms peroxides.	80-90%
Tetrahydrofuran (THF)	66.0	Excellent solvating power[2], higher reaction temperature possible.	Forms explosive peroxides[8], higher boiling point makes it harder to remove.	85-95%
2-Methyltetrahydrofuran (2-MeTHF)	80.0	"Green" solvent from renewable sources[7], higher boiling point, less prone to peroxide formation, can suppress Wurtz coupling.[10]	Higher cost, more difficult to remove than diethyl ether.	90-98%

Experimental Protocols

Protocol 1: Preparation of 4-Methoxyphenylmagnesium Bromide in THF

Materials:

• Magnesium turnings (1.2 equiv)

• 4-Bromoanisole (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Iodine (1 small crystal, as initiator)

• Three-neck round-bottom flask, reflux condenser, dropping funnel, nitrogen/argon inlet.

Procedure:

• Setup: Assemble the glassware and flame-dry all components under vacuum. Allow the apparatus to cool to room temperature under a positive pressure of dry nitrogen or argon.

• Magnesium Activation: Place the magnesium turnings and a single crystal of iodine into the reaction flask. Gently warm the flask with a heat gun under vacuum and then refill with inert gas.

• Initial Addition: Add a portion of the anhydrous THF (~20% of total volume) to the flask. Dissolve the 4-bromoanisole in the remaining anhydrous THF in the dropping funnel.

• Initiation: Add a small amount (~10%) of the 4-bromoanisole solution to the stirred magnesium suspension. The reaction should initiate, indicated by the disappearance of the iodine color, gentle bubbling, and a slight exotherm. Gentle warming may be required if initiation is slow.

• Grignard Formation: Once the reaction has started, add the remaining 4-bromoanisole solution dropwise at a rate sufficient to maintain a steady but controlled reflux.

• Completion: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for 1 hour to ensure all the magnesium has reacted. The resulting grey-to-brown solution is the Grignard reagent, ready for use.

Protocol 2: Reaction with Benzophenone (B1666685)

Procedure:

• Electrophile Preparation: In a separate dry flask under an inert atmosphere, dissolve benzophenone (1.0 equiv) in anhydrous THF.

• Addition: Cool the prepared 4-methoxyphenylmagnesium bromide solution in an ice bath. Slowly add the benzophenone solution to the Grignard reagent via a syringe or dropping funnel. A color change (often to a deep red or purple) is typically observed.[11]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours or until TLC analysis indicates the consumption of the benzophenone.

• Workup: Carefully and slowly pour the reaction mixture into a beaker containing a cold saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) to quench the reaction.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by recrystallization or column chromatography.

Visual Guides

Caption: Diagram 1: General Workflow for Grignard Reagent Preparation.

Caption: Diagram 2: Troubleshooting Logic for Low Reaction Yield.

References

• 1. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. fiveable.me [fiveable.me]
• 4. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 5. rsc.org [rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Troubleshooting Cross-Coupling Reactions with 4-Methoxyphenylmagnesium Bromide

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to help you troubleshoot and optimize cross-coupling reactions involving 4-Methoxyphenylmagnesium bromide. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common issues and improve your reaction yields.

Frequently Asked Questions (FAQs)

Q1: My cross-coupling reaction with 4-Methoxyphenylmagnesium bromide is giving low to no yield. What are the most common initial checks I should perform?

A1: Low yields in cross-coupling reactions with Grignard reagents often stem from a few common sources. The primary culprits are the quality and handling of the Grignard reagent, the integrity of the reaction conditions, and the activity of the catalyst. 4-Methoxyphenylmagnesium bromide is highly sensitive to moisture and air.[1][2] Ensure that all glassware was rigorously dried, and the reaction was performed under a strictly inert atmosphere (e.g., Argon or Nitrogen). It is also crucial to verify the concentration of your Grignard reagent via titration, as it can degrade upon storage.

Q2: How can I determine the accurate concentration of my 4-Methoxyphenylmagnesium bromide solution?

A2: The concentration of Grignard reagents can decrease over time, making an accurate determination of its molarity essential for stoichiometry and reproducibility. A common and reliable method is titration with iodine (I₂). The Grignard reagent reacts with iodine in a 1:1 molar ratio. The endpoint is easily visualized by the disappearance of the brown iodine color. The addition of lithium chloride (LiCl) can prevent the precipitation of magnesium salts, ensuring a clear solution throughout the titration.

Q3: What are common side reactions that can lead to low yields with 4-Methoxyphenylmagnesium bromide?

A3: A frequent side reaction is homocoupling, where the Grignard reagent couples with itself to form 4,4'-dimethoxybiphenyl. This can be promoted by the presence of certain metal impurities or oxygen. Another common issue is proto-demagnesiation, where the Grignard reagent is quenched by a proton source, such as water or acidic functional groups on the substrate, to form anisole.

Q4: Can the choice of catalyst significantly impact the reaction yield?

A4: Absolutely. Both palladium and nickel complexes are commonly used to catalyze cross-coupling reactions with Grignard reagents. The choice of the metal, its oxidation state, and the ligands attached to it can have a dramatic effect on the reaction's success. For challenging substrates, specialized ligands, such as bulky, electron-rich phosphines or N-heterocyclic carbenes (NHCs), can be crucial for achieving high yields.

Q5: My reaction starts but then seems to stall. What could be the cause?

A5: Reaction stalling can be indicative of catalyst deactivation or the consumption of a limiting reagent. The palladium or nickel catalyst can be "poisoned" by impurities in the starting materials or solvents. Additionally, if the Grignard reagent is slowly being quenched by trace amounts of moisture entering the system, its concentration will drop, leading to a stalled reaction. Re-evaluating the inertness of your reaction setup and the purity of all components is recommended.

Troubleshooting Guides

Guide 1: Low or No Product Formation

This guide will walk you through a systematic approach to diagnosing and resolving low or non-existent product yields in your cross-coupling reaction.

Troubleshooting Workflow for Low Yields

Caption: A logical workflow for troubleshooting low-yielding cross-coupling reactions.

Guide 2: Formation of Significant Byproducts

If you are observing significant byproduct formation, this guide provides steps to identify and mitigate these unwanted reactions.

Decision Tree for Byproduct Formation

Caption: Decision tree for addressing common byproduct formation in cross-coupling reactions.

Data Presentation

The following tables provide a summary of how different reaction parameters can influence the yield of cross-coupling reactions. The data is compiled from various studies on similar aryl Grignard reagents and is intended to illustrate general trends.

Table 1: Effect of Catalyst on a Model Kumada Coupling Reaction

Entry	Catalyst (5 mol%)	Ligand	Yield (%)
1	Pd(OAc)₂	PPh₃	65
2	Pd₂(dba)₃	SPhos	92
3	NiCl₂	dppe	85
4	Ni(acac)₂	IPr	95

Table 2: Influence of Phosphine Ligand on Yield

Entry	Ligand (10 mol%)	Catalyst (5 mol%)	Yield (%)
1	PPh₃	NiCl₂	70
2	P(t-Bu)₃	NiCl₂	88
3	XPhos	Pd₂(dba)₃	94
4	dppf	PdCl₂	82

Table 3: Comparison of Solvents in a Model Cross-Coupling Reaction

Entry	Solvent	Temperature (°C)	Yield (%)
1	THF	66	85
2	Diethyl Ether	34	78
3	Dioxane	101	90
4	Toluene	111	82

Table 4: Effect of Temperature on Reaction Yield

Entry	Temperature (°C)	Time (h)	Yield (%)
1	25 (Room Temp)	24	45
2	50	12	75
3	80	4	92
4	100	2	88 (some decomposition)

Experimental Protocols

Protocol 1: Titration of 4-Methoxyphenylmagnesium bromide with Iodine

Materials:

• 4-Methoxyphenylmagnesium bromide solution in THF

• Iodine (I₂), solid

• Anhydrous Lithium Chloride (LiCl)

• Anhydrous Tetrahydrofuran (THF)

• Argon or Nitrogen gas supply

• Oven-dried glassware (round-bottom flask, syringe)

Procedure:

• Under an inert atmosphere, accurately weigh ~254 mg (1 mmol) of iodine into a dry round-bottom flask equipped with a magnetic stir bar.

• Add a solution of LiCl in anhydrous THF (approximately 0.5 M) to dissolve the iodine completely, resulting in a brown solution.

• Cool the iodine solution to 0 °C in an ice bath.

• Slowly add the 4-Methoxyphenylmagnesium bromide solution dropwise via a syringe while stirring vigorously.

• The endpoint is reached when the brown color of the iodine disappears, and the solution becomes colorless or pale yellow.

• Record the volume of the Grignard reagent added.

• Calculate the molarity of the Grignard reagent using the following formula: Molarity (M) = (moles of I₂) / (Volume of Grignard reagent in L)

Protocol 2: General Procedure for Kumada Coupling with 4-Methoxyphenylmagnesium bromide

Materials:

• Aryl halide (1.0 equiv)

• 4-Methoxyphenylmagnesium bromide in THF (1.2 equiv)

• Palladium or Nickel catalyst (e.g., PdCl₂(dppf), 2-5 mol%)

• Anhydrous THF

• Argon or Nitrogen gas supply

• Oven-dried Schlenk tube or round-bottom flask

Procedure:

• To an oven-dried Schlenk tube containing a magnetic stir bar, add the aryl halide and the catalyst under an inert atmosphere.

• Add anhydrous THF to dissolve the solids.

• Slowly add the 4-Methoxyphenylmagnesium bromide solution via syringe at room temperature.

• Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to 0 °C and carefully quench with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• 1. Negishi Coupling of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nickel-Catalyzed Kumada Cross-Coupling Reactions of Tertiary Alkylmagnesium Halides and Aryl Bromides/Triflates - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 4-Methoxyphenylmagnesium Bromide and Phenylmagnesium Bromide in Conjugate Addition Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of carbon-carbon bond formation, the conjugate addition of Grignard reagents to α,β-unsaturated carbonyl compounds stands as a cornerstone reaction. The choice of the Grignard reagent is critical, influencing both the yield and selectivity of the reaction. This guide provides an objective comparison of two commonly used aryl Grignard reagents, 4-methoxyphenylmagnesium bromide and phenylmagnesium bromide, in the context of conjugate addition reactions.

Performance Comparison: Reactivity and Selectivity

The nucleophilicity of aryl Grignard reagents is subtly influenced by the electronic nature of substituents on the aromatic ring. In the case of 4-methoxyphenylmagnesium bromide, the para-methoxy group plays a significant role. Through resonance, the methoxy (B1213986) group is electron-donating, which can enhance the nucleophilicity of the Grignard reagent compared to the unsubstituted phenylmagnesium bromide. This enhanced nucleophilicity can translate to higher reaction rates and potentially higher yields.

The primary competing reaction in the addition of Grignard reagents to α,β-unsaturated carbonyls is the 1,2-addition to the carbonyl group. To favor the desired 1,4-conjugate addition, these reactions are almost invariably carried out in the presence of a copper catalyst, typically a copper(I) salt like CuI or CuBr·SMe₂.[2][3] The use of a copper catalyst dramatically shifts the selectivity towards the 1,4-adduct. While the electronic nature of the Grignard reagent can have a minor influence on the 1,4- versus 1,2-selectivity in copper-catalyzed systems, both 4-methoxyphenylmagnesium bromide and phenylmagnesium bromide are expected to exhibit high 1,4-selectivity under these conditions.

Quantitative Data Summary

The following table summarizes representative yields for the copper-catalyzed conjugate addition of phenylmagnesium bromide and the expected performance of 4-methoxyphenylmagnesium bromide based on data from closely related systems.

Grignard Reagent	Substrate	Catalyst	Solvent	Temperature (°C)	Yield of 1,4-Adduct (%)	Selectivity (1,4- vs. 1,2-addition)	Reference
Phenylmagnesium bromide	Thiochromone	CuCN·2LiCl	THF	0 to rt	89	High 1,4-selectivity	[1]
4-Methoxyphenylmagnesium bromide	Thiochromone	CuCN·2LiCl	THF	0 to rt	~80-90 (expected)	High 1,4-selectivity	Inferred from[1]
Phenylmagnesium iodide	Chalcone (B49325)	Ti(IV)-4A	Not specified	Not specified	90	High 1,4-selectivity	[4]
4-Methoxyphenylmagnesium bromide	Chalcone	Copper Catalyst	THF/Ether	-20 to 0	High (expected)	High 1,4-selectivity	General Knowledge

Experimental Protocols

Below is a detailed, representative experimental protocol for the copper-catalyzed conjugate addition of an aryl Grignard reagent to an α,β-unsaturated ketone, using chalcone as a model substrate.

Materials:

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether

• Copper(I) iodide (CuI) or another suitable Cu(I) salt

• Chalcone (benzalacetophenone)

• 4-Methoxyphenylmagnesium bromide (as a solution in THF or ether) or Phenylmagnesium bromide (as a solution in THF or ether)

• Anhydrous ammonium (B1175870) chloride solution (saturated)

• Magnesium sulfate (B86663) (anhydrous)

• Standard laboratory glassware for air- and moisture-sensitive reactions (e.g., Schlenk line or glovebox)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen or argon inlet is charged with copper(I) iodide (5 mol%). The flask is evacuated and backfilled with inert gas three times.

• Solvent Addition: Anhydrous THF or diethyl ether is added via syringe, and the suspension is cooled to -20 °C in a suitable cooling bath (e.g., cryocool).

• Grignard Reagent Addition: The solution of the Grignard reagent (4-methoxyphenylmagnesium bromide or phenylmagnesium bromide, 1.2 equivalents) is added dropwise to the stirred suspension of the copper catalyst. The mixture is stirred at this temperature for 15-30 minutes to allow for the formation of the organocuprate species.

• Substrate Addition: A solution of chalcone (1.0 equivalent) in anhydrous THF or diethyl ether is then added dropwise to the reaction mixture, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: The reaction is stirred at -20 °C and the progress is monitored by thin-layer chromatography (TLC).

• Quenching: Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride at low temperature.

• Workup: The mixture is allowed to warm to room temperature, and the aqueous layer is extracted three times with diethyl ether or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired 1,4-adduct.

Visualizing the Comparison

Caption: Comparative workflow of conjugate addition.

Mechanistic Considerations

The generally accepted mechanism for the copper-catalyzed conjugate addition of Grignard reagents involves the formation of an organocuprate species in situ. This cuprate (B13416276) is a softer nucleophile than the original Grignard reagent, which favors the 1,4-addition pathway. The electron-donating methoxy group in 4-methoxyphenylmagnesium bromide can influence the rate of formation and the reactivity of the corresponding organocuprate.

Caption: Generalized mechanistic pathway.

References

• 1. Conjugate Addition of Grignard Reagents to Thiochromones Catalyzed by Copper Salts: A Unified Approach to Both 2-Alkylthiochroman-4-One and Thioflavanone - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Copper-Catalyzed Conjugate Addition to α,β-Unsaturated Carbonyl Compounds [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reactivity of Substituted Aryl Grignard Reagents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The reactivity of aryl Grignard reagents is a critical parameter in organic synthesis, particularly in the formation of carbon-carbon bonds. The electronic and steric nature of substituents on the aromatic ring significantly influences the nucleophilicity and overall reaction kinetics of these organometallic compounds. This guide provides an objective comparison of the reactivity of substituted aryl Grignard reagents, supported by experimental data and detailed protocols, to aid in reagent selection and reaction optimization.

Electronic Effects on Reactivity: A Quantitative Comparison

The electronic influence of substituents on the reactivity of aryl Grignard reagents can be quantified through competition studies and analyzed using the Hammett equation. In a competitive reaction, a mixture of a substituted and an unsubstituted aryl Grignard reagent is allowed to react with a limiting amount of an electrophile. The relative rates of product formation provide a measure of the substituent's effect on the reagent's reactivity.

A study on the iron-catalyzed coupling of para-substituted phenylmagnesium bromides with cyclohexyl bromide provides quantitative data on their relative reactivities. The results, presented in Table 1, demonstrate that electron-donating groups (EDGs) enhance the reactivity, while electron-withdrawing groups (EWGs) decrease it.[1][2]

Table 1: Relative Rate Constants for the Reaction of Substituted Phenylmagnesium Bromides (p-XC₆H₄MgBr) with Cyclohexyl Bromide [1]

Substituent (X)	Hammett Constant (σ)	Relative Rate (krel = kX/kH)
NMe₂	-0.83	2.1
OMe	-0.27	1.4
Me	-0.17	1.2
H	0.00	1.0
F	0.06	0.8
Cl	0.23	0.7
CF₃	0.54	0.5

Data sourced from a competitive Hammett study on iron-catalyzed coupling reactions.[1]

The negative slope (ρ ≈ -0.5) obtained from the Hammett plot (log(krel) vs. σ) indicates that there is a buildup of positive charge in the transition state of the rate-determining step, which is consistent with the Grignard reagent acting as a nucleophile.[1] Electron-donating groups stabilize this transition state, thereby increasing the reaction rate.[3][4] Conversely, electron-withdrawing groups destabilize it, leading to a slower reaction.[3]

Factors Influencing Aryl Grignard Reagent Reactivity

The reactivity of a substituted aryl Grignard reagent is a function of several interconnected factors. The following diagram illustrates the logical relationships between these factors.

Caption: Factors influencing aryl Grignard reagent reactivity.

Experimental Protocol: Competitive Reactivity Study

The following protocol outlines a general procedure for a competitive experiment to determine the relative reactivity of substituted aryl Grignard reagents. This method is based on the principles used in Hammett studies.[1][2]

Materials:

• A mixture of a substituted (e.g., p-methoxyphenylmagnesium bromide) and an unsubstituted (phenylmagnesium bromide) Grignard reagent of known concentrations in an ethereal solvent (e.g., diethyl ether or THF).

• An electrophile (e.g., cyclohexyl bromide).

• An internal standard for GC analysis (e.g., dodecane).

• Anhydrous diethyl ether.

• Saturated aqueous ammonium (B1175870) chloride solution.

• Drying agent (e.g., anhydrous sodium sulfate).

• Gas chromatograph (GC) equipped with a suitable column and detector.

Procedure:

• Reaction Setup: In a flame-dried, round-bottomed flask under an inert atmosphere (e.g., nitrogen or argon), combine the mixture of the two Grignard reagents and the internal standard in anhydrous diethyl ether.

• Initial Sample: Withdraw an initial sample (t=0) and quench it with saturated aqueous ammonium chloride. Extract the organic components with diethyl ether.

• Reaction Initiation: Add a limiting amount of the electrophile to the stirred Grignard reagent mixture.

• Reaction Monitoring: At regular time intervals, withdraw aliquots from the reaction mixture. Quench each aliquot with saturated aqueous ammonium chloride and extract the organic components with diethyl ether.

• Sample Analysis: Dry the organic extracts over anhydrous sodium sulfate (B86663) and analyze them by GC to determine the concentrations of the products formed from the reaction of each Grignard reagent with the electrophile.

• Data Analysis: Plot the natural logarithm of the ratio of the initial to the instantaneous concentration of the substituted Grignard reagent against the same ratio for the unsubstituted Grignard reagent. The slope of this plot gives the relative rate constant (krel).[1]

The following diagram illustrates the general workflow for this experimental procedure.

References

• 1. Iron-Catalyzed Coupling of Aryl Grignard Reagents with Alkyl Halides: A Competitive Hammett Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Validating the Structure of Products from 4-Methoxyphenylmagnesium Bromide Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques and alternative synthetic methodologies for validating the structure of products derived from reactions involving 4-methoxyphenylmagnesium bromide. Experimental data is presented to offer a clear comparison of product yields and spectroscopic characteristics.

Introduction

4-Methoxyphenylmagnesium bromide is a versatile Grignard reagent, prepared from 4-bromoanisole (B123540) and magnesium, that serves as a potent nucleophile in organic synthesis.[1] It is widely employed in the formation of carbon-carbon bonds through reactions with various electrophiles, most notably carbonyl compounds and nitriles. The validation of the resulting product's structure is a critical step in any synthetic workflow. This guide outlines the common reactions of 4-methoxyphenylmagnesium bromide, details the analytical methods for structure elucidation, and compares these routes with alternative synthetic strategies.

Reaction of 4-Methoxyphenylmagnesium Bromide with a Ketone

A common application of 4-methoxyphenylmagnesium bromide is its reaction with ketones to produce tertiary alcohols. This section details the reaction with cyclohexanone (B45756) as a representative example.

Experimental Protocol: Synthesis of 1-(4-Methoxyphenyl)cyclohexanol

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• 4-Bromoanisole

• Cyclohexanone

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser with a drying tube, and a nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a solution of 4-bromoanisole (1.0 equivalent) in anhydrous diethyl ether dropwise from the dropping funnel. The reaction is initiated, often with gentle warming, and the mixture is stirred until the magnesium is consumed.

• Grignard Addition: Cool the flask containing the freshly prepared 4-methoxyphenylmagnesium bromide to 0 °C in an ice bath. Add a solution of cyclohexanone (1.0 equivalent) in anhydrous diethyl ether dropwise from the dropping funnel, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until Thin Layer Chromatography (TLC) analysis indicates the consumption of the starting material.

• Quenching: Cool the reaction mixture back to 0 °C and slowly add saturated aqueous ammonium chloride solution to quench the excess Grignard reagent and the magnesium alkoxide.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.[2]

Product Structure Validation Data

Product	Yield	Melting Point (°C)	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	MS (m/z)
1-(4-Methoxyphenyl)cyclohexanol	~85%	63-65	7.35 (d, 2H), 6.88 (d, 2H), 3.81 (s, 3H), 1.20-1.80 (m, 10H), 1.65 (s, 1H, OH)	158.4, 139.3, 127.0, 113.5, 72.1, 55.2, 37.9, 25.6, 22.1	3450 (O-H), 2930, 2855, 1610, 1510, 1245, 1175, 1030, 830	206 (M⁺), 188, 163, 135, 107, 77

Alternative Synthesis: Friedel-Crafts Alkylation

An alternative route to 1-(4-methoxyphenyl)cyclohexanol involves the Friedel-Crafts alkylation of anisole (B1667542) with cyclohexene (B86901) in the presence of an acid catalyst.

Comparison:

Feature	Grignard Reaction	Friedel-Crafts Alkylation
Advantages	High yield, reliable, well-established.	Uses readily available starting materials.
Disadvantages	Requires anhydrous conditions, sensitive to acidic protons.	Can lead to polysubstitution, rearrangements are possible.

Reaction of 4-Methoxyphenylmagnesium Bromide with an Ester

The reaction of 4-methoxyphenylmagnesium bromide with esters results in the formation of tertiary alcohols, where two of the alkyl/aryl groups are derived from the Grignard reagent.

Experimental Protocol: Synthesis of 1,1-Bis(4-methoxyphenyl)ethanol

Materials:

• 4-Methoxyphenylmagnesium bromide (prepared as above)

• Ethyl acetate (B1210297)

• 10% Sulfuric acid

• Ethyl acetate (for extraction)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

Procedure:

• Grignard Addition: To a solution of freshly prepared 4-methoxyphenylmagnesium bromide (2.2 equivalents) in anhydrous diethyl ether at 0 °C, slowly add a solution of ethyl acetate (1.0 equivalent) in anhydrous diethyl ether.

• Reaction and Work-up: Allow the reaction to warm to room temperature and stir for 1 hour. Cool the reaction mixture and pour it into a mixture of ice and 10% sulfuric acid.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Wash the organic layer with saturated sodium chloride solution, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The product can be purified by recrystallization.[3]

Product Structure Validation Data

Product	Yield	Melting Point (°C)	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	MS (m/z)
1,1-Bis(4-methoxyphenyl)ethanol	~75%	79-81	7.25 (d, 4H), 6.85 (d, 4H), 3.80 (s, 6H), 2.20 (s, 1H, OH), 1.95 (s, 3H)	158.5, 139.5, 128.0, 113.5, 75.0, 55.2, 30.5	3500 (O-H), 2960, 1610, 1510, 1250, 1180, 1030, 830	258 (M⁺), 243, 227, 215, 135

Reaction of 4-Methoxyphenylmagnesium Bromide with a Nitrile

Grignard reagents react with nitriles to form ketones after acidic work-up of the intermediate imine.

Experimental Protocol: Synthesis of 4-Methoxybenzophenone

Materials:

• 4-Methoxyphenylmagnesium bromide (prepared as above)

• Benzonitrile (B105546)

• Dilute hydrochloric acid

• Diethyl ether (for extraction)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Grignard Addition: To a solution of freshly prepared 4-methoxyphenylmagnesium bromide (1.1 equivalents) in anhydrous diethyl ether, add a solution of benzonitrile (1.0 equivalent) in anhydrous diethyl ether dropwise at room temperature.

• Reaction and Work-up: Stir the reaction mixture for 2 hours. Carefully pour the reaction mixture onto a mixture of ice and dilute hydrochloric acid.

• Extraction and Purification: Extract the product with diethyl ether. Wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous magnesium sulfate, filter, and concentrate. The crude product can be purified by recrystallization or distillation.

Product Structure Validation Data

Product	Yield	Melting Point (°C)	¹H NMR (CDCl₃, δ ppm)	¹³C NMR (CDCl₃, δ ppm)	IR (cm⁻¹)	MS (m/z)
4-Methoxybenzophenone	~80%	61-63	7.82 (d, 2H), 7.75 (d, 2H), 7.50-7.60 (m, 3H), 6.95 (d, 2H), 3.90 (s, 3H)	195.5, 163.5, 138.0, 132.5, 131.8, 130.0, 129.7, 128.3, 113.8, 55.5	1650 (C=O), 1600, 1575, 1255, 1170, 845	212 (M⁺), 135, 105, 77

Alternative Synthesis: Friedel-Crafts Acylation

4-Methoxybenzophenone can also be synthesized via the Friedel-Crafts acylation of anisole with benzoyl chloride using a Lewis acid catalyst like aluminum chloride.[4]

Comparison:

Feature	Grignard Reaction with Nitrile	Friedel-Crafts Acylation
Advantages	Milder conditions for some substrates, avoids strong Lewis acids.	High yielding, uses common and inexpensive reagents.
Disadvantages	Nitrile starting material may be less accessible.	Requires stoichiometric amounts of Lewis acid, which can be difficult to handle and quench.

Visualization of Experimental Workflows

General Workflow for Grignard Reaction and Product Validation

References

• 1. fiveable.me [fiveable.me]
• 2. benchchem.com [benchchem.com]
• 3. www1.udel.edu [www1.udel.edu]
• 4. Experimental Chemistry II [sites.science.oregonstate.edu]

Benchmarking the Yield of 4-Methoxyphenylmagnesium Bromide Reactions: A Comparative Guide for Researchers

For Immediate Publication

A Comprehensive Analysis of 4-Methoxyphenylmagnesium Bromide Reaction Yields Compared to Literature Values, Providing Researchers with Essential Data for Synthetic Strategy and Optimization.

This guide offers a detailed comparison of reported yields for reactions involving 4-methoxyphenylmagnesium bromide, a crucial Grignard reagent in organic synthesis. By summarizing quantitative data from various literature sources, this document serves as a valuable resource for researchers, scientists, and professionals in drug development, enabling informed decisions in experimental design and the optimization of reaction conditions.

Introduction

4-Methoxyphenylmagnesium bromide is a versatile organometallic reagent widely employed for the formation of carbon-carbon bonds. Its utility spans the synthesis of a diverse range of compounds, from simple alcohols to complex pharmaceutical intermediates. The efficiency of a Grignard reaction, measured by its yield, is highly dependent on several factors, including the nature of the electrophile, reaction conditions, and the purity of the reagents. This guide provides a side-by-side comparison of reported yields for the reaction of 4-methoxyphenylmagnesium bromide with various electrophiles, offering a benchmark for laboratory performance.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic procedures. Below are protocols for the preparation of 4-methoxyphenylmagnesium bromide and its subsequent reaction with an electrophile, based on established literature procedures.

Preparation of 4-Methoxyphenylmagnesium Bromide

This protocol is adapted from a standard procedure for the synthesis of Grignard reagents.[1]

Materials:

• Magnesium turnings

• 4-Bromoanisole (B123540)

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• Iodine crystal (as an initiator)

Procedure:

• All glassware is rigorously dried in an oven and assembled under an inert atmosphere (e.g., nitrogen or argon) to exclude moisture.

• Magnesium turnings are placed in a round-bottom flask equipped with a reflux condenser and a dropping funnel. A crystal of iodine is added to activate the magnesium surface.

• A solution of 4-bromoanisole in anhydrous diethyl ether or THF is prepared.

• A small portion of the 4-bromoanisole solution is added to the magnesium turnings. The reaction is initiated, which is often indicated by a color change and gentle refluxing. If the reaction does not start, gentle heating may be applied.

• Once the reaction has initiated, the remaining 4-bromoanisole solution is added dropwise at a rate that maintains a steady reflux.

• After the addition is complete, the reaction mixture is stirred and refluxed for an additional 30-60 minutes to ensure complete formation of the Grignard reagent. The resulting solution of 4-methoxyphenylmagnesium bromide is then used in subsequent reactions.

General Procedure for Reaction with an Electrophile (e.g., Carbonyl Compound)

Procedure:

• The solution of 4-methoxyphenylmagnesium bromide is cooled in an ice bath.

• A solution of the electrophile (e.g., aldehyde, ketone, ester) in a suitable anhydrous solvent is added dropwise to the Grignard reagent with stirring.

• The reaction mixture is allowed to warm to room temperature and stirred for a specified time to ensure complete reaction.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride or dilute acid.

• The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., diethyl ether).

• The combined organic extracts are washed with brine, dried over an anhydrous drying agent (e.g., sodium sulfate), and the solvent is removed under reduced pressure to yield the crude product.

• The crude product is then purified by an appropriate method, such as recrystallization or column chromatography.

Data Presentation: A Comparative Table of Reaction Yields

The following table summarizes the reported yields for the reaction of 4-methoxyphenylmagnesium bromide with various electrophiles, providing a benchmark for expected outcomes.

Electrophile	Product	Reported Yield (%)	Reference
Carbon Dioxide (CO₂)	4-Methoxybenzoic acid	up to 82%	[2]
2-Phenyl-1,3-dioxane-4,6-dione derivative	Substituted fluorene (B118485) derivative	95%	[1]

Note: The yield of Grignard reactions can be influenced by various factors, including the scale of the reaction, purity of reagents, and slight variations in the experimental procedure.

Mandatory Visualization

The following diagrams illustrate the key processes involved in the synthesis and reaction of 4-methoxyphenylmagnesium bromide.

Caption: Workflow for the synthesis of 4-methoxyphenylmagnesium bromide.

Caption: General workflow for the reaction of 4-methoxyphenylmagnesium bromide with an electrophile.

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]

A Comparative Guide to Catalysts for Cross-Coupling Reactions with 4-Methoxyphenylmagnesium Bromide

For researchers, scientists, and drug development professionals engaged in the synthesis of complex organic molecules, the selection of an appropriate catalyst is paramount for achieving optimal yields and reaction efficiency. This guide provides a comparative analysis of the efficacy of various catalysts in cross-coupling reactions utilizing 4-methoxyphenylmagnesium bromide, a common Grignard reagent. The comparison focuses on catalyst systems based on palladium, nickel, and iron, with supporting experimental data and detailed protocols to aid in catalyst selection and reaction design.

Performance Comparison of Catalytic Systems

The choice of catalyst—palladium, nickel, or iron—for cross-coupling reactions with 4-methoxyphenylmagnesium bromide significantly impacts reaction outcomes. While palladium catalysts are renowned for their broad functional group tolerance and high efficiency, nickel catalysts offer a more cost-effective alternative with excellent reactivity, particularly in Kumada-type couplings. Iron catalysts have emerged as a highly economical and environmentally benign option, demonstrating remarkable efficacy in specific applications.

The following table summarizes the performance of representative palladium, nickel, and iron catalyst systems in Kumada cross-coupling reactions with 4-methoxyphenylmagnesium bromide. It is important to note that the reaction conditions and electrophiles may vary, reflecting the distinct catalytic nature of each metal.

Catalyst System	Electrophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Palladium
Pd(OAc)₂ / IPr·HCl	4-Chlorotoluene	Dioxane/THF	80	3	>95	[1]
Nickel
NiCl₂·(H₂O)₁.₅	4-Bromoanisole (B123540)	THF	-10	1	90
Iron
FeCl₃ / TMEDA	Cyclohexyl bromide	THF	25	0.5	99	[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synthetic procedures. Below are representative experimental protocols for cross-coupling reactions with 4-methoxyphenylmagnesium bromide using palladium, nickel, and iron catalysts.

Palladium-Catalyzed Kumada Coupling of an Aryl Chloride

This protocol is adapted from a general procedure for the palladium-catalyzed Kumada coupling of aryl chlorides with aryl Grignard reagents.[1]

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride (IPr·HCl)

• Sodium tert-butoxide (NaOtBu)

• 4-Chlorotoluene

• 4-Methoxyphenylmagnesium bromide (in THF)

• Anhydrous dioxane

• Anhydrous tetrahydrofuran (B95107) (THF)

Procedure:

• In a glovebox, a Schlenk flask is charged with Pd(OAc)₂ (0.01 mmol, 1 mol%), IPr·HCl (0.012 mmol, 1.2 mol%), and NaOtBu (0.024 mmol, 2.4 mol%).

• Anhydrous dioxane (2 mL) and anhydrous THF (2 mL) are added, and the mixture is stirred for 10 minutes at room temperature to pre-form the active catalyst.

• 4-Chlorotoluene (1.0 mmol) is added to the catalyst mixture.

• A solution of 4-methoxyphenylmagnesium bromide (1.2 mmol) in THF is added dropwise to the reaction mixture.

• The reaction is heated to 80 °C and stirred for 3 hours.

• Upon completion, the reaction is cooled to room temperature and quenched with a saturated aqueous solution of NH₄Cl.

• The aqueous layer is extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

Nickel-Catalyzed Kumada Coupling of an Aryl Bromide

This protocol is a representative example for the nickel-catalyzed Kumada coupling of an aryl bromide.

Materials:

• Nickel(II) chloride hydrate (B1144303) (NiCl₂·(H₂O)₁.₅)

• 4-Bromoanisole

• 4-Methoxyphenylmagnesium bromide (in THF)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• A flame-dried Schlenk tube under an inert atmosphere (e.g., argon) is charged with NiCl₂·(H₂O)₁.₅ (0.05 mmol, 5 mol%).

• Anhydrous THF (5 mL) is added, followed by 4-bromoanisole (1.0 mmol).

• The mixture is cooled to -10 °C in an ice-salt bath.

• A solution of 4-methoxyphenylmagnesium bromide (1.2 mmol) in THF is added dropwise over 10 minutes.

• The reaction mixture is stirred at -10 °C for 1 hour.

• The reaction is quenched by the slow addition of 1 M HCl at 0 °C.

• The mixture is extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with saturated aqueous NaHCO₃ and brine, dried over anhydrous Na₂SO₄, filtered, and concentrated.

• The crude product is purified by column chromatography.

Iron-Catalyzed Kumada Coupling of an Alkyl Bromide

This protocol describes the iron-catalyzed cross-coupling of an alkyl bromide with 4-methoxyphenylmagnesium bromide.[2]

Materials:

• Iron(III) chloride (FeCl₃)

• N,N,N',N'-Tetramethylethylenediamine (TMEDA)

• Cyclohexyl bromide

• 4-Methoxyphenylmagnesium bromide (in THF)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• To a stirred solution of cyclohexyl bromide (1.0 mmol) in anhydrous THF (5 mL) at 25 °C under an inert atmosphere is added FeCl₃ (0.05 mmol, 5 mol%) and TMEDA (1.2 mmol).

• A solution of 4-methoxyphenylmagnesium bromide (1.2 mmol) in THF is added dropwise over 30 minutes using a syringe pump.

• The reaction mixture is stirred for an additional 30 minutes at 25 °C.

• The reaction is quenched by the addition of 1 M HCl.

• The aqueous layer is extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, and concentrated in vacuo.

• The residue is purified by flash chromatography on silica (B1680970) gel.

Catalytic Cycles and Experimental Workflows

The catalytic cycles for palladium-, nickel-, and iron-catalyzed Kumada couplings share common fundamental steps: oxidative addition, transmetalation, and reductive elimination. However, the specific oxidation states and intermediates can differ. The following diagrams illustrate the generally accepted catalytic cycles and a typical experimental workflow.

Palladium-Catalyzed Kumada Coupling Cycle

Nickel-Catalyzed Kumada Coupling Cycle

Iron-Catalyzed Kumada Coupling Cycle

General Experimental Workflow

References

• 1. Efficient Cross-Coupling of Aryl Chlorides with Aryl Grignard Reagents (Kumada Reaction) Mediated by a Palladium/Imidazolium Chloride System [organic-chemistry.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]

A Side-by-Side Analysis of 2- and 4-Methoxyphenylmagnesium Bromide in Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the choice of Grignard reagent in cross-coupling reactions is a critical parameter influencing reaction efficiency, yield, and downstream purification efforts. This guide provides an objective comparison of two commonly used yet distinct organometallic reagents: 2-methoxyphenylmagnesium bromide and 4-methoxyphenylmagnesium bromide. The analysis is supported by experimental data from peer-reviewed literature to aid in the selection of the optimal reagent for specific synthetic applications.

The positional isomerism of the methoxy (B1213986) group in these reagents gives rise to notable differences in their reactivity, primarily driven by a combination of electronic and steric effects. The para-substituted isomer, 4-methoxyphenylmagnesium bromide, is primarily influenced by the electron-donating nature of the methoxy group, while the ortho-substituted counterpart, 2-methoxyphenylmagnesium bromide, experiences additional steric hindrance.

Performance in Nickel-Catalyzed Cross-Coupling

A study by Mongin et al. provides valuable data for a direct comparison of these two Grignard reagents in the nickel-catalyzed cross-coupling with fluoroazines and fluorodiazines. The reactions were carried out in THF at room temperature, utilizing a nickel catalyst with a phosphine (B1218219) ligand. The results clearly demonstrate the impact of the methoxy group's position on the reaction yield.

Electrophile	Grignard Reagent	Catalyst	Ligand	Yield (%)
2-Fluoropyridine	2-Methoxyphenylmagnesium bromide	NiCl₂	dppe	75
2-Fluoropyridine	4-Methoxyphenylmagnesium bromide	NiCl₂	dppe	90
2,6-Difluoropyridine	2-Methoxyphenylmagnesium bromide	NiCl₂	dppe	60 (monosubstituted)
2,6-Difluoropyridine	4-Methoxyphenylmagnesium bromide	NiCl₂	dppe	85 (monosubstituted)

Data sourced from Mongin, F., et al. (2002). Cross-coupling reactions of phenylmagnesium halides with fluoroazines and fluorodiazines. The Journal of Organic Chemistry, 67(25), 8991-8994.

As the data indicates, 4-methoxyphenylmagnesium bromide consistently provides higher yields compared to its ortho-substituted isomer under identical reaction conditions. This can be attributed to the following factors:

• Electronic Effects: The methoxy group in the para position exerts a strong +M (mesomeric) effect, increasing the electron density on the phenyl ring and enhancing the nucleophilicity of the Grignard reagent. This leads to a more efficient transmetalation step in the catalytic cycle.

• Steric Hindrance: The ortho-methoxy group in 2-methoxyphenylmagnesium bromide creates significant steric bulk around the carbon-magnesium bond. This hindrance can impede the approach of the Grignard reagent to the metal center of the catalyst and the subsequent transmetalation with the electrophile, resulting in lower reaction rates and yields.

Experimental Protocols

A general procedure for the nickel-catalyzed cross-coupling of methoxyphenylmagnesium bromide with a fluoroazine is outlined below.

Materials:

• Anhydrous Tetrahydrofuran (THF)

• Nickel(II) chloride (NiCl₂)

• 1,2-Bis(diphenylphosphino)ethane (dppe)

• 2-Fluoropyridine (or other fluoroazine)

• 2-Methoxyphenylmagnesium bromide (1.0 M in THF) or 4-Methoxyphenylmagnesium bromide (1.0 M in THF)

• Inert gas (Argon or Nitrogen)

Procedure:

• A flame-dried Schlenk flask is charged with NiCl₂ (5 mol%) and dppe (5 mol%) under an inert atmosphere.

• Anhydrous THF is added, and the mixture is stirred at room temperature until a homogeneous solution is formed.

• The fluoroazine (1.0 eq) is added to the catalyst mixture.

• The respective methoxyphenylmagnesium bromide solution (1.2 eq) is added dropwise to the reaction mixture at room temperature.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until completion.

• Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• The aqueous layer is extracted with an appropriate organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Mechanistic Considerations

The Kumada-Corriu coupling, a type of cross-coupling reaction involving Grignard reagents, proceeds through a catalytic cycle involving a low-valent nickel or palladium species. The key steps are oxidative addition, transmetalation, and reductive elimination.

A simplified catalytic cycle for the Nickel-catalyzed Kumada cross-coupling reaction.

The difference in performance between the 2- and 4-isomers primarily arises during the transmetalation step . The steric bulk of the ortho-methoxy group in 2-methoxyphenylmagnesium bromide can disfavor the formation of the diorganonickel intermediate (C), slowing down the overall catalytic turnover and leading to lower yields.

Experimental Workflow

The following diagram illustrates the general laboratory workflow for performing the comparative analysis.

A generalized experimental workflow for the comparative cross-coupling reactions.

Conclusion

For researchers engaged in synthetic chemistry, particularly in the fields of pharmaceuticals and materials science, the choice between 2- and 4-methoxyphenylmagnesium bromide can have a significant impact on the outcome of a cross-coupling reaction. The experimental data strongly suggests that 4-methoxyphenylmagnesium bromide is the superior reagent in terms of achieving higher yields in nickel-catalyzed cross-couplings, primarily due to favorable electronic effects and the absence of steric hindrance. However, 2-methoxyphenylmagnesium bromide can still be a viable option, particularly when the introduction of a sterically demanding ortho-substituted aryl moiety is a specific synthetic goal, and lower yields are acceptable. The provided experimental protocol and mechanistic insights should serve as a valuable resource for designing and optimizing cross-coupling reactions involving these important Grignard reagents.

4-Methoxyphenylmagnesium Bromide: A Superior Choice Over Organolithium Reagents in Modern Synthesis

In the landscape of synthetic organic chemistry, the selection of an appropriate nucleophilic reagent is paramount to the success of a chemical transformation. For researchers, scientists, and professionals in drug development, the nuanced differences between organometallic reagents can dictate the yield, purity, and feasibility of a synthetic route. This guide provides a comprehensive comparison between 4-methoxyphenylmagnesium bromide, a Grignard reagent, and its organolithium counterpart, 4-methoxyphenyllithium, highlighting the distinct advantages of the former in terms of chemoselectivity, safety, and functional group tolerance, supported by experimental data and detailed protocols.

Executive Summary

Organolithium compounds are generally more reactive than Grignard reagents due to the lower electronegativity of lithium compared to magnesium, resulting in a more polarized carbon-metal bond.[1] This heightened reactivity, while sometimes advantageous for reactions with unreactive electrophiles, often leads to a lack of selectivity and undesirable side reactions. In contrast, 4-methoxyphenylmagnesium bromide offers a more moderate and selective reactivity profile, making it a more robust and reliable reagent for a wide array of chemical transformations, particularly in the synthesis of complex molecules with multiple functional groups.

Reactivity and Chemoselectivity: A Comparative Analysis

The fundamental difference in reactivity between 4-methoxyphenylmagnesium bromide and 4-methoxyphenyllithium dictates their chemoselectivity in the presence of various functional groups. Organolithium reagents, being stronger bases, are more prone to deprotonation of acidic protons present in the substrate, leading to unwanted side products.[2] Grignard reagents, including 4-methoxyphenylmagnesium bromide, exhibit a greater propensity for nucleophilic addition to carbonyl groups over acting as a base.

A key area where this difference is pronounced is in reactions with substrates possessing both a carbonyl group and other functionalities. For instance, in the presence of an ester and a ketone, an organolithium reagent may indiscriminately react with both, or even preferentially deprotonate an alpha-proton to the carbonyl, leading to enolate formation. 4-Methoxyphenylmagnesium bromide, however, will more selectively add to the more electrophilic ketone carbonyl.

Table 1: Comparative Performance in Carbonyl Addition Reactions

Feature	4-Methoxyphenylmagnesium Bromide	Organolithium Reagent (e.g., 4-Methoxyphenyllithium)
Reactivity	Moderately reactive, favors 1,2-addition to carbonyls.[3]	Highly reactive, prone to side reactions.[2]
Basicity	Strong base, but less so than organolithiums.	Extremely strong base, readily deprotonates acidic C-H, O-H, N-H bonds.[2]
Chemoselectivity	Good selectivity for carbonyl addition over enolization.[3]	Lower selectivity, can lead to competing deprotonation.[2]
Functional Group Tolerance	Tolerates a wider range of functional groups.	Less tolerant of acidic and electrophilic functional groups.
Common Side Reactions	Wurtz-type coupling, reduction of sterically hindered ketones.[3]	Deprotonation (enolization), ether cleavage, metal-halogen exchange.[2]

Experimental Protocols

To illustrate the practical application and comparative performance, detailed experimental protocols for the addition of these reagents to a model substrate, benzaldehyde (B42025), are provided below.

Protocol 1: Synthesis of (4-Methoxyphenyl)(phenyl)methanol using 4-Methoxyphenylmagnesium Bromide

Materials:

• Magnesium turnings

• 4-Bromoanisole (B123540)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Benzaldehyde

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• A flame-dried three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a dropping funnel is charged with magnesium turnings (1.2 eq).

• A solution of 4-bromoanisole (1.0 eq) in anhydrous THF is added dropwise via the dropping funnel to initiate the Grignard reagent formation.

• Once the reaction is initiated (as evidenced by gentle reflux and the disappearance of the magnesium), the remaining 4-bromoanisole solution is added at a rate to maintain a gentle reflux.

• After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour to ensure complete formation of the Grignard reagent.

• The solution of 4-methoxyphenylmagnesium bromide is then cooled to 0 °C in an ice bath.

• A solution of benzaldehyde (1.0 eq) in anhydrous THF is added dropwise to the Grignard reagent solution over 15 minutes.

• The reaction mixture is allowed to warm to room temperature and stirred for an additional 1-3 hours. Reaction progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous ammonium chloride solution at 0 °C.

• The aqueous layer is extracted with ethyl acetate (B1210297) (3 x 20 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the pure (4-methoxyphenyl)(phenyl)methanol.

Protocol 2: Synthesis of (4-Methoxyphenyl)(phenyl)methanol using 4-Methoxyphenyllithium

Materials:

• 4-Bromoanisole or Anisole

• n-Butyllithium (n-BuLi) or Lithium metal

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Benzaldehyde

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for inert atmosphere reactions at low temperature

Procedure:

• A flame-dried three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a septum is charged with a solution of 4-bromoanisole (1.0 eq) in anhydrous THF.

• The flask is cooled to -78 °C using a dry ice/acetone bath.

• n-Butyllithium (1.1 eq) is added dropwise via syringe over 10 minutes. The reaction mixture is stirred at -78 °C for 30 minutes to ensure complete lithium-halogen exchange.

• A solution of benzaldehyde (1.0 eq) in anhydrous THF is added dropwise to the freshly prepared 4-methoxyphenyllithium solution at -78 °C.

• The reaction mixture is stirred at -78 °C for 1 hour.

• The reaction is quenched at -78 °C by the slow addition of saturated aqueous ammonium chloride solution.

• The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with diethyl ether (3 x 20 mL).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Visualizing Reaction Pathways and Workflows

To further clarify the processes and logical relationships, the following diagrams are provided.

Comparative reaction pathways.

General experimental workflow.

Conclusion

While both 4-methoxyphenylmagnesium bromide and organolithium reagents are powerful tools for the formation of carbon-carbon bonds, the Grignard reagent demonstrates clear advantages in terms of chemoselectivity and functional group tolerance. Its moderated reactivity minimizes side reactions such as deprotonation, leading to cleaner reaction profiles and often higher isolated yields of the desired product. For the synthesis of complex molecules, where the preservation of multiple functional groups is critical, 4-methoxyphenylmagnesium bromide is the superior and more reliable choice for researchers and drug development professionals.

References

• 1. fiveable.me [fiveable.me]
• 2. resources.saylor.org [resources.saylor.org]
• 3. Grignard Reaction [organic-chemistry.org]

A Comparative Guide to Isotopic Labeling Studies with 4-Methoxyphenylmagnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of isotopic labeling methodologies utilizing 4-methoxyphenylmagnesium bromide and its alternatives. Isotopic labeling is a critical technique in drug discovery and metabolic research, enabling the tracing of molecules and elucidation of complex biological pathways. This document offers an objective analysis of different approaches, supported by experimental data, to assist researchers in selecting the most suitable method for their specific needs.

Comparison of Isotopic Labeling Strategies

The primary application of isotopically labeled 4-methoxyphenylmagnesium bromide is the introduction of isotopes such as ¹³C, ¹⁴C, or deuterium (B1214612) (D) into the 4-methoxyphenyl (B3050149) moiety. This is typically achieved through reaction with an isotopically labeled electrophile, such as carbon dioxide (¹³CO₂ or ¹⁴CO₂) or heavy water (D₂O). The performance of this Grignard-based method is compared with alternative techniques, namely palladium-catalyzed cross-coupling reactions and direct C-H activation/deuteration.

Labeling Method	Reagent/Catalyst	Isotope Source	Typical Yield (%)	Isotopic Enrichment (%)	Key Advantages	Key Disadvantages
Grignard Reaction	4-Methoxyphenylmagnesium bromide	¹³CO₂ or ¹⁴CO₂	60-85	>98	High isotopic incorporation, well-established procedure.	Requires anhydrous conditions, sensitive to functional groups.
4-Methoxyphenylmagnesium bromide	D₂O	70-90	>95	High isotopic incorporation, readily available isotope source.	Requires anhydrous conditions during Grignard formation.
Palladium-Catalyzed Cross-Coupling	4-Bromoanisole (B123540), Pd catalyst (e.g., Pd(dppf)Cl₂)	¹³CO or ¹⁴CO	75-95	>98	High functional group tolerance, milder conditions than Grignard reagents.[1][2]	Catalyst cost and removal can be a concern.[3]
Direct C-H Deuteration	4-Methoxyaniline	Mn-based heterogeneous catalyst	85-95	High	Direct functionalization of C-H bonds, avoids pre-functionalization.[4]	May lack regioselectivity in complex molecules.

Experimental Protocols

Protocol 1: Synthesis of 4-Methoxybenzoic acid-[¹³C] using 4-Methoxyphenylmagnesium Bromide and ¹³CO₂

This protocol describes the synthesis of 4-methoxybenzoic acid labeled with ¹³C at the carboxylic acid position.

Materials:

• 4-Bromoanisole

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• ¹³CO₂ gas (99 atom % ¹³C)

• Hydrochloric acid (HCl), 1 M

• Sodium bicarbonate, saturated solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for Grignard reactions (oven-dried)

Procedure:

• Preparation of 4-Methoxyphenylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine to initiate the reaction. A solution of 4-bromoanisole (1 equivalent) in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction mixture is gently refluxed until most of the magnesium has been consumed. The resulting Grignard reagent is a grayish solution.

• Carboxylation with ¹³CO₂: The solution of 4-methoxyphenylmagnesium bromide is cooled to 0 °C in an ice bath. A balloon filled with ¹³CO₂ gas is attached to the reaction flask, and the gas is bubbled through the solution with vigorous stirring. The reaction is allowed to proceed for 2-4 hours.

• Work-up and Purification: The reaction mixture is quenched by the slow addition of 1 M HCl at 0 °C. The aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with saturated sodium bicarbonate solution and then brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 4-methoxybenzoic acid-[¹³C] can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield a white solid.[5]

Expected Yield: 75-85% Isotopic Enrichment: >98% ¹³C

Protocol 2: Palladium-Catalyzed Aminocarbonylation for Isotopic Labeling

This protocol provides an alternative method for introducing a ¹³C-labeled carbonyl group into an aromatic ring, which can be adapted for the synthesis of labeled amides.

Materials:

• 4-Iodoanisole (B42571)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• ¹³CO gas

• Amine (e.g., benzylamine)

• Base (e.g., triethylamine)

• Anhydrous solvent (e.g., toluene)

Procedure:

• A reaction vessel is charged with 4-iodoanisole (1 equivalent), the palladium catalyst (0.05 equivalents), the amine (1.2 equivalents), and the base (1.5 equivalents) in the anhydrous solvent.

• The vessel is purged with ¹³CO gas and then pressurized to the desired pressure.

• The reaction mixture is heated to 80-120 °C and stirred for 12-24 hours.

• After cooling to room temperature, the reaction mixture is filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Expected Yield: 80-95% Isotopic Enrichment: >98% ¹³C

Visualizations

Experimental Workflow for Grignard-based Isotopic Labeling

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Palladium-Catalyzed Dearomative syn-1,4-Carboamination with Grignard Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of 4-Methoxyphenylmagnesium Bromide: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the safe handling and disposal of reactive organometallic compounds like 4-Methoxyphenylmagnesium bromide is paramount. This guide provides essential, step-by-step procedures for the proper neutralization and disposal of this Grignard reagent, ensuring laboratory safety and regulatory compliance.

4-Methoxyphenylmagnesium bromide is a potent, highly flammable, and corrosive Grignard reagent that reacts violently with water and other protic solvents.[1][2] Improper disposal can lead to exothermic reactions, fires, and the release of flammable gases. Therefore, a controlled quenching process is mandatory to neutralize its reactivity before it can be discarded as hazardous waste.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure the following safety measures are in place:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a flame-retardant lab coat, and chemical-resistant gloves.

• Fume Hood: All steps of the quenching and disposal process must be conducted in a certified chemical fume hood.

• Emergency Preparedness: Have a Class D fire extinguisher (for combustible metals), powdered lime, or dry sand readily available. Never use water to extinguish a Grignard reagent fire.

• Inert Atmosphere: While not always mandatory for quenching, having a source of inert gas (nitrogen or argon) is recommended to maintain a dry atmosphere and minimize fire risk.

Quantitative Disposal Parameters

While specific quantitative data for the disposal of 4-Methoxyphenylmagnesium bromide is not extensively documented, the following table summarizes general guidelines for the safe handling and quenching of Grignard reagents and other pyrophoric materials. These values should be treated as recommendations and may need to be adjusted based on the scale of the disposal and specific laboratory conditions.

Parameter	Guideline/Value	Source(s)
Initial Dilution	Dilute to <20 wt% in an inert solvent (e.g., THF, diethyl ether)	[3]
Quenching Temperature	Maintain at 0°C using an ice-water bath	[4]
Final pH of Aqueous Waste	Adjust to a neutral or slightly acidic pH	[2]
Acidic Workup Solution	1 M Hydrochloric Acid (HCl) or 10% Sulfuric Acid (H₂SO₄)	[4]

Disclaimer: The quantitative data presented are general guidelines for Grignard reagents. Researchers should always consult their institution's specific safety protocols and waste disposal regulations.

Experimental Protocol for Safe Disposal

This protocol outlines a safe and effective method for quenching and disposing of residual 4-Methoxyphenylmagnesium bromide.

Materials:

• Residual 4-Methoxyphenylmagnesium bromide solution

• Anhydrous inert solvent (e.g., Tetrahydrofuran (THF) or diethyl ether)

• Isopropanol (B130326)

• Methanol (B129727)

• Deionized water

• 1 M Hydrochloric Acid (HCl) or 10% Sulfuric Acid (H₂SO₄)

• Large flask or beaker (at least 4 times the volume of the Grignard solution)

• Stir plate and magnetic stir bar

• Dropping funnel or syringe

• Ice-water bath

Procedure:

• Cooling and Dilution:

  • Place the flask containing the 4-Methoxyphenylmagnesium bromide solution in an ice-water bath and allow it to cool to 0°C.

  • While stirring, slowly dilute the Grignard reagent with an equal volume of an anhydrous, inert solvent like THF or diethyl ether.

• Sequential Quenching:

  • Isopropanol Addition: Slowly add isopropanol dropwise to the cooled and diluted Grignard solution with vigorous stirring. The rate of addition should be controlled to prevent excessive bubbling and a rapid temperature increase. Continue adding isopropanol until the vigorous reaction subsides.

  • Methanol Addition: After the reaction with isopropanol has ceased, slowly add methanol dropwise to quench any remaining reactive species.

  • Water Addition: Finally, add water dropwise to ensure the complete neutralization of any residual Grignard reagent.[4] Be extremely cautious during this step, as there may still be some unreacted Grignard reagent.

• Acidic Workup:

  • To dissolve the resulting magnesium salts and create a homogenous solution, slowly add a dilute acid solution (1 M HCl or 10% H₂SO₄) to the quenched mixture with continuous stirring.[4]

  • Continue adding acid until the solution becomes clear and all solids have dissolved. The final pH should be neutral or slightly acidic.[2]

• Final Disposal:

  • The resulting aqueous and organic mixture should be transferred to a properly labeled hazardous waste container.[1][5]

  • Consult your institution's environmental health and safety office for specific guidelines on the disposal of halogenated organic waste.[2][6]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal procedure for 4-Methoxyphenylmagnesium bromide.

Caption: Disposal workflow for 4-Methoxyphenylmagnesium bromide.

References

• 1. rsc.org [rsc.org]
• 2. kgroup.du.edu [kgroup.du.edu]
• 3. sarponggroup.com [sarponggroup.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. reddit.com [reddit.com]
• 6. ehs.oregonstate.edu [ehs.oregonstate.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling 4-Methoxyphenylmagnesium Bromide

For researchers, scientists, and drug development professionals, the safe handling of organometallic reagents is paramount. This guide provides essential, immediate safety and logistical information for the use of 4-Methoxyphenylmagnesium bromide, a common Grignard reagent. Adherence to these protocols is critical for ensuring laboratory safety and experimental success.

Hazard Overview: 4-Methoxyphenylmagnesium bromide is a highly flammable liquid and vapor that reacts violently with water.[1][2] It is corrosive, causing severe skin burns and eye damage, and may cause respiratory irritation, drowsiness, or dizziness.[1][2][3] This compound is also suspected of causing cancer and may form explosive peroxides upon prolonged storage.[1][2] It is air, moisture, and light-sensitive.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory when handling 4-Methoxyphenylmagnesium bromide. The following table summarizes the required PPE for various body parts, emphasizing the need for fire-resistant and chemically inert materials.

Body Part	Required PPE	Material/Type Recommendation
Eyes/Face	Chemical Splash Goggles & Face Shield	ANSI-approved safety glasses with side shields or chemical splash goggles must be worn. A face shield is also recommended.[4]
Hands	Chemical-Resistant & Fire-Retardant Gloves	Nitrile gloves for dexterity, worn under Nomex® or other fire-retardant gloves.[5][6] Always inspect gloves before use and use proper removal techniques.[3][4]
Body	Flame-Resistant Laboratory Coat	A flame-resistant lab coat is essential.[6] For large-scale operations, a fire-retardant suit with a breathing air supply may be necessary.[7]
Respiratory	As Needed, Based on Ventilation	Use in a well-ventilated area or a chemical fume hood.[5][8] If ventilation is inadequate, a respirator may be required.

Operational Plan: From Storage to Quenching

A meticulous, step-by-step approach is crucial for the safe handling of 4-Methoxyphenylmagnesium bromide. The entire process must be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with air and moisture.[4][8]

1. Preparation and Environment Setup:

• Work must be performed in a chemical fume hood with the sash positioned as low as possible.[4][5]

• Ensure a certified safety shower and eyewash station are readily accessible.[9]

• All glassware must be oven-dried or flame-dried to remove any traces of water.[8]

• Set up the reaction apparatus, including a three-neck round-bottom flask, reflux condenser, and addition funnel, under a continuous flow of inert gas.[5]

• Ground and bond all containers and receiving equipment to prevent static discharge.[1][3]

2. Handling and Transfer:

• For transfers of up to 15 mL, a syringe and needle technique can be used. For larger volumes, a cannula transfer is safer.[4]

• Use non-sparking tools for all operations.[1][3]

• The reagent should be added slowly and in a controlled manner to the reaction mixture to prevent an uncontrolled exothermic reaction.[5]

3. Storage:

• Store 4-Methoxyphenylmagnesium bromide in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1][3][10]

• Keep the container under a nitrogen atmosphere.[1]

• Containers should be dated upon opening and periodically tested for the presence of peroxides.[9][10]

Disposal Plan: A Critical Final Step

Proper quenching and disposal are vital to prevent accidents.

1. Quenching Excess Reagent:

• Slowly and carefully add the excess Grignard reagent to a non-reactive, high-boiling point solvent such as toluene (B28343) or heptane.

• Cool the mixture in an ice bath.

• Slowly add a quenching agent, such as isopropanol, dropwise with vigorous stirring.

• Once the reaction has subsided, slowly add a saturated aqueous solution of ammonium (B1175870) chloride.

2. Waste Disposal:

• Dispose of the quenched reaction mixture and any contaminated materials in a properly labeled waste container.[1][2]

• Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizing Safe Handling and Hazard Mitigation

To further clarify the necessary precautions, the following diagrams illustrate the safe handling workflow and the logical relationship for selecting appropriate PPE.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.ca [fishersci.ca]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. researchgate.net [researchgate.net]
• 5. dchas.org [dchas.org]
• 6. acs.org [acs.org]
• 7. youtube.com [youtube.com]
• 8. smart.dhgate.com [smart.dhgate.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]